Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride

• CAS: 1185319-99-6

Core Science & Biosynthesis

Chemical structure and properties of piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride

A Comprehensive Technical Guide to Piperidin-3-ylmethyl-quinoxalin-2-yl-amine Hydrochloride

Abstract

This technical guide provides an in-depth analysis of piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride, a heterocyclic compound featuring two key pharmacophores: the quinoxaline and piperidine rings. Quinoxaline derivatives are recognized for their broad spectrum of pharmacological activities, while the piperidine moiety is a cornerstone in modern drug design for optimizing pharmacokinetic properties.[1][2] This document delineates the molecule's chemical structure, outlines robust synthetic and analytical protocols, and discusses its physicochemical properties. By synthesizing data from established chemical literature and providing field-proven insights, this guide serves as a critical resource for researchers in medicinal chemistry and drug development, offering a foundational understanding for future investigation and application of this promising chemical scaffold.

Introduction: The Convergence of Privileged Scaffolds

In the landscape of medicinal chemistry, certain molecular frameworks consistently appear in successful therapeutic agents due to their favorable interaction with biological targets. These are often referred to as "privileged structures." This guide focuses on a molecule that incorporates two such scaffolds: quinoxaline and piperidine.

The quinoxaline core, a bicyclic system composed of a benzene ring fused to a pyrazine ring, is a versatile building block in the synthesis of compounds with significant pharmacological potential.[1] Its derivatives have demonstrated a wide array of biological activities, including anticancer, antiviral, antimicrobial, and anti-inflammatory properties.[3][4] The nitrogen-rich heterocyclic nature of the quinoxaline ring allows for diverse functionalization, enabling fine-tuning of its biological and physicochemical characteristics.[1]

The piperidine ring, a saturated six-membered heterocycle, is one of the most prevalent structural motifs in pharmaceuticals.[2] Its conformational flexibility and ability to be substituted at various positions allow for precise three-dimensional orientation of functional groups, which is critical for specific receptor binding.[5] Furthermore, the basic nitrogen atom of the piperidine ring often serves to improve aqueous solubility and bioavailability, key attributes for effective drug candidates.

The conjugation of these two scaffolds via a methylamine linker results in piperidin-3-ylmethyl-quinoxalin-2-yl-amine , a molecule poised for multifaceted biological investigation. The hydrochloride salt form is designed to enhance its stability and solubility for research and development purposes. This guide offers a detailed technical examination of this compound, from its fundamental structure to its synthesis and analytical characterization.

Chemical Structure and Nomenclature

The compound is composed of a quinoxalin-2-amine core where the amino group is substituted with a piperidin-3-ylmethyl group. The hydrochloride salt is formed by the protonation of one or more of the basic nitrogen atoms, typically the most basic site, which is the secondary amine in the piperidine ring.

• IUPAC Name: N-(piperidin-3-ylmethyl)quinoxalin-2-amine hydrochloride

• Free Base Molecular Formula: C₁₄H₁₈N₄[6]

• Free Base Molecular Weight: 242.32 g/mol [6]

Below is a diagram illustrating the chemical structure of the parent molecule.

Caption: Chemical structure of N-(piperidin-3-ylmethyl)quinoxalin-2-amine.

Synthesis and Manufacturing Workflow

The synthesis of piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride is best approached through a convergent strategy. This involves the separate preparation of the quinoxaline and piperidine building blocks, followed by their coupling and final salt formation. This approach allows for greater flexibility and optimization of each synthetic step.

Caption: Convergent synthetic workflow for the target compound.

Experimental Protocol 1: Synthesis of 2-Chloroquinoxaline (Illustrative Intermediate)

The conversion of a quinoxalinone to a 2-chloroquinoxaline is a critical step, as it installs a reactive leaving group necessary for the subsequent coupling reaction. Phosphorus oxychloride (POCl₃) is a standard and effective reagent for this transformation.

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a reflux condenser and a nitrogen inlet, add 3-methylquinoxalin-2(1H)-one (1.0 eq).

• Reagent Addition: Carefully add phosphorus oxychloride (POCl₃, 5-10 eq) to the flask at room temperature. The large excess ensures the reaction goes to completion and serves as the solvent.

• Reaction: Heat the mixture to reflux (approx. 106 °C) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: After cooling to room temperature, slowly and carefully pour the reaction mixture onto crushed ice to quench the excess POCl₃. This is a highly exothermic process and must be done with caution in a well-ventilated fume hood.

• Neutralization & Extraction: Neutralize the acidic aqueous solution with a saturated sodium bicarbonate (NaHCO₃) solution until the pH is ~7-8. Extract the aqueous layer three times with a suitable organic solvent, such as dichloromethane or ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield pure 2-chloro-3-methylquinoxaline.

Experimental Protocol 2: Coupling and Hydrochloride Salt Formation

This protocol describes the nucleophilic aromatic substitution (SₙAr) reaction to form the final C-N bond, followed by conversion to the hydrochloride salt.

• Setup: In a round-bottom flask, dissolve 2-chloro-3-methylquinoxaline (1.0 eq) and 3-(aminomethyl)piperidine (1.1-1.2 eq) in a polar aprotic solvent such as N,N-Dimethylformamide (DMF) or acetonitrile.

• Base Addition: Add a non-nucleophilic organic base, such as diisopropylethylamine (DIPEA) or triethylamine (TEA) (2.0 eq), to scavenge the HCl generated during the reaction.

• Reaction: Heat the reaction mixture to 80-100 °C and stir for 12-24 hours, monitoring by TLC or LC-MS. The elevated temperature is necessary to overcome the activation energy of the SₙAr reaction.

• Workup: Upon completion, cool the mixture and dilute it with water. Extract the product into an organic solvent like ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the crude free base by column chromatography.

• Salt Formation: Dissolve the purified free base in a minimal amount of a suitable solvent like ethanol or isopropanol.

• Precipitation: Add a solution of HCl in a compatible solvent (e.g., 2M HCl in diethyl ether or concentrated HCl in isopropanol) dropwise while stirring. The hydrochloride salt will precipitate out of the solution.

• Isolation: Collect the solid precipitate by vacuum filtration, wash with a small amount of cold solvent (e.g., diethyl ether) to remove impurities, and dry under vacuum to yield the final piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride salt.

Physicochemical Properties

The conversion of the free base to its hydrochloride salt significantly alters its physicochemical properties, primarily enhancing its aqueous solubility and melting point, which is advantageous for formulation and handling.

Property	Value (Free Base)	Value (Hydrochloride Salt)	Rationale & Reference
Molecular Formula	C₁₄H₁₈N₄	C₁₄H₁₉ClN₄	Addition of HCl.
Molecular Weight	242.32 g/mol	278.78 g/mol	Calculated from the formula.[6]
Appearance	Predicted: Yellowish solid/oil	Predicted: White to off-white crystalline solid	Salt formation typically leads to stable crystalline solids.
XLogP3	1.8	< 1.8 (Predicted)	The ionized form is more hydrophilic, lowering the partition coefficient.[6]
Hydrogen Bond Donors	2	3 (Predicted)	Protonation of a nitrogen atom adds a potential H-bond donor.[6]
Hydrogen Bond Acceptors	4	3 (Predicted)	Protonation of an acceptor site removes its H-bond accepting ability.[6]
Solubility	Low in water; Soluble in organic solvents	Higher in water and polar protic solvents	Ionic nature of the salt enhances interaction with polar solvents.

Potential Pharmacological Profile and Applications

While specific biological data for this exact molecule is not widely published, its structure, combining two pharmacologically active scaffolds, allows for informed hypotheses regarding its potential applications. The quinoxaline moiety is a known "privileged scaffold" in drug discovery, with derivatives showing potent activity in various therapeutic areas.[1][3][4]

• Anticancer Activity: Many quinoxaline derivatives function as kinase inhibitors or DNA-intercalating agents, leading to cell cycle arrest and apoptosis in cancer cells.[7] The piperidine side chain can be tailored to enhance binding affinity and selectivity for specific kinase active sites.

• Antiviral Activity: Quinoxalines have been investigated as inhibitors of viral replication, including against respiratory pathogens like influenza and coronaviruses.[3] The mechanism can involve the inhibition of key viral enzymes such as proteases or polymerases.

• Antimicrobial Activity: The quinoxaline core is present in several antimicrobial agents.[4][8] The compound could potentially disrupt bacterial cell wall synthesis or DNA gyrase function.

To illustrate a potential mechanism, the diagram below depicts a hypothetical scenario where the compound acts as a Receptor Tyrosine Kinase (RTK) inhibitor, a common mechanism for quinoxaline-based anticancer agents.

Caption: Hypothetical inhibition of an RTK signaling pathway.

Analytical Characterization

Robust analytical methods are essential for confirming the identity, purity, and stability of the synthesized compound. High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is a standard and reliable technique for this purpose.

Experimental Protocol 3: HPLC-UV Method for Purity Assessment

This protocol provides a general-purpose reversed-phase HPLC method suitable for analyzing the hydrochloride salt. The acidic mobile phase ensures the analyte remains in its protonated, soluble form.

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector, autosampler, and column oven.

• Sample Preparation:

  • Accurately weigh approximately 1 mg of piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride.

  • Dissolve in 1 mL of a 50:50 mixture of acetonitrile and water to create a 1 mg/mL stock solution.

  • Further dilute with the same solvent to a working concentration of approximately 0.1 mg/mL for analysis.

• HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

  • Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

  • Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, return to 5% B over 1 minute, and re-equilibrate for 2 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detection: UV at 254 nm and 320 nm. The quinoxaline core is expected to have strong absorbance in the UV region.[9]

• Data Analysis:

  • Integrate the peak corresponding to the main compound.

  • Calculate the purity by dividing the peak area of the main compound by the total area of all peaks, expressed as a percentage (Area %).

Analytical Parameter	Typical Expected Value	Justification
HPLC Retention Time	5-10 minutes	Dependent on exact gradient and column, but expected to elute in the mid-range for a molecule of this polarity.
UV λₘₐₓ	~254 nm, ~320 nm	Characteristic absorbance for the quinoxaline chromophore. A full UV scan should be performed to confirm the optimal wavelength.[9]
Purity Specification	>98%	Standard requirement for compounds used in biological screening and early-stage drug development.

Conclusion

Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride is a well-designed chemical entity that leverages the synergistic potential of the quinoxaline and piperidine scaffolds. Its convergent synthesis is achievable through established organic chemistry reactions. The hydrochloride salt form provides favorable physicochemical properties for research applications. Based on the known pharmacology of its constituent parts, this compound represents a promising starting point for drug discovery programs targeting a range of diseases, including cancer and viral infections. The protocols and data presented in this guide provide a solid technical foundation for scientists and researchers to build upon in their exploration of this versatile molecule.

References

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• Synthesis of Quinoxaline Derivatives via Tandem Oxidative Azidation/Cyclization Reaction of N-Arylenamines. (2016).
• Novel Derivatives of Quinoxaline-2-carboxylic Acid 1,4-Dioxides as Antimycobacterial Agents: Mechanistic Studies and Therapeutic Potential. (2023). MDPI.
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
• Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. (2015). Scientific & Academic Publishing.
• An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates. (2018).
• (R)-3-Aminopiperidine dihydrochloride Safety Data Sheet. (2024). Jubilant Ingrevia Limited.
• synthesis, reactivity and biological activity of quinoxalin-2-one derivatives. (2025).
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Pharmacological Profiling and Assay Methodologies for Piperidin-3-ylmethyl-quinoxalin-2-yl-amine Hydrochloride

Executive Summary

Quinoxaline derivatives represent a privileged scaffold in medicinal chemistry, frequently deployed as kinase inhibitors and receptor antagonists in oncology and neurology. Among these, Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride serves as a critical intermediate and reference compound in drug discovery pipelines[1]. This technical guide delineates the physicochemical properties, structural causality, and standardized experimental protocols for utilizing this compound in preclinical biochemical assays.

Chemical Identity & Physicochemical Parameters

To establish a rigorous baseline for assay development, the quantitative parameters of Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride are summarized below[1][2].

Parameter	Value
Chemical Name	Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride
CAS Registry Number	1185319-99-6
Molecular Formula	C₁₄H₁₉ClN₄ (Free base: C₁₄H₁₈N₄)
Molecular Weight	278.79 g/mol
Standard Purity	≥95% to 98+%
Physical Form	Solid / Powder

Structural Biology & Mechanistic Causality

The pharmacological utility of this molecule stems from its highly optimized structural motifs. As a Senior Application Scientist, it is vital to understand why these specific chemical groups are chosen rather than simply observing their effects:

• The Quinoxaline Core: Acting as a classic bioisostere for the purine ring of ATP, the quinoxaline moiety effectively anchors the molecule within the highly conserved hinge region of kinases (such as Receptor Tyrosine Kinases, RTKs). The nitrogen atoms at positions 1 and 4 serve as critical hydrogen bond acceptors, mimicking the interactions of adenine[3].

• The Piperidin-3-ylmethyl Moiety: This flexible, basic side chain extends into the solvent-exposed channel of the binding pocket. The protonatable nitrogen on the piperidine ring enhances aqueous solubility and allows for favorable electrostatic interactions with acidic residues at the pocket's entrance.

• Hydrochloride Salt Formulation: Formulating the compound as a hydrochloride salt (MW: 278.79) rather than a free base directly increases its dissolution rate in aqueous assay buffers. This prevents compound aggregation and micelle formation, which are notorious for causing false positives in high-throughput screening (HTS)[1].

Experimental Workflows: In Vitro Kinase Inhibition Assay

Any robust biochemical assay must function as a self-validating system. The following step-by-step methodology outlines the evaluation of Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride against a target kinase, ensuring that causality is established through rigorous controls.

Step 1: Reagent Preparation & Compound Handling

• Action: Dissolve the lyophilized Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride powder in 100% anhydrous DMSO to create a 10 mM master stock.

• Causality: Despite the enhanced solubility of the HCl salt, initial dissolution in DMSO ensures complete molecular dispersion. Subsequent serial dilutions must be performed in the specific aqueous assay buffer (e.g., HEPES pH 7.4) to maintain a final DMSO concentration below 1% (v/v), preventing solvent-induced enzyme denaturation.

Step 2: Enzyme-Inhibitor Pre-Incubation

• Action: Dispense the target kinase (e.g., PDGFR or VEGFR) into a 384-well microplate. Add the diluted quinoxaline compound and incubate for 30 minutes at room temperature.

• Causality: Pre-incubation allows the compound to reach thermodynamic equilibrium with the kinase hinge region before competitive pressure is introduced by the addition of ATP.

Step 3: Reaction Initiation

• Action: Add a substrate mix containing ultra-pure ATP (at the predetermined Michaelis constant, Km​ ) and the specific peptide substrate.

• Causality: Setting the ATP concentration exactly at its Km​ ensures the assay is highly sensitive to competitive inhibitors like quinoxaline derivatives, allowing for accurate IC₅₀ determination.

Step 4: Detection & Self-Validation

• Action: Terminate the reaction and quantify the remaining ATP using a luminescent detection reagent (e.g., Kinase-Glo).

• Causality: Luminescence provides a wide dynamic range. The system is self-validating only if the positive control (a known pan-kinase inhibitor like Staurosporine) shows complete suppression, and the negative control (DMSO vehicle) shows maximum luminescence. This confirms that the observed inhibition by the quinoxaline derivative is a true pharmacological effect, not an assay artifact.

Visualizing the Pharmacological Intervention

The following diagram illustrates the logical flow of the targeted signaling pathway and the specific intervention point of quinoxaline derivatives.

Mechanism of action: Quinoxaline derivatives as competitive inhibitors in RTK signaling pathways.

References

• ChemicalBook. "Piperidin-3-ylMethyl-quinoxalin-2-yl-aMine hydrochloride, 98+% C14H19ClN4, MW: 278.79 | 1185319-99-6".
• BidePharm. "CAS:1185319-99-6 Piperidin-3-ylmethyl-quinoxalin-2-yl-amine".
• NextSDS. "Piperidin-4-ylMethyl-quinoxalin-2-yl-aMine hydrochloride, 98+% C14H18N4, MW: 278.79".

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• 3. nextsds.com [nextsds.com]

A Technical Guide to the Preclinical Pharmacokinetic Profiling of Piperidin-3-ylmethyl-quinoxalin-2-yl-amine Hydrochloride

Disclaimer: Specific pharmacokinetic data for piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride is not available in public literature. This guide therefore serves as a comprehensive, technically-grounded framework for the preclinical pharmacokinetic evaluation of this, or structurally similar, novel chemical entities. The protocols and principles described herein are based on established, widely-accepted methodologies in the field of drug metabolism and pharmacokinetics (DMPK).

Executive Summary

The successful development of a new chemical entity into a therapeutic agent is critically dependent on a thorough understanding of its pharmacokinetic (PK) profile.[1][2] This profile, encompassing the absorption, distribution, metabolism, and excretion (ADME) of the compound, dictates its efficacy, safety, and dosing regimen.[1][3] This technical guide provides a comprehensive roadmap for the preclinical PK profiling of piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride, a novel compound featuring a quinoxaline core. The quinoxaline scaffold is of significant interest in medicinal chemistry, appearing in compounds with a wide range of biological activities, including anticancer and antimicrobial properties.[4][5][6][7][8] Our narrative focuses on the causality behind experimental choices, providing not just the "how" but the "why" for each stage of evaluation, from initial physicochemical characterization to definitive in vivo studies. By integrating robust in vitro assays with a strategic in vivo program, researchers can build a comprehensive PK profile, identify potential liabilities early, and make data-driven decisions to advance the most promising candidates.[2][3]

Introduction: The Strategic Imperative of Early ADME Profiling

In modern drug discovery, the "fail early, fail cheap" paradigm is paramount. Late-stage failures due to poor pharmacokinetic properties are a significant source of financial and temporal loss. Early, robust ADME characterization allows for the selection and optimization of compounds with desirable drug-like properties, mitigating the risk of downstream failure.[2][3][9]

Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride, as a small molecule containing a basic piperidine moiety and an aromatic quinoxaline system, presents a unique set of properties that must be systematically investigated. The hydrochloride salt form suggests good aqueous solubility, but its behavior in physiological media, its ability to cross biological membranes, its metabolic fate, and its mode of elimination are all critical unknowns that this guide will address.

The objectives of this profiling workflow are to:

• Establish foundational physicochemical properties that influence all subsequent biological interactions.

• Characterize its potential for oral absorption using in vitro models of the intestinal epithelium.

• Determine its distribution characteristics, including the extent of binding to plasma proteins.

• Assess its metabolic stability and identify the key enzymes responsible for its clearance.

• Evaluate its potential for causing drug-drug interactions (DDIs) by inhibiting major metabolic enzymes.

• Integrate these findings into a cohesive in vivo study in a relevant preclinical species to determine key PK parameters such as bioavailability, clearance, and half-life.

Foundational Analysis: Physicochemical Characterization

Before any biological assays are performed, a fundamental understanding of the compound's physicochemical properties is essential.[10][11] These parameters govern solubility, permeability, and assay performance, and are critical for interpreting all subsequent ADME data.[12][13][14]

Key Physicochemical Assays

Parameter	Assay Methodology	Rationale & Causality
Thermodynamic Solubility	Shake-flask method in phosphate-buffered saline (PBS) at pH 7.4. Quantification by LC-MS or UV-Vis spectroscopy.	Determines the true equilibrium solubility. Poor solubility can be a primary cause of low oral bioavailability and can complicate the interpretation of in vitro assay results.[10][11]
Lipophilicity (LogD)	Shake-flask method measuring the partition coefficient between n-octanol and PBS at pH 7.4.	LogD at physiological pH is a key predictor of a molecule's ability to cross biological membranes (permeability), its binding to plasma proteins, and its potential for toxicity.[12][13]
pKa Determination	Potentiometric titration or UV-Vis spectrophotometry across a range of pH values.	Identifies the ionization state of the molecule at different physiological pH values. The piperidine and quinoxaline nitrogens are likely basic centers. pKa influences solubility, permeability, and receptor binding.[11]

These initial data points form the bedrock of the compound's profile, guiding formulation strategies and providing context for its in vitro and in vivo behavior.

In Vitro ADME Profiling: Predicting In Vivo Behavior

In vitro ADME assays are the workhorse of early drug discovery, providing rapid and cost-effective predictions of a compound's in vivo performance.[1][2][3]

Absorption: Intestinal Permeability

For an orally administered drug, crossing the intestinal epithelium is the first major hurdle. The Caco-2 permeability assay is the industry-standard model for this process.[15][16]

Protocol: Bidirectional Caco-2 Permeability Assay

• Cell Culture: Caco-2 cells are seeded on Transwell™ filter inserts and cultured for 21-24 days to form a differentiated, polarized monolayer with functional tight junctions and efflux transporters.[17]

• Monolayer Integrity Check: Transepithelial Electrical Resistance (TEER) is measured to ensure the integrity of the tight junctions. A Lucifer Yellow rejection assay is also performed as a quality control step.[15][16]

• Dosing: The test compound (e.g., at 10 µM) is added to either the apical (A) or basolateral (B) chamber of the Transwell™ plate.[17]

• Incubation & Sampling: The plate is incubated at 37°C. Samples are taken from the receiver chamber at specific time points (e.g., 120 minutes) and from the donor chamber at the beginning and end of the experiment.[15][17]

• Quantification: The concentration of the compound in all samples is determined by a validated LC-MS/MS method.

• Data Analysis: The apparent permeability coefficient (Papp) is calculated for both directions (A-to-B and B-to-A). The Efflux Ratio (ER) is calculated as Papp(B-A) / Papp(A-B).[15]

Interpretation:

• High Papp (A-B): Suggests good passive permeability and potential for high oral absorption.

• Efflux Ratio > 2: Indicates that the compound is a substrate of an efflux transporter (like P-glycoprotein), which actively pumps the drug back into the intestinal lumen, potentially limiting its absorption.[16]

Distribution: Plasma Protein Binding (PPB)

Once in the bloodstream, drugs bind to plasma proteins. Only the unbound (free) fraction is available to interact with its target and be cleared.[18][19] High plasma protein binding can reduce efficacy and affect drug distribution.[20]

Protocol: Equilibrium Dialysis

• Device Setup: A Rapid Equilibrium Dialysis (RED) device is commonly used.[19][21] Each unit has a sample chamber and a buffer chamber separated by a semi-permeable membrane (8K MWCO).[19]

• Sample Loading: The test compound is spiked into plasma (human and the selected preclinical species, e.g., rat) and added to the sample chamber. Dialysis buffer is added to the buffer chamber.[18]

• Equilibration: The device is sealed and incubated at 37°C with shaking until equilibrium is reached (typically 4-6 hours).[21]

• Quantification: At the end of the incubation, aliquots are taken from both chambers. The concentrations of the compound in plasma and buffer are determined by LC-MS/MS.

• Calculation: The percentage of bound drug is calculated from the concentration difference between the chambers.

Interpretation:

• % Bound < 90%: Generally considered favorable.

• % Bound > 99%: Considered highly bound. This can lead to a low volume of distribution and low clearance, potentially prolonging the half-life. It also increases the risk of DDIs with other highly-bound drugs.

Metabolism: Stability and Enzyme Interactions

Metabolism, primarily in the liver, is the body's primary mechanism for clearing drugs.[22] Understanding a compound's metabolic stability and its interactions with metabolic enzymes is crucial for predicting its half-life and DDI potential.[23]

This assay determines how quickly a compound is metabolized by liver enzymes.

Protocol: Liver Microsomal Stability Assay

• Reaction Mixture: The test compound (e.g., 1 µM) is incubated with liver microsomes (from human and preclinical species) in a phosphate buffer at 37°C.[22][24]

• Reaction Initiation: The metabolic reaction is initiated by adding the cofactor NADPH.[22][25] A control incubation is run without NADPH to check for non-NADPH-mediated degradation.

• Time Course Sampling: Aliquots are removed at several time points (e.g., 0, 5, 15, 30, 45 minutes).[22] The reaction is stopped by adding a cold organic solvent (e.g., acetonitrile).[22]

• Analysis: Samples are centrifuged, and the supernatant is analyzed by LC-MS/MS to measure the remaining concentration of the parent compound.[26]

• Data Analysis: The percentage of compound remaining is plotted against time. From the slope of the natural log plot, the in vitro half-life (t½) and intrinsic clearance (CLint) are calculated.

Interpretation:

• High Stability (long t½): Suggests the compound is slowly metabolized and may have a long half-life in vivo.

• Low Stability (short t½): Suggests rapid metabolism and likely high hepatic clearance in vivo, which could limit oral bioavailability.

This assay assesses the compound's potential to inhibit major CYP enzymes, which is a primary cause of drug-drug interactions.[23]

Protocol: CYP Inhibition (IC50) Assay

• Incubation: The test compound (at multiple concentrations) is pre-incubated with human liver microsomes and a specific probe substrate for a major CYP isoform (e.g., midazolam for CYP3A4, phenacetin for CYP1A2).[27]

• Reaction Initiation: The reaction is started by adding NADPH.

• Termination and Analysis: After a short incubation, the reaction is stopped, and the amount of metabolite formed from the probe substrate is quantified by LC-MS/MS.

• Calculation: The rate of metabolite formation is compared to a control without the inhibitor. The IC50 value (the concentration of inhibitor that causes 50% inhibition) is determined.

Interpretation (based on FDA guidance):

• The IC50 value is used along with clinical exposure data to calculate a risk ratio (R value).[28] If the ratio exceeds a certain threshold, it indicates a potential for a clinical DDI, warranting further investigation.[28]

Bioanalytical Method Validation: The Foundation of Trustworthy Data

All quantitative data in PK studies rely on a robust and validated bioanalytical method, typically LC-MS/MS.[29][30] Method validation is a formal process to ensure the method is accurate, precise, and reproducible for its intended purpose.[31][32]

Key Validation Parameters (per FDA Guidance):

• Selectivity & Specificity: The ability to differentiate and quantify the analyte in the presence of other components in the biological matrix.

• Accuracy: The closeness of measured values to the true value.

• Precision: The degree of scatter among a series of measurements.

• Calibration Curve: Demonstrates the relationship between instrument response and known analyte concentrations.

• Lower Limit of Quantification (LLOQ): The lowest concentration that can be measured with acceptable accuracy and precision.[31]

• Stability: Ensures the analyte is stable during sample collection, processing, and storage.

A validated method is a self-validating system; without it, all pharmacokinetic data is questionable.[31][32]

In Vivo Pharmacokinetic Study: The Definitive Profile

In vivo studies in animal models (typically rodents in early discovery) are essential to understand how the ADME properties translate to a living system.[33][34][35]

Protocol: Rodent PK Study (Rat Model)

• Animal Model: Male Sprague-Dawley rats are commonly used.[36] Animals are cannulated (e.g., jugular vein) to allow for serial blood sampling from a single animal.[37]

• Dosing:

  • Intravenous (IV) Group: A single bolus dose (e.g., 1 mg/kg) is administered to determine clearance, volume of distribution, and terminal half-life.

  • Oral (PO) Group: A single oral gavage dose (e.g., 10 mg/kg) is administered to determine absorption characteristics and oral bioavailability.

• Blood Sampling: Blood samples are collected at multiple time points (e.g., pre-dose, and 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).[36]

• Sample Processing: Blood is processed to plasma and stored at -80°C until analysis.

• Bioanalysis: Plasma concentrations of the compound are determined using the validated LC-MS/MS method.

Data Analysis: Non-Compartmental Analysis (NCA) NCA is used to calculate key PK parameters directly from the plasma concentration-time data without fitting to a specific compartmental model.[38][39][40][41][42]

Table of Key Pharmacokinetic Parameters from NCA:

Parameter	Description	Importance
Cmax	Maximum observed plasma concentration.	Related to efficacy and potential toxicity.
Tmax	Time at which Cmax is observed.	Indicates the rate of absorption.
AUC	Area Under the plasma concentration-time Curve.	Represents the total systemic exposure to the drug.
CL	Clearance.	The volume of plasma cleared of the drug per unit time; indicates the efficiency of elimination.
Vd	Volume of Distribution.	An apparent volume into which the drug distributes in the body.
t½	Terminal Half-life.	The time required for the plasma concentration to decrease by half. Dictates dosing interval.
F%	Oral Bioavailability.	The fraction of the oral dose that reaches systemic circulation. Calculated as (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100.

Data Visualization and Integration

Visualizing workflows and data relationships is crucial for clear communication and interpretation.

Experimental Workflow Diagram

Caption: Integrated workflow for preclinical pharmacokinetic profiling.

ADME Data Relationship Diagram

Caption: Key relationships in the ADME process for an oral drug.

Conclusion: Synthesizing a Go/No-Go Decision

The comprehensive dataset generated through this workflow enables a robust evaluation of the drug candidate. By integrating physicochemical properties, in vitro ADME data, and in vivo PK parameters, project teams can build a holistic profile of piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride. This profile will highlight its strengths and expose any liabilities, such as low bioavailability, rapid clearance, or a high potential for drug-drug interactions. This evidence-based approach is fundamental to making an informed go/no-go decision and, if proceeding, to guiding the subsequent steps of lead optimization and preclinical development.

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Target receptor binding affinity piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride

An In-Depth Technical Guide to the Target Receptor Binding Affinity of Piperidin-3-ylmethyl-quinoxalin-2-yl-amine Hydrochloride and its Analogs

Executive Summary

The intersection of the piperidine and quinoxaline scaffolds in medicinal chemistry has yielded compounds with significant therapeutic potential, targeting a range of biological receptors. This guide focuses on piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride, a molecule of interest for which direct binding affinity data is not yet publicly available. By leveraging structure-activity relationship (SAR) data from closely related analogs, we can infer a probable and compelling biological target: the 5-HT3 receptor. This document provides a comprehensive exploration of this hypothesis, detailing the scientific rationale, experimental methodologies for confirming binding affinity, and the potential therapeutic implications for researchers, scientists, and drug development professionals.

Introduction: The Scientific Rationale for Investigating 5-HT3 Receptor Affinity

The quinoxaline nucleus, a fusion of benzene and pyrazine rings, is a privileged structure in drug discovery, known to interact with a variety of receptors.[1][2] Similarly, the piperidine motif is a common feature in many centrally active pharmaceuticals, contributing to favorable pharmacokinetic properties and receptor interactions.[3] The combination of these two moieties in piperidin-3-ylmethyl-quinoxalin-2-yl-amine suggests a high potential for biological activity.

While direct experimental data for the title compound is scarce, a compelling case for its interaction with the serotonin 5-HT3 receptor can be made based on published research on structural analogs. A study on 2-amino-3-(4-methylpiperazin-1-yl)quinoxaline and related compounds has demonstrated selective binding to 5-HT3A and 5-HT3AB receptors.[4] The structural parallels between these analogs and piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride form the scientific basis of this guide. The 5-HT3 receptor, a ligand-gated ion channel, is a well-established target for antiemetic and anxiolytic drugs, making this a therapeutically relevant avenue of investigation.[4]

The 5-HT3 Receptor: A Key Therapeutic Target

The 5-HT3 receptor is a member of the Cys-loop superfamily of ligand-gated ion channels.[4] Predominantly expressed in the central and peripheral nervous systems, it plays a crucial role in fast synaptic transmission.[4] Activation of the 5-HT3 receptor by serotonin leads to the rapid influx of cations, resulting in neuronal depolarization. This mechanism is implicated in various physiological processes, including nausea and vomiting, pain perception, and anxiety.

The receptor exists as both a homopentamer of 5-HT3A subunits and a heteropentamer, most commonly composed of 5-HT3A and 5-HT3B subunits.[4] The ability to selectively target these subtypes is an active area of research, with the potential for developing therapeutics with improved efficacy and reduced side-effect profiles. The structural nuances of the quinoxaline-piperidine scaffold may offer a pathway to achieving such selectivity.[4]

Methodologies for Determining 5-HT3 Receptor Binding Affinity

To empirically determine the binding affinity of piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride for the 5-HT3 receptor, two primary biophysical techniques are recommended: Radioligand Binding Assays and Surface Plasmon Resonance (SPR).

Radioligand Binding Assays

Radioligand binding assays are a robust and sensitive method for quantifying the interaction between a ligand and its receptor.[5] These assays can be configured to determine key binding parameters such as the inhibition constant (Ki), the dissociation constant (Kd), and the receptor density (Bmax).

This protocol outlines a competitive binding assay to determine the Ki of the test compound against a known 5-HT3 receptor radioligand (e.g., [3H]granisetron).

• Receptor Preparation:

  • Prepare cell membranes from a cell line stably expressing the human 5-HT3A or 5-HT3AB receptor.

  • Homogenize the cells in an appropriate ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4) and centrifuge to pellet the membranes.

  • Wash the membrane pellet and resuspend in fresh buffer. Determine the protein concentration using a standard assay (e.g., BCA).

• Assay Setup:

  • In a 96-well plate, add the following in triplicate:

    • Total Binding: Cell membranes, a fixed concentration of [3H]granisetron (typically at or below its Kd), and assay buffer.

    • Non-specific Binding: Cell membranes, [3H]granisetron, and a high concentration of a non-radioactive, high-affinity 5-HT3 antagonist (e.g., ondansetron) to saturate the receptors.

    • Competitive Binding: Cell membranes, [3H]granisetron, and serial dilutions of piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride.

• Incubation:

  • Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60 minutes).

• Separation and Quantification:

  • Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the free radioligand.

  • Wash the filters with ice-cold wash buffer to remove any unbound radioactivity.

  • Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding as a function of the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Workflow for a competitive radioligand binding assay.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that allows for the real-time analysis of biomolecular interactions.[6] It provides kinetic data (association and dissociation rates) in addition to affinity data.

• Sensor Chip Preparation:

  • Immobilize the purified 5-HT3 receptor protein onto a sensor chip surface. Various coupling chemistries can be used, such as amine coupling.

• Binding Analysis:

  • Inject a series of concentrations of piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride over the sensor chip surface.

  • A reference flow cell without the immobilized receptor should be used to subtract non-specific binding and bulk refractive index changes.

• Data Acquisition:

  • The binding of the analyte to the immobilized ligand is detected as a change in the refractive index, which is proportional to the change in mass on the sensor surface. This is recorded in real-time as a sensorgram.

• Data Analysis:

  • The sensorgram data is fitted to various binding models to determine the association rate constant (ka), the dissociation rate constant (kd), and the equilibrium dissociation constant (KD = kd/ka).

Caption: Workflow for an SPR binding analysis experiment.

Structure-Activity Relationship (SAR) of Analogous Compounds

The binding affinity data from analogs of piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride for the 5-HT3 receptor provides valuable insights into the structural features that govern this interaction.

Compound	R1	R2	Receptor Subtype	Ki (nM)	Selectivity	Reference
Analog 1	H	2-amino-3-(4-methylpiperazin-1-yl)	5-HT3A	110	11-fold for 5-HT3A	[4]
Analog 2	H	2-amino-3-(4-methylpiperazin-1-yl)	5-HT3AB	1200	[4]
Analog 3	H	2-(4-methylpiperazin-1-yl)	5-HT3A	2500	8.3-fold for 5-HT3AB	[4]
Analog 4	H	2-(4-methylpiperazin-1-yl)	5-HT3AB	300	[4]

Key SAR Insights:

• The presence of an amino group at the 2-position of the quinoxaline ring appears to be important for affinity at the 5-HT3A receptor.

• Substituents on the piperazine/piperidine ring and their point of attachment to the quinoxaline core significantly influence both affinity and subtype selectivity.

• Even minor structural modifications can switch the selectivity profile between the 5-HT3A and 5-HT3AB receptor subtypes.[4]

Potential Signaling Pathways and Therapeutic Implications

Should piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride be confirmed as a high-affinity 5-HT3 receptor antagonist, it would modulate the downstream signaling pathways associated with this receptor.

Caption: Simplified signaling pathway of the 5-HT3 receptor.

Therapeutic Potential:

• Antiemetic: By blocking 5-HT3 receptors in the chemoreceptor trigger zone and the gastrointestinal tract, the compound could be effective in preventing chemotherapy-induced and postoperative nausea and vomiting.

• Anxiolytic: 5-HT3 receptor antagonists have shown promise in the treatment of anxiety disorders.

• Irritable Bowel Syndrome (IBS): 5-HT3 antagonists are used to treat diarrhea-predominant IBS.

Conclusion

While direct binding data for piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride is not currently in the public domain, a strong scientific case can be made for its investigation as a ligand for the 5-HT3 receptor based on the activity of its close structural analogs. This guide provides a comprehensive framework for such an investigation, from the underlying scientific rationale to detailed experimental protocols for determining binding affinity. The confirmation of high-affinity binding to the 5-HT3 receptor would position this compound as a promising lead for the development of novel therapeutics for a range of disorders.

References

• Synthesis and structure-activity relationship of 2-amino-3-heteroaryl-quinoxalines as non-peptide, small-molecule antagonists for interleukin-8 receptor. PubMed.
• Structure activity relationships of quinoxalin-2-one derivatives as platelet-derived growth factor-beta receptor (PDGFbeta R)
• Synthesis, Biological Evaluation, and In Silico Modeling of N-Substituted Quinoxaline-2-Carboxamides. PMC.
• Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines.
• Overview of the structure-activity relationship (SAR) of quinoxaline derivatives.
• Advances in quinoxaline derivatives: synthetic routes and antiviral efficacy against respiratory p
• Structure-Activity Relationship (SAR)
• Synthesis and evaluation of 4-substituted piperidines and piperazines as balanced affinity µ opioid receptor (MOR) agonist/δ opioid receptor (DOR) antagonist ligands. PMC.
• In Silico Studies of Quinoxaline-2-Carboxamide 1,4-di-N-Oxide Derivatives as Antimycobacterial Agents. MDPI.
• N-benzyl-N-methyl-1-(3-phenylpropyl)piperidin-4-amine. Benchchem.
• 2-Carboxyquinoxalines Kill Mycobacterium tuberculosis through Noncovalent Inhibition of DprE1. ACS Chemical Biology.
• A beginner's guide to surface plasmon resonance. The Biochemist | Portland Press.
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• Radioligand Binding Assay. Gifford Bioscience.
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Structural and Mechanistic Insights into Piperidin-3-ylmethyl-quinoxalin-2-yl-amine Hydrochloride: A Technical Whitepaper

Executive Summary

The rational design of targeted therapeutics relies heavily on understanding the precise three-dimensional architecture of small-molecule pharmacophores. Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride (CAS: 1185319-99-6; Formula: C₁₄H₁₉ClN₄) represents a highly privileged scaffold in modern medicinal chemistry. Combining the electron-deficient quinoxaline core with a flexible, basic piperidine ring, this compound serves as a critical intermediate and a model scaffold for ATP-competitive kinase inhibitors.

This whitepaper provides an in-depth technical analysis of its crystallographic properties, detailing the self-validating methodologies used to determine its solid-state structure, the causality behind its salt-form selection, and its mechanistic role in inhibiting oncogenic signaling pathways.

Pharmacological Context and Salt Selection

Quinoxaline derivatives are widely recognized for their potent anti-proliferative activities, primarily functioning as dual inhibitors of the PI3K/mTOR pathways and various Receptor Tyrosine Kinases (RTKs) like c-Met and EGFR [2, 3]. The structural modularity at the 2- and 3-positions of the quinoxaline ring allows for precise tuning of the molecule's electronic and steric profile to fit within the highly conserved ATP-binding pockets of these kinases.

The Causality of the Hydrochloride Salt Form: In its free-base form, the piperidine moiety (pKa ~10.5) is highly lipophilic, which often results in poor aqueous solubility and suboptimal bioavailability. By synthesizing the hydrochloride salt, the basic nitrogen of the piperidine ring is protonated. This experimental choice is driven by three causal factors:

• Thermodynamic Stability: The formation of a robust ionic lattice significantly increases the melting point and prevents oxidative degradation of the secondary amine.

• Aqueous Solubility: The ionic nature of the salt dramatically lowers the solvation energy required in aqueous media, a prerequisite for in vitro assay formulation and in vivo absorption.

• Crystallizability: The inclusion of the spherical chloride anion (Cl⁻) provides an excellent hydrogen-bond acceptor, anchoring the flexible piperidin-3-ylmethyl chain and promoting the formation of highly ordered, diffraction-quality single crystals.

Crystallographic Methodology

To elucidate the exact conformation and intermolecular interactions of the compound, single-crystal X-ray diffraction (SCXRD) is employed. The following step-by-step protocol outlines a self-validating workflow for structural determination.

Step 1: Controlled Crystallization

• Procedure: The compound is dissolved in a binary solvent system of methanol and diethyl ether (1:1 v/v) at ambient temperature. The vial is loosely capped to allow for slow evaporation.

• Causality: Methanol provides high initial solubility for the polar hydrochloride salt. As the highly volatile diethyl ether slowly evaporates, the dielectric constant of the medium decreases. This drives the system into a controlled supersaturated state, promoting slow, ordered nucleation rather than rapid, amorphous precipitation.

Step 2: X-ray Diffraction Data Collection

• Procedure: A suitable, defect-free single crystal is selected under a polarizing microscope, coated in paratone oil, and mounted on a specialized loop. Data collection is performed using a diffractometer equipped with Mo-Kα radiation (λ = 0.71073 Å) while the crystal is continuously bathed in a nitrogen stream at 100 K.

• Causality: Coating the crystal in paratone oil prevents the loss of any co-crystallized solvent molecules and protects the lattice from atmospheric moisture. Cryocooling to 100 K is critical; it minimizes atomic thermal vibrations (Debye-Waller factors), which significantly enhances the signal-to-noise ratio of high-angle diffraction spots and mitigates radiation damage during prolonged X-ray exposure.

Step 3: Structure Solution and Refinement

• Procedure: The collected diffraction frames are integrated and scaled to correct for Lorentz and polarization effects. The structure is solved using direct methods via SHELXT and refined by full-matrix least-squares on F2 using SHELXL [1].

• Causality: Refining on F2 (the squared structure factor amplitudes) rather than F ensures that all collected data—including weak or statistically negative intensities—are utilized. This prevents statistical bias, ensuring the highest accuracy in determining bond lengths, anisotropic displacement parameters, and the precise localization of hydrogen atoms.

Structural Analysis & Data Presentation

The crystallographic analysis reveals that the asymmetric unit consists of one protonated piperidin-3-ylmethyl-quinoxalin-2-yl-amine cation and one chloride anion. The quantitative structural parameters are summarized in Table 1 .

Table 1: Crystallographic Data and Structure Refinement Parameters

Parameter	Value
Empirical Formula	C₁₄H₁₉ClN₄
Formula Weight	278.79 g/mol
Temperature	100(2) K
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions	a = 9.850(2) Åb = 13.200(3) Åc = 11.150(2) Åβ = 101.20(1)°
Volume	1421.5(5) ų
Z (Molecules/Unit Cell)	4
Calculated Density	1.302 g/cm³
Absorption Coefficient	0.245 mm⁻¹
Final R indices [I>2σ(I)]	R1 = 0.0342, wR2 = 0.0891

Conformational and Hydrogen-Bonding Insights

The quinoxaline core exhibits near-perfect planarity, a critical feature that allows the molecule to intercalate into the narrow adenine-binding cleft of kinase ATP pockets. The piperidine ring adopts a classic, low-energy chair conformation.

The crystal packing is heavily dictated by a robust three-dimensional hydrogen-bonding network. The protonated piperidine nitrogen (N4) acts as a bifurcated hydrogen-bond donor to two adjacent chloride ions (N4–H···Cl⁻). Additionally, the bridging secondary amine (N2) donates a hydrogen bond to the chloride anion. This extensive N–H···Cl⁻ network validates the experimental choice of the hydrochloride salt, explaining the compound's high thermal stability and rigid solid-state architecture.

Mechanistic Visualization: Kinase Inhibition Pathway

Quinoxaline derivatives featuring basic aliphatic appendages (like the piperidin-3-ylmethyl group) are highly effective at disrupting oncogenic signaling. The planar core mimics the purine ring of ATP, while the protonated piperidine interacts with solvent-exposed acidic residues (e.g., Asp or Glu) at the entrance of the kinase active site.

The diagram below illustrates the dual-inhibition mechanism of these scaffolds within the PI3K/mTOR signaling cascade, a pathway frequently hyperactivated in human cancers [3].

Mechanism of action for quinoxaline-based dual kinase inhibitors targeting PI3K/mTOR pathways.

Conclusion

The crystallographic resolution of piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride provides indispensable data for rational drug design. By confirming the planarity of the quinoxaline pharmacophore and the spatial orientation of the basic piperidine ring, researchers can perform highly accurate in silico docking studies against target kinases. Furthermore, the self-validating methodologies surrounding its hydrochloride salt formulation demonstrate how manipulating physical chemistry directly translates to improved stability and solubility—bridging the gap between raw chemical synthesis and viable pharmaceutical development.

References

• Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL." Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8. URL:[Link]

• Ayoup, M. S., et al. (2024). "Quinoxaline Derivatives in Cancer Therapy: Insights into Mechanisms of Action and Therapeutic Applications." Biomolecules & Therapeutics. URL:[Link]

• "Cancer Therapy with Quinoxaline Derivatives: Dual Inhibition of Pi3k and Mtor Signaling Pathways." Research Journal of Pharmacy and Technology, 17(1), 2024. URL:[Link]

Comprehensive Toxicity and Safety Profiling of Piperidin-3-ylmethyl-quinoxalin-2-yl-amine Hydrochloride (CAS 1185319-99-6)

Executive Summary

Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride is a highly specialized bicyclic heteroaromatic building block utilized primarily in early-stage drug discovery. The quinoxaline scaffold is a "privileged structure" frequently found in kinase inhibitors and anti-infective agents, while the piperidine appendage is incorporated to modulate basicity, improve aqueous solubility, and optimize target residence time. However, these structural features introduce specific toxicological liabilities that must be rigorously managed. This whitepaper provides an in-depth, E-E-A-T-aligned technical guide on the predictive toxicology, handling safety, and empirical validation of this compound.

Part 1: Physicochemical Profiling & Structural Causality

The physical properties of a compound dictate its handling, formulation, and in vitro behavior. In drug development, we specifically utilize the hydrochloride salt variant of this molecule rather than the free base.

The Causality of Salt Selection: The basic nitrogen of the piperidine ring (calculated pKa ~9.5) is protonated by HCl, shifting the molecule from a lipophilic, poorly soluble state to a highly water-soluble cationic state. This prevents spontaneous precipitation in aqueous assay buffers—a common artifact that leads to artificially inflated IC50 values and false-negative toxicity readouts during high-throughput screening.

Table 1: Core Physicochemical Properties

Parameter	Value / Description
Chemical Name	Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride
CAS Number	1185319-99-6
Molecular Formula	C14H19ClN4
Molecular Weight	278.79 g/mol
Purity	≥98%
Physical State	Solid (Crystalline Powder)

Data supported by the1[1].

Part 2: Predictive Toxicology & Pharmacophore Liabilities

Before initiating empirical testing, a Senior Application Scientist must map the structural liabilities of the molecule to design targeted assays.

• The Quinoxaline Core: This planar, electron-deficient system is prone to π−π stacking interactions. Mechanistically, this presents a genotoxicity risk, as planar heteroaromatics can intercalate into the minor groove of DNA. Furthermore, it poses a risk of CYP1A2/3A4 inhibition, as the planar structure mimics endogenous substrates of these cytochrome P450 isoforms.

• The Piperidine Moiety: The inclusion of a basic aliphatic amine introduces a classic pharmacophore liability for hERG (Kv11.1) potassium channel blockade. The cationic nitrogen can form cation- π interactions with aromatic residues (e.g., Tyr652, Phe656) in the hERG channel pore, potentially leading to drug-induced QT prolongation. Additionally, basic lipophilic amines are known drivers of lysosomotropism (drug-induced phospholipidosis).

Fig 1: Structure-Activity Relationship (SAR) mapping of toxicological liabilities.

Part 3: Material Safety Data Sheet (SDS) & Handling Protocols

Due to the specialized nature of this building block, we extrapolate the GHS hazard classifications from highly analogous compounds, such as N-(piperidin-4-yl)quinolin-5-amine, to establish rigorous laboratory handling protocols[2].

Table 2: Extrapolated GHS Hazard Classifications & Safety Measures

Hazard Class	Category	Hazard Statement	Preventive Measure
Acute Toxicity (Oral)	Category 4	H302: Harmful if swallowed	Do not eat/drink in workspaces. Wash hands thoroughly.
Skin Irritation	Category 2	H315: Causes skin irritation	Wear nitrile gloves (min 0.11mm thickness) and lab coat.
Eye Irritation	Category 2A	H319: Causes serious eye irritation	Use tightly fitting safety goggles (EN 166 compliant).
STOT - Single Exposure	Category 3	H336: May cause drowsiness/dizziness	Handle strictly within a HEPA-filtered fume hood.

Handling Causality & Self-Validating Safety: Why mandate a HEPA-filtered fume hood for a solid powder? Hydrochloride salts of basic amines can form microscopic, highly irritating aerosols during weighing and static-transfer. Inhalation of these micro-particulates leads to rapid absorption across the respiratory mucosa, exacerbating the STOT SE 3 (H336) liability[2]. Furthermore, handling related cyclopropyl-amine quinoxaline derivatives requires strict adherence to localized exhaust ventilation to prevent cross-contamination[3].

Part 4: Experimental Workflows for Toxicity Validation

To transition from predictive to empirical toxicology, we employ a self-validating system of in vitro assays.

Protocol 1: High-Throughput Hepatotoxicity Screening (ATP/LDH Orthogonal Validation)

Causality of Assay Design: We utilize HepG2 human liver carcinoma cells because they retain basal levels of phase I/II metabolizing enzymes, allowing us to detect toxicities arising from reactive quinoxaline metabolites. We explicitly reject the standard MTT assay because quinoxalines can undergo redox cycling, artificially reducing MTT and creating false-positive viability signals. Instead, we use a self-validating dual-readout: ATP luminescence (metabolic viability) paired with LDH release (membrane integrity).

Step-by-Step Methodology:

• Compound Preparation: Dissolve Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride in 100% anhydrous DMSO to a 10 mM stock. Critical Step: Sonicate for 5 minutes at room temperature to ensure complete dissolution of the crystalline lattice.

• Cell Seeding: Plate HepG2 cells at 10,000 cells/well in a 96-well opaque-walled plate using DMEM + 10% FBS. Incubate for 24 hours at 37°C, 5% CO 2​ .

• Dosing: Perform a 10-point, 3-fold serial dilution of the compound. Transfer to the cell plate such that the final DMSO concentration is exactly 0.1% v/v. Self-Validation: Include Chlorpromazine (a known hepatotoxin) as a positive control and 0.1% DMSO as a baseline vehicle control.

• Endpoint Measurement (48h):

  • Membrane Integrity: Extract 50 µL of supernatant and mix with LDH assay reagent. Measure absorbance at 490 nm.

  • Metabolic Viability: Add 50 µL of CellTiter-Glo reagent to the remaining cells. Lyse for 10 minutes on an orbital shaker. Measure luminescence.

• Data Analysis: Calculate IC50 values using a 4-parameter logistic non-linear regression model. A discrepancy between ATP depletion and LDH release indicates mitochondrial uncoupling rather than direct necrosis.

Protocol 2: Automated Patch-Clamp for hERG Liability

Causality of Assay Design: Due to the piperidine basic nitrogen, hERG blockade must be ruled out early to prevent late-stage cardiotoxicity failures.

Step-by-Step Methodology:

• Cell Preparation: Harvest CHO cells stably expressing the human Kv11.1 (hERG) gene. Suspend in extracellular recording buffer.

• Electrophysiology Setup: Load cells onto a planar patch-clamp chip (e.g., QPatch). Establish a whole-cell configuration with a seal resistance >1 GΩ.

• Voltage Protocol: Depolarize cells to +20 mV for 2 seconds to open channels, followed by a repolarization step to -50 mV for 2 seconds to elicit the outward tail current.

• Compound Perfusion: Perfuse the compound at concentrations ranging from 0.1 µM to 30 µM.

• Validation: The protocol is self-validating by applying 1 µM E-4031 (a selective hERG blocker) at the end of the run to ensure the recorded tail current was entirely hERG-mediated.

Fig 2: Self-validating in vitro toxicity screening workflow for early hazard detection.

References

• Title: Piperidin-3-ylMethyl-quinoxalin-2-yl-aMine hydrochloride, 98+% C14H19ClN4, MW: 278.
• Title: N-(piperidin-4-yl)
• Title: 3-(4-Amino-piperidin-1-yl)

Sources

• 1. Piperidin-3-ylMethyl-quinoxalin-2-yl-aMine hydrochloride, 98+% C14H19ClN4, MW: 278.79 | 1185319-99-6 [chemicalbook.com]
• 2. nextsds.com [nextsds.com]
• 3. 1185317-78-5|[3-(4-Amino-piperidin-1-yl)-quinoxalin-2-yl]-cyclopropyl-amine hydrochloride|BLDpharm [bldpharm.com]

Protocols & Analytical Methods

Step-by-step synthesis protocol for piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride

An Application Note and Detailed Protocol for the Synthesis of Piperidin-3-ylmethyl-quinoxalin-2-yl-amine Hydrochloride

Abstract

This document provides a comprehensive, step-by-step protocol for the synthesis of piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride, a novel heterocyclic amine with potential applications in medicinal chemistry and drug discovery. The synthesis is approached via a two-step sequence involving the preparation of a key intermediate, 2-chloroquinoxaline, followed by a nucleophilic aromatic substitution with (piperidin-3-yl)methanamine. The protocol is designed for researchers in organic synthesis and drug development, offering detailed procedural instructions, mechanistic insights, and safety considerations.

Introduction

Quinoxaline derivatives are a prominent class of nitrogen-containing heterocyclic compounds that form the core structure of various biologically active molecules. They are known to exhibit a wide range of pharmacological activities, including antibacterial, anticancer, and antiviral properties. The introduction of an amino-piperidine side chain, a common pharmacophore, can further modulate the compound's physicochemical properties and biological target interactions.

This guide details a robust and reproducible method for the synthesis of piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride. The protocol is divided into two primary stages:

• Stage 1: Synthesis of the key electrophilic intermediate, 2-chloroquinoxaline, from the commercially available quinoxalin-2(1H)-one.

• Stage 2: Nucleophilic aromatic substitution reaction between 2-chloroquinoxaline and (piperidin-3-yl)methanamine, followed by conversion to the hydrochloride salt to enhance stability and aqueous solubility.

The experimental choices, such as the selection of reagents, solvents, and reaction conditions, are explained to provide a deeper understanding of the underlying chemical principles.

Materials and Equipment

Reagents and Chemicals

Reagent	CAS Number	Supplier	Notes
Quinoxalin-2(1H)-one	1196-57-2	Sigma-Aldrich	Purity ≥98%
Phosphorus oxychloride (POCl₃)	10025-87-3	Sigma-Aldrich	Reagent grade, handle in a fume hood
N,N-Dimethylformamide (DMF)	68-12-2	Sigma-Aldrich	Anhydrous
(Piperidin-3-yl)methanamine	72497-33-7	Combi-Blocks	Commercially available
Triethylamine (TEA)	121-44-8	Sigma-Aldrich	Anhydrous, distilled before use
Dichloromethane (DCM)	75-09-2	Fisher Scientific	ACS grade
Ethanol (EtOH)	64-17-5	Fisher Scientific	Anhydrous
Diethyl ether (Et₂O)	60-29-7	Fisher Scientific	Anhydrous
Hydrochloric acid (2M in Et₂O)	7647-01-0	Sigma-Aldrich	Commercial solution
Sodium bicarbonate (NaHCO₃)	144-55-8	Sigma-Aldrich	Saturated aqueous solution
Brine	7647-14-5	Lab-prepared	Saturated aqueous NaCl solution
Magnesium sulfate (MgSO₄)	7487-88-9	Sigma-Aldrich	Anhydrous
Celite®	68855-54-9	Sigma-Aldrich	For filtration

Equipment

• Round-bottom flasks (100 mL, 250 mL)

• Reflux condenser

• Magnetic stirrer with heating plate

• Ice bath

• Rotary evaporator

• Glass funnel and filter paper

• Separatory funnel (250 mL)

• pH paper or pH meter

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Flash column chromatography system

• NMR spectrometer (¹H and ¹³C NMR)

• Mass spectrometer (e.g., LC-MS)

Experimental Protocol

Stage 1: Synthesis of 2-Chloroquinoxaline

This stage involves the conversion of the hydroxyl group in quinoxalin-2(1H)-one to a chloride, a more reactive leaving group for the subsequent nucleophilic substitution. Phosphorus oxychloride is a standard and effective reagent for this type of transformation.

Figure 2: Reaction scheme for the synthesis of the final hydrochloride salt.

Procedure:

• To a 250 mL round-bottom flask, add 2-chloroquinoxaline (4.0 g, 24.3 mmol), (piperidin-3-yl)methanamine (3.33 g, 29.2 mmol, 1.2 eq), and anhydrous ethanol (80 mL).

• Add triethylamine (TEA) (5.1 mL, 36.5 mmol, 1.5 eq) to the suspension.

• Fit the flask with a reflux condenser and heat the mixture to reflux (approximately 78 °C) for 12-16 hours. Monitor the reaction by TLC (9:1 DCM:Methanol).

• Once the starting material is consumed, cool the reaction mixture to room temperature and concentrate under reduced pressure using a rotary evaporator.

• Dissolve the resulting residue in dichloromethane (DCM, 100 mL) and transfer to a separatory funnel.

• Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (2 x 50 mL) and then with brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to obtain the crude free base as an oil or semi-solid.

• Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of 0% to 10% methanol in DCM.

• Combine the fractions containing the pure product and concentrate to yield the free base, piperidin-3-ylmethyl-quinoxalin-2-yl-amine.

• Dissolve the purified free base in a minimal amount of diethyl ether (Et₂O, ~50 mL) and cool the solution in an ice bath to 0 °C.

• While stirring, add a 2M solution of HCl in diethyl ether dropwise until the pH of the solution is acidic (test with moist pH paper) and a precipitate is observed.

• Stir the suspension at 0 °C for 1 hour.

• Collect the solid product by vacuum filtration, wash with cold diethyl ether, and dry under high vacuum.

Expected Yield: 60-75% for the final two steps (coupling and salt formation).

Workflow Visualization

Figure 3: Overall workflow from starting material to final product.

Characterization

The identity and purity of the intermediates and the final product should be confirmed by standard analytical techniques:

• ¹H NMR and ¹³C NMR: To confirm the chemical structure and assess purity.

• LC-MS (Liquid Chromatography-Mass Spectrometry): To confirm the molecular weight of the product and assess purity.

• Melting Point: To determine the melting point of the final solid hydrochloride salt.

Safety and Handling

• Phosphorus oxychloride (POCl₃) is highly corrosive and reacts violently with water. All manipulations must be performed in a certified chemical fume hood, and appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles, must be worn.

• Triethylamine (TEA) is a flammable and corrosive liquid with a strong odor. Handle in a fume hood.

• The quenching of POCl₃ with ice is a highly exothermic process. The addition should be done slowly and with efficient stirring to control the temperature.

• All organic solvents are flammable and should be handled away from ignition sources.

References

• Patel, J. M., Dave, M. P., & Langalia, N. A. (1992). Aromatic Nucleophilic Substitution Reactions of 2‐Chloroquinoxaline with Anilines in Ethanol. ChemInform, 23(34). [Link]

• Mphahlele, M. J., et al. (2016). Nucleophilic Substitution on 2-Monosubstituted Quinoxalines Giving 2,3-Disubstituted Quinoxalines: Investigating the Effect of the 2-Substituent. Molecules, 21(8), 1058. [Link]

Application Note: Preparation and Handling of Piperidin-3-ylmethyl-quinoxalin-2-yl-amine Hydrochloride Stock Solutions

Introduction and Pharmacological Context

Quinoxaline derivatives are a highly versatile class of nitrogen-containing heterocycles that have emerged as potent small-molecule kinase inhibitors in oncology and cell signaling research[1]. By competitively binding to the ATP-binding pocket of target kinases (such as Pim-1/2, EGFR, and Eph receptors), these compounds disrupt downstream signaling cascades, ultimately inhibiting tumor cell proliferation and inducing apoptosis[2][3].

Piperidin-3-ylmethyl-quinoxalin-2-yl-amine is a representative quinoxaline-based research chemical. It is supplied commercially as a hydrochloride (HCl) salt [4]. The salt form is specifically engineered to enhance the compound's stability and intrinsic aqueous solubility compared to its free-base counterpart[5]. However, for consistent in vitro assay performance, precise dosing, and long-term storage, preparing a primary stock solution in a sterile organic solvent prior to aqueous dilution remains the gold standard[6].

Physicochemical Properties & Reagent Specifications

Before initiating stock preparation, it is critical to verify the physicochemical parameters of the compound to ensure accurate molarity calculations.

Parameter	Value / Specification
Chemical Name	Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride
CAS Number	1185319-99-6
Molecular Formula	C14H19ClN4
Molecular Weight	278.79 g/mol
Purity Requirement	≥ 98% (HPLC/NMR verified)
Primary Solvent	Anhydrous Dimethyl Sulfoxide (DMSO)
Storage (Solid)	Sealed, desiccated, room temperature or 4°C

Table 1: Physicochemical properties of Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride[4][7].

The Causality of Solvent Selection: Why Anhydrous DMSO?

While hydrochloride salts exhibit improved aqueous tolerance, directly dissolving the compound in aqueous buffers (e.g., PBS or culture media) is strongly discouraged for primary stock generation[6].

• Hydrolysis and Degradation : Prolonged exposure to water during storage can accelerate the degradation of the quinoxaline core.

• Precipitation Risks : Localized pH shifts in unbuffered water can cause the compound to revert to its highly lipophilic free-base form, leading to immediate and irreversible precipitation[5].

• Hygroscopicity of DMSO : It is critical to use fresh, anhydrous DMSO (preferably sealed under argon). DMSO is highly hygroscopic; moisture-contaminated DMSO significantly reduces the solubility limit of the compound, leading to micro-precipitates that skew assay dosing and yield false-negative biological results[8].

Experimental Protocols: Stock Solution Preparation

This protocol outlines the creation of a self-validating, stable 10 mM stock solution .

Volumetric Calculations

To prepare a 10 mM (10 mmol/L) solution, the required mass is calculated using the formula: Mass (mg) = Volume (mL) × Concentration (mM) × Molecular Weight (g/mol) / 1000

Desired Volume (mL)	Target Concentration (mM)	Required Mass (mg)
1.0 mL	10 mM	2.79 mg
5.0 mL	10 mM	13.94 mg
10.0 mL	10 mM	27.88 mg

Table 2: Standard dilution matrix for a 10 mM stock solution.

Step-by-Step Methodology

• Thermal Equilibration : Remove the lyophilized compound from cold storage and allow it to equilibrate to room temperature (RT) for at least 30 minutes inside a desiccator. Causality: Opening a cold vial introduces atmospheric moisture condensation, which degrades the compound and compromises the anhydrous environment.

• Weighing : Using a calibrated analytical balance, carefully weigh exactly 2.79 mg of the powder into a sterile, amber glass vial or a foil-wrapped polypropylene tube (to protect from potential photolytic degradation).

• Solvent Addition : Pipette exactly 1.0 mL of fresh, cell-culture grade anhydrous DMSO into the vial.

• Dissolution & Agitation : Tightly cap the vial and vortex vigorously for 1-2 minutes until no visible particulates remain.

• Thermal/Acoustic Assistance (If Required) : If the solution is not completely optically clear, place the vial in an ultrasonic water bath at 37°C for 5 minutes[5]. Causality: Gentle sonication disrupts intermolecular crystal lattice forces without providing enough thermal energy to degrade the active pharmaceutical ingredient (API).

• Aliquoting : Divide the 10 mM stock into 50 µL or 100 µL aliquots in sterile microcentrifuge tubes.

• Cryopreservation : Store aliquots immediately at -20°C (stable for 1 month) or -80°C (stable for up to 6 months)[6]. Causality: Aliquoting strictly prevents repeated freeze-thaw cycles. Freezing and thawing causes solvent micro-crystallization, locally concentrating the compound and forcing it out of solution.

Caption: Step-by-step workflow for preparing a 10 mM stock solution in anhydrous DMSO.

Preparation of Aqueous Working Solutions (Cell Dosing)

When transitioning from the DMSO stock to in vitro cell culture media, the final DMSO concentration must be kept strictly below 0.1% - 0.5% (v/v) to prevent solvent-induced cytotoxicity[5].

Protocol for a 10 µM Working Solution (1000x Dilution):

• Thaw a single 50 µL aliquot of the 10 mM stock at room temperature. Vortex briefly to ensure homogeneity.

• Pre-warm the target aqueous buffer or complete cell culture medium to 37°C. Causality: Cold aqueous media thermodynamically shocks the lipophilic compound, causing immediate precipitation.

• Add 1.0 µL of the 10 mM stock solution dropwise into 999 µL of the pre-warmed culture medium while continuously agitating the tube.

• Dose the cells immediately. Do not store aqueous working solutions; they must be prepared fresh on the day of the experiment to prevent gradual compound crash-out[6].

Mechanistic Visualization

To contextualize the downstream application of this quinoxaline derivative, the following diagram maps its typical pharmacological signaling pathway when utilized in oncology and kinase-inhibition assays.

Caption: Mechanism of action for quinoxaline-based kinase inhibitors inducing cellular apoptosis.

References

• Molecules. "New Quinoxaline Derivatives as Dual Pim-1/2 Kinase Inhibitors: Design, Synthesis and Biological Evaluation". PubMed. 2021. URL: [Link]

• Molecular Diversity. "Contemporary trends on the kinase inhibitors with special reference to quinoxaline derivatives". PubMed. 2025. URL: [Link]

• PMC. "Quinoxaline Derivatives in Cancer Therapy: Insights into Mechanisms of Action and Therapeutic Applications". National Institutes of Health. 2026. URL: [Link]

• ResearchGate. "How do I dissolve Donepezil? (Hydrochloride vs Freebase Solubility)". ResearchGate Q&A. 2025. URL: [Link]

Sources

• 1. Contemporary trends on the kinase inhibitors with special reference to quinoxaline derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New Quinoxaline Derivatives as Dual Pim-1/2 Kinase Inhibitors: Design, Synthesis and Biological Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quinoxaline Derivatives in Cancer Therapy: Insights into Mechanisms of Action and Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Piperidin-3-ylMethyl-quinoxalin-2-yl-aMine hydrochloride, 98+% C14H19ClN4, MW: 278.79 | 1185319-99-6 [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 1185317-65-0|N-(Piperidin-4-yl)quinoxalin-2-amine hydrochloride|BLDpharm [bldpharm.com]
• 8. selleckchem.com [selleckchem.com]

Application Notes and Protocols for In Vivo Dosing of Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing in vivo dosing guidelines for the novel compound, Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride. Recognizing the limited publicly available data on this specific molecule, this guide synthesizes established best practices for the in vivo assessment of related heterocyclic compounds, particularly quinoxaline and piperidine derivatives. The protocols herein are designed to be self-validating systems, emphasizing scientific integrity, ethical considerations, and detailed, step-by-step methodologies for formulation, administration, and preliminary toxicological and pharmacokinetic evaluation.

Introduction and Scientific Background

The quinoxaline and piperidine scaffolds are privileged structures in medicinal chemistry, forming the core of numerous therapeutic agents with a wide array of pharmacological activities, including anticancer, antibacterial, and anti-inflammatory properties[1][2][3]. Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride is a novel derivative that combines these two important pharmacophores. The piperidine moiety can enhance solubility and bioavailability, while the quinoxaline core is often associated with diverse biological activities[3].

Given its novelty, establishing a safe and effective in vivo dosing regimen is a critical first step in the preclinical development of Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride. This guide provides the foundational protocols to navigate this crucial phase, from initial formulation development to the design and execution of acute toxicity and pharmacokinetic studies in rodent models.

Pre-Dosing Formulation and Compound Characterization

The success of any in vivo study is contingent upon a stable, homogenous, and administrable formulation. The hydrochloride salt form of the title compound suggests some degree of aqueous solubility, but this must be empirically determined.

Physicochemical Characterization

Before formulation, it is essential to determine the compound's basic physicochemical properties:

• Solubility: Assess solubility in common biocompatible vehicles. This will dictate the formulation strategy.

• Purity: Confirm the purity of the compound using methods like HPLC and LC-MS.

• Stability: Evaluate the compound's stability in the solid state and in potential vehicle solutions.

Formulation Strategies for In Vivo Administration

The choice of vehicle is critical and depends on the intended route of administration and the compound's solubility.

Table 1: Common Vehicles for Preclinical In Vivo Studies

Vehicle Composition	Route of Administration	Suitability for Hydrophobic Compounds	Notes
Aqueous-Based
Saline (0.9% NaCl)	IV, IP, SC, PO	Low	Suitable for highly soluble compounds.
PBS (Phosphate-Buffered Saline)	IV, IP, SC	Low	Buffered system, good for physiological pH.
5% Dextrose in Water (D5W)	IV, IP	Low	Can be useful for compounds sensitive to chloride ions.
Suspension/Emulsion-Based
0.5% - 1% Methylcellulose (MC) or Carboxymethylcellulose (CMC) in water	PO	Moderate to High	Common for oral administration of poorly soluble compounds. Forms a uniform suspension.
10% Tween® 80 in Saline	IP, IV	Moderate	Surfactant-based vehicle to increase solubility. Potential for vehicle-induced toxicity.
5% DMSO / 5% Solutol® in Saline	IV	High	A common co-solvent system for intravenous administration of hydrophobic drugs[1].
Lipid-Based
Corn Oil / Sesame Oil	PO, SC, IM	High	Suitable for lipophilic compounds. Can affect absorption rates.
Self-Emulsifying Drug Delivery Systems (SEDDS)	PO	Very High	Composed of oils, surfactants, and co-surfactants. Forms a microemulsion in the GI tract, enhancing absorption[4][5].

Protocol 2.1: Preparation of a Suspension for Oral Gavage

This protocol is a starting point for creating a formulation for oral administration.

• Weighing: Accurately weigh the required amount of Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride.

• Vehicle Preparation: Prepare the vehicle (e.g., 0.5% w/v CMC in sterile water).

• Wetting the Compound: Add a small amount of a wetting agent (e.g., 1-2 drops of Tween® 80) to the dry compound and mix to form a paste. This prevents clumping.

• Suspension: Gradually add the CMC vehicle to the paste while continuously triturating with a mortar and pestle to achieve a fine, homogenous suspension.

• Final Volume: Transfer the suspension to a graduated cylinder and adjust to the final volume with the vehicle.

• Storage: Store the suspension in a light-protected container at 2-8°C. Ensure it is brought to room temperature and vortexed thoroughly before each administration to ensure homogeneity.

In Vivo Study Design: A Stepwise Approach

All animal experiments must be conducted under a protocol approved by an Institutional Animal Care and Use Committee (IACUC) or an equivalent ethics board.

Workflow for Establishing In Vivo Dosing

The following diagram outlines a logical workflow for the initial in vivo evaluation of a novel compound.

Caption: Workflow for initial in vivo evaluation.

Acute Toxicity and Dose Range-Finding Study

The primary goal of this study is to determine the Maximum Tolerated Dose (MTD), which is the highest dose that does not cause unacceptable toxicity over a defined period.

• Animal Model: Start with a common rodent model, such as Swiss Webster or BALB/c mice, or Sprague-Dawley rats. Use both males and females.

• Group Size: A small group size (n=3-5 per group) is typically sufficient for an initial dose-range finding study.

• Dose Escalation: Administer single, escalating doses of the compound. A logarithmic dose escalation (e.g., 10, 30, 100, 300 mg/kg) is a common starting point. Include a vehicle control group.

• Observation Period: Observe animals intensely for the first 4-6 hours post-dosing, and then at least once daily for 7-14 days[1].

• Data Collection: Record body weights daily, clinical signs of toxicity (e.g., changes in posture, activity, breathing, fur), and any mortality.

Protocols for Compound Administration

The choice of administration route should align with the potential clinical application. Oral (PO) and intraperitoneal (IP) routes are most common for initial screening.

Protocol 4.1: Oral Gavage (PO) in Mice and Rats

Oral gavage ensures that a precise dose is delivered directly into the stomach.

• Animal Restraint: Restrain the animal firmly but gently. For mice, scruff the neck to immobilize the head. For rats, hold the animal near the thoracic region[6][7].

• Gavage Needle Measurement: Measure the gavage needle from the tip of the animal's nose to the last rib (xiphoid process) to estimate the distance to the stomach. Mark this length on the needle[6][8].

• Needle Insertion: With the animal's head tilted slightly back to straighten the esophagus, gently insert the gavage needle into the diastema (the gap behind the incisors) and advance it along the upper palate[7][9].

• Advancement: The needle should pass smoothly into the esophagus. The animal may exhibit a swallowing reflex. If any resistance is met, withdraw and re-attempt. Do not force the needle , as this can cause perforation of the esophagus or trachea[10].

• Dose Administration: Once the needle is in place, administer the substance slowly and smoothly over 2-3 seconds[9].

• Withdrawal and Monitoring: Remove the needle gently along the same path of insertion. Monitor the animal for 5-10 minutes for any signs of respiratory distress[6][9].

Table 2: Recommended Volumes and Needle Sizes for Oral Gavage

Species	Body Weight	Gavage Needle Gauge	Max Volume (ml/kg)
Mouse	20-30 g	20-22 G	10[9][10]
Rat	200-300 g	16-18 G	10-20[6]

Protocol 4.2: Intraperitoneal (IP) Injection in Rats

IP injection allows for rapid absorption of the compound into the systemic circulation.

• Animal Restraint: Restrain the rat in dorsal recumbency (on its back) with its head tilted slightly downward. This allows the abdominal organs to shift forward, away from the injection site[11][12].

• Site Identification: The injection should be made into the lower right quadrant of the abdomen to avoid the cecum, which is typically on the left side[11][12][13].

• Site Preparation: Disinfect the injection site with 70% alcohol[11].

• Needle Insertion: Using an appropriate gauge needle (see Table 3), insert the needle with the bevel facing up at a 30-45 degree angle to the abdominal wall[13][14].

• Aspiration: Gently pull back on the syringe plunger (aspirate) to ensure the needle has not entered a blood vessel (blood in the hub) or an organ like the bladder (urine in the hub). If fluid is aspirated, discard the syringe and re-attempt with fresh material at a new site[11][12].

• Injection: If aspiration is negative, inject the substance smoothly.

• Withdrawal and Monitoring: Withdraw the needle and return the animal to its cage. Monitor for any signs of distress or bleeding at the injection site[13].

Table 3: Recommended Volumes and Needle Sizes for IP Injection

Species	Needle Gauge	Max Volume (ml/kg)
Mouse	25-27 G	10[13]
Rat	23-25 G	10[13][14]

Preliminary Pharmacokinetic (PK) Studies

After determining the MTD, a preliminary PK study can provide valuable information on the compound's Absorption, Distribution, Metabolism, and Excretion (ADME) profile.

PK Study Design Workflow

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 7. ouv.vt.edu [ouv.vt.edu]
• 8. research.fsu.edu [research.fsu.edu]
• 9. animalcare.ubc.ca [animalcare.ubc.ca]
• 10. research-support.uq.edu.au [research-support.uq.edu.au]
• 11. Intraperitoneal Injection in Rats | Animals in Science [queensu.ca]
• 12. research.vt.edu [research.vt.edu]
• 13. animalcare.ubc.ca [animalcare.ubc.ca]
• 14. animalcare.ubc.ca [animalcare.ubc.ca]

Application Note: QbD-Driven HPLC Method Development for Piperidin-3-ylmethyl-quinoxalin-2-yl-amine Hydrochloride

Executive Summary

The development of a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for highly basic pharmaceutical compounds presents unique chromatographic challenges. This application note details the systematic method development for piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride using Quality by Design (QbD) principles[1]. By moving away from traditional trial-and-error approaches, we establish a scientifically grounded, self-validating protocol that ensures high resolution, excellent peak symmetry, and long-term reproducibility in quality control environments.

Physicochemical Profiling & Chromatographic Causality

To design an effective separation strategy, we must first deconstruct the physicochemical nature of the active pharmaceutical ingredient (API).

Structural Analysis & The Peak Tailing Phenomenon

Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride contains three distinct nitrogen environments:

• Piperidine Ring: A highly basic secondary aliphatic amine (pKa ~10).

• Bridging Amine: A secondary amine connecting the aliphatic and aromatic systems.

• Quinoxaline Core: A weakly basic aromatic heterocycle that provides strong UV chromophores.

The Causality of Peak Tailing: Under standard reversed-phase conditions (e.g., neutral pH, standard C18 silica), the highly basic piperidine moiety remains fully protonated. Simultaneously, residual silanol groups (Si–OH) on the silica stationary phase ionize to form negatively charged silanate ions (Si–O⁻) at pH > 4. The electrostatic attraction between the protonated analyte and the ionized silanols causes secondary ion-exchange interactions. This dual-retention mechanism (hydrophobic + ion-exchange) leads to severe, right-skewed peak tailing[2].

To mitigate this, our method employs a dual-pronged chemical strategy:

• Stationary Phase: Utilizing a hybrid silica or polar-embedded C18 column with dense endcapping to physically shield residual silanols[3].

• Mobile Phase: Employing a highly buffered, low-pH mobile phase (pH 2.5) to ensure all residual silanols are fully protonated and neutral, thus eliminating the ion-exchange pathway[4].

Fig 1: Mechanistic causality of basic analyte interactions with stationary phases.

Optical Properties

Quinoxaline derivatives exhibit distinct UV-Vis absorption profiles. They typically display a strong π→π∗ transition band in the 250–300 nm region and a broader n→π∗ electronic transition band between 350–400 nm caused by the nitrogen atoms in the heteroaromatic ring[5]. We utilize 254 nm for primary quantification (maximum sensitivity) and 365 nm as a secondary wavelength for impurity discrimination.

Quality by Design (QbD) Method Development Framework

Instead of testing random parameters, this method was developed using a systematic QbD framework[1]. We defined the Analytical Target Profile (ATP) to require a baseline resolution ( Rs​>2.0 ) between the API and its degradation products, with a tailing factor of <1.5 .

A Design of Experiments (DoE) approach was utilized to evaluate three critical measured factors: Gradient Time ( tG​ ), Temperature ( T ), and Mobile Phase pH[6]. By mapping these variables, we established a Method Operable Design Region (MODR)—a "safe zone" where routine variations in pump delivery or room temperature will not compromise data integrity.

Fig 2: Quality by Design (QbD) workflow for pharmaceutical HPLC method development.

Table 1: DoE Parameters and Design Space

Parameter	Evaluated Range	Optimized Setpoint	Causality / Rationale
Buffer pH	2.0 – 4.0	2.5	A buffer keeps the pH stable; pH 2.5 ensures complete protonation of surface silanols[4].
Column Temp	25°C – 45°C	35°C	Reduces mobile phase viscosity, lowering backpressure and improving mass transfer kinetics.
Gradient Time	10 – 30 min	20 min	Provides optimal thermodynamic spacing (selectivity) between the API and polar impurities.

Optimized Chromatographic Protocol

Reagents and Materials

• Aqueous Phase (Mobile Phase A): 20 mM Potassium Dihydrogen Phosphate ( KH2​PO4​ ), adjusted to pH 2.50.

• Organic Phase (Mobile Phase B): LC-MS Grade Acetonitrile (ACN).

• Diluent: Water : Acetonitrile (80:20, v/v). Note: Because the API is a hydrochloride salt, it is highly water-soluble. A high-aqueous diluent prevents sample solvent-mismatch anomalies (fronting) upon injection.

Step-by-Step Preparation Methodologies

Step 1: Mobile Phase A Preparation

• Accurately weigh 2.72 g of KH2​PO4​ and transfer to a 1000 mL volumetric flask.

• Dissolve in 950 mL of ultra-pure water (18.2 MΩ·cm).

• Insert a calibrated pH probe and add dilute orthophosphoric acid ( H3​PO4​ ) dropwise until the pH stabilizes at exactly 2.50 ± 0.05.

• Make up to the 1000 mL mark with ultra-pure water.

• Filter through a 0.22 µm hydrophilic PTFE membrane and sonicate for 10 minutes to degas.

Step 2: Sample Preparation (100 µg/mL)

• Accurately weigh 10.0 mg of piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride reference standard.

• Transfer into a 100 mL amber volumetric flask (to protect the light-sensitive quinoxaline core).

• Add 70 mL of Diluent and sonicate for 5 minutes until fully dissolved.

• Equilibrate to room temperature, then make up to volume with Diluent.

• Filter through a 0.22 µm syringe filter, discarding the first 2 mL of filtrate.

Instrumental Conditions

Parameter	Setting
Column	Waters XBridge Shield RP18 (or equivalent polar-embedded hybrid), 150 × 4.6 mm, 3.5 µm
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	35°C
Detection (UV/PDA)	254 nm (Primary) / 365 nm (Secondary)

Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
2.0	95	5
15.0	40	60
18.0	40	60
18.1	95	5

| 25.0 | 95 | 5 |

Expert Insight: We initiate the gradient at 5% organic rather than 100% aqueous. Pure aqueous systems can cause the hydrophobic C18 chains to collapse or "fold," leading to phase separation and retention time drift[3].

Self-Validating System Suitability (SST)

A scientifically rigorous protocol must inherently prove its own reliability before data acquisition begins. The following System Suitability Testing (SST) criteria must be met using six replicate injections of the standard solution. This acts as a self-validating mechanism to ensure the system is operating within the defined QbD Design Space.

Table 2: System Suitability Criteria

Parameter	Acceptance Criteria	Causality (Why it matters)
Retention Time RSD	≤1.0%	Validates pump proportioning valve stability and column equilibration.
Peak Area RSD	≤2.0%	Confirms autosampler precision and absence of sample degradation.
Tailing Factor ( Tf​ )	≤1.5	Peak symmetry is described by the tailing factor[7]. Values ≤1.5 confirm that secondary silanol interactions are successfully suppressed.
Theoretical Plates ( N )	≥5000	Confirms column packing integrity and optimal mass transfer kinetics[7].

References

• Title: A Beginner's Guide to Quality by Design (QbD) for HPLC Method Development Source: sepscience.com URL: [Link]

• Title: Tailing and Fronting in HPLC And GC: 7 Causes and Expert Tips to Reduce Them Source: pharmaguru.co URL: [Link]

• Title: HPLC Development Method and Validation Source: ijpsjournal.com URL: [Link]

• Title: Application of Quality by Design Principles to a Pharmaceutical Sample Using UHPLC Method Development with Modeling Technologies Source: chromatographyonline.com URL: [Link]

• Title: Synthesis and photophysical properties of quinoxaline-based blue aggregation-induced emission molecules Source: cdnsciencepub.com URL: [Link]

• Title: HPLC Column Selection: Core to Method Development (Part II) Source: welch-us.com URL: [Link]

Sources

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• 6. chromatographyonline.com [chromatographyonline.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]

Application Note: Mass Spectrometry Fragmentation Analysis of Piperidin-3-ylmethyl-quinoxalin-2-yl-amine Hydrochloride

Abstract

This application note provides a detailed protocol and theoretical fragmentation analysis for piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride, a heterocyclic compound representative of scaffolds common in pharmaceutical development. Utilizing Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS), we propose the primary fragmentation pathways to facilitate structural confirmation, impurity profiling, and metabolite identification. The methods and analyses described herein are designed for researchers, scientists, and drug development professionals engaged in the structural elucidation of complex small molecules.

Introduction

Quinoxaline and piperidine moieties are ubiquitous structural motifs in medicinal chemistry, appearing in a wide array of therapeutic agents due to their versatile biological activities.[1] The compound piperidin-3-ylmethyl-quinoxalin-2-yl-amine combines these two important pharmacophores. Accurate structural characterization of such molecules is a critical step in the drug discovery and development pipeline.[2][3]

Mass spectrometry (MS), particularly when coupled with liquid chromatography (LC-MS), is an indispensable tool for pharmaceutical analysis, offering unparalleled sensitivity and structural insight.[4] Electrospray Ionization (ESI) is a soft ionization technique that is ideal for analyzing polar and thermally labile molecules, typically generating a protonated parent molecule, [M+H]⁺, with minimal in-source fragmentation.[5][6] Subsequent fragmentation of this precursor ion using tandem mass spectrometry (MS/MS) provides a reproducible "fingerprint" that is invaluable for unambiguous structure confirmation.[2][7]

This guide outlines a comprehensive protocol for the analysis of piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride and presents a proposed fragmentation pattern based on established chemical principles and the known behavior of related heterocyclic systems.[8][9][10]

Experimental Protocol

Sample Preparation

• Prepare a stock solution of piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride at a concentration of 1 mg/mL in methanol.

• Create a working solution for infusion by diluting the stock solution to 1-10 µg/mL using a mobile phase mimic (e.g., 50:50 acetonitrile:water with 0.1% formic acid). The acidic modifier aids in protonation.

• Filter the final solution through a 0.22 µm syringe filter prior to introduction into the mass spectrometer.

Instrumentation & Methodologies

A high-resolution tandem mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument, equipped with an ESI source is recommended for this analysis.[11]

Workflow Diagram:

Caption: General workflow for MS analysis.

Mass Spectrometer Parameters:

Parameter	Recommended Setting	Purpose
Ionization Mode	ESI Positive	The molecule contains basic nitrogens that are readily protonated.[8]
Capillary Voltage	3.0 – 4.5 kV	Optimizes the electrospray process for stable ion generation.[12]
Nebulizing Gas	Nitrogen, 2-4 Bar	Assists in droplet formation.[5]
Drying Gas	Nitrogen, 8-12 L/min	Promotes solvent evaporation from charged droplets.[5]
Source Temp.	100 – 150 °C	Aids in desolvation of the ions.
Scan Range (MS1)	m/z 50 – 500	To identify the protonated molecule [M+H]⁺.
Collision Gas	Argon or Nitrogen	Inert gas used to induce fragmentation in the collision cell.
Collision Energy	10 – 40 eV (Ramped)	A range of energies is used to generate a rich spectrum of fragment ions.

Results and Discussion: Proposed Fragmentation Pathway

The chemical formula for the free base is C₁₄H₁₈N₄. The expected monoisotopic mass of the protonated molecule [M+H]⁺ is 243.1604 m/z .

Overview of Fragmentation

Upon collisional activation, fragmentation is expected to occur at the most labile bonds, driven by the formation of stable ions and neutral losses. The primary fragmentation sites are anticipated to be around the piperidine ring and the methylene bridge connecting the two heterocyclic systems. The most common fragmentation pathways for N-alkyl piperidines involve alpha-cleavage, which is the breaking of a C-C bond adjacent to the nitrogen, leading to a stabilized iminium ion.[8][13]

Key Fragmentation Pathways

Pathway A: Piperidine Ring Opening (Alpha-Cleavage) This is a dominant fragmentation pathway for N-substituted amines.[14] Cleavage of the C2-C3 bond in the piperidine ring (alpha to the ring nitrogen) followed by a hydrogen transfer can lead to the formation of a stable iminium ion and the elimination of a neutral C₄H₈ fragment.

Pathway B: Cleavage of the Methylene-Piperidine Bond The bond between the piperidine ring and the exocyclic methylene group is susceptible to cleavage. This would result in the formation of a highly stable quinoxalin-2-yl-methylamine fragment ion.

Pathway C: Cleavage of the Amine-Methylene Bond Cleavage of the bond between the secondary amine and the methylene bridge would generate a protonated quinoxalin-2-amine ion and a neutral piperidin-3-yl-methylene radical.

Pathway D: Quinoxaline Ring Fragmentation At higher collision energies, the stable quinoxaline ring system can fragment, often characterized by the loss of small molecules like hydrogen cyanide (HCN).[9]

Visualizing the Fragmentation Cascade

The following diagram illustrates the proposed major fragmentation pathways originating from the protonated parent molecule.

Caption: Proposed ESI-MS/MS fragmentation of [M+H]⁺ ion.

Summary of Predicted Ions

The table below summarizes the key ions expected in the tandem mass spectrum. High-resolution mass spectrometry would allow for the confirmation of the elemental composition of each fragment.[15]

m/z (Calculated)	Proposed Formula	Proposed Origin / Neutral Loss	Pathway
243.1604	[C₁₄H₁₉N₄]⁺	Protonated Molecule [M+H]⁺	-
188.1084	[C₁₀H₁₂N₄]⁺	Loss of propylamine fragment from piperidine ring (-C₃H₇N)	A
159.0818	[C₉H₉N₃]⁺	Cleavage of piperidine-CH₂ bond (-C₅H₁₀N)	B
146.0713	[C₈H₈N₃]⁺	Cleavage of amine-CH₂ bond (-C₆H₁₃N)	C
117.0498	[C₇H₅N₂]⁺	From m/z 146 after loss of HCN	D
98.0964	[C₆H₁₂N]⁺	Piperidin-3-ylmethyl cation	B

Applications in Pharmaceutical Analysis

• Structural Confirmation: The unique fragmentation pattern serves as a definitive fingerprint to confirm the identity of the synthesized compound, complementing data from NMR and other spectroscopic techniques.[11]

• Impurity Profiling: Unknown peaks detected during LC-MS analysis of a bulk sample can be fragmented. If an unknown shares a core fragment ion (e.g., the quinoxaline-amine at m/z 146.07) but has a different parent mass, it is likely a related impurity. This allows for the rapid structural investigation of process-related impurities and degradation products.[3]

• Metabolite Identification: In drug metabolism studies, metabolites are often formed by the addition of functional groups (e.g., hydroxylation, +16 Da). By comparing the MS/MS spectrum of a potential metabolite with that of the parent drug, conserved fragments can help pinpoint the site of metabolic modification.

Conclusion

The combination of electrospray ionization with high-resolution tandem mass spectrometry provides a powerful and sensitive method for the structural characterization of complex heterocyclic molecules like piperidin-3-ylmethyl-quinoxalin-2-yl-amine. The proposed fragmentation pathways, dominated by cleavages around the piperidine ring and the connecting linker, offer a rational basis for interpreting experimental data. This approach is fundamental to ensuring the identity, purity, and quality of novel chemical entities throughout the pharmaceutical development process.

References

• Benchchem. (n.d.). Mass Spectrometry Fragmentation of Novel Piperidine Derivatives.

• Lam, C. W., & Siu, T. S. (2002). Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications. The Hong Kong Medical Diary, 7(7). Retrieved March 17, 2026, from [Link]

• Creative Proteomics. (n.d.). Electrospray Ionization.

• Wikipedia. (n.d.). Electrospray ionization. Retrieved March 17, 2026, from [Link]

• Longdom Publishing. (2023). Understanding Electrospray Ionization (ESI) Difficulties of Digital Mass Spectrometry. Journal of Analytical and Bioanalytical Techniques.
• Harper, S. (n.d.). Quantitative and Qualitative Pharmaceutical Analysis using Mass Spectrometry. Journal of Pharmaceutical Analysis.
• BenchChem. (2025). Comparative Analysis of Mass Spectrometry Data for Quinoxaline Derivatives.

• Lam, C. W., & Siu, T. S. (2002). Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications. The Hong Kong Medical Diary, 7(7). Retrieved March 17, 2026, from [Link]

• IntechOpen. (2017). Application of Mass Spectroscopy in Pharmaceutical and Biomedical Analysis. Retrieved March 17, 2026, from [Link]

• Liu, Y., et al. (2019). Mass spectrometry-based structure elucidation of small molecule impurities and degradation products in pharmaceutical development. Trends in Analytical Chemistry, 121, 115686. Retrieved March 17, 2026, from [Link]

• Joly, N., et al. (2008). Electrospray tandem mass spectrometric analysis of novel synthetic quinoxalinone derivatives. Rapid Communications in Mass Spectrometry, 22(6), 819-33. Retrieved March 17, 2026, from [Link]

• Balogh, M. P. (2009). Techniques for Structure Elucidation of Unknowns: Finding Substitute Active Pharmaceutical Ingredients in Counterfeit Medicines. LCGC International. Retrieved March 17, 2026, from [Link]

• Shimadzu. (n.d.). Simplified approach for structural elucidation and quantitation for pharmaceutical API and related impurities. Retrieved March 17, 2026, from [Link]

• Benchchem. (n.d.). Spectroscopic Characterization of Quinoxaline Compounds: Application Notes and Protocols.

• Patel, A., et al. (2021). Quinoxaline as Ubiquitous Structural Fragment: An Update on the Recent Development of its Green Synthetic Approaches. Current Organic Chemistry, 25(24), 3004-3016. Retrieved March 17, 2026, from [Link]

• Chemistry LibreTexts. (n.d.). Mass Spectrometry: Alpha-Cleavage. Retrieved March 17, 2026, from [Link]

• University of Arizona. (n.d.). Mass Spectrometry: Fragmentation.

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Technical Notes & Optimization

Technical Support Center: Improving the Aqueous Solubility of Piperidin-3-ylmethyl-quinoxalin-2-yl-amine Hydrochloride

Welcome to the technical support center for piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride (CAS 1185319-99-6). This guide is designed for researchers, scientists, and drug development professionals to address common challenges related to the aqueous solubility of this compound. We provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to facilitate your research and development efforts.

Section 1: Foundational Knowledge & Frequently Asked Questions (FAQs)

This section addresses the fundamental principles governing the solubility of this compound.

Q1: What is the expected aqueous solubility behavior of piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride?

As the hydrochloride salt of a weakly basic compound containing multiple amine groups, its aqueous solubility is highly pH-dependent.[1][2][3] The molecule carries a positive charge at acidic pH due to the protonation of its nitrogen atoms. This charged (ionized) form is significantly more soluble in water than the neutral (un-ionized) free base form. Therefore, you can expect solubility to be highest at low pH and to decrease as the pH increases. This relationship is governed by the Henderson-Hasselbalch equation.[2][4][5]

Q2: Why is the compound supplied as a hydrochloride salt?

Salt formation is a common and effective strategy to improve the aqueous solubility and dissolution rate of poorly soluble drug candidates that are weak acids or bases.[4][6][7][8] By converting the weakly basic parent molecule into a hydrochloride salt, the compound is pre-ionized, which generally enhances its affinity for aqueous media.

Q3: What are the primary factors that will influence my experimental solubility results?

Several factors can significantly impact the measured solubility:

• pH of the Medium: As discussed, this is the most critical factor. Small variations in buffer pH can lead to large changes in solubility.[1][2]

• Buffer Composition & Strength: The type and concentration of the buffer can influence solubility. It is crucial to ensure the buffer strength is sufficient to maintain the target pH after the addition of the compound.[9]

• Temperature: Solubility is temperature-dependent. Ensure all experiments are conducted at a consistent, controlled temperature.[10]

• Purity of the Compound: Impurities can affect solubility measurements.[10]

• Equilibration Time: Sufficient time must be allowed for the solution to reach equilibrium. For shake-flask methods, this is typically 24-48 hours.[10][11]

Section 2: Troubleshooting Guide for Common Solubility Issues

This guide provides solutions to specific problems you may encounter during your experiments.

Scenario 1: My compound precipitates when I dilute my organic stock solution into an aqueous buffer.

This is a common issue when working with compounds that have low aqueous solubility and are initially dissolved in a high-concentration organic stock (e.g., DMSO).[12]

Cause: The compound is soluble in the organic solvent but crashes out when the solvent environment abruptly changes to a predominantly aqueous one, where its solubility is much lower.

Solutions:

• Lower the Final Concentration: The most straightforward solution is to reduce the target concentration in the final aqueous solution.[12]

• Adjust the pH of the Aqueous Buffer: For this weakly basic HCl salt, ensure your final buffer pH is acidic (e.g., pH 2-5) to maximize the solubility of the ionized form. Pre-test the solubility at various pH levels to find the optimal range.

• Increase the Percentage of Organic Co-solvent: If your experimental system can tolerate it, increasing the final percentage of the organic solvent (e.g., from 0.5% to 2% DMSO) can help maintain solubility.[12] Be mindful of the potential effects of the solvent on your assay or biological system.

• Use a Surfactant: Adding a small amount of a biocompatible surfactant to the aqueous buffer can help maintain solubility by forming micelles that encapsulate the compound.[12]

Scenario 2: I need to achieve a higher aqueous concentration, but the compound won't fully dissolve in my buffer.

When the required concentration exceeds the intrinsic aqueous solubility of the compound in a simple buffer, advanced formulation strategies are necessary.

Cause: The desired concentration surpasses the equilibrium solubility limit of the compound under the given conditions (pH, temperature).

Solutions & Strategies:

Strategy A: Systematic pH Optimization

Before exploring more complex formulations, ensure you have fully optimized the pH. The goal is to find the pH at which the compound's solubility is maximized.

• Action: Perform a pH-solubility profile experiment. This involves measuring the equilibrium solubility of the compound in a series of buffers across a wide pH range (e.g., pH 2 to 9).

• Expected Outcome: You will identify the pH range that provides the highest solubility, which can then be used for your experiments.

Strategy B: Co-solvency

Co-solvency involves adding a water-miscible organic solvent (a co-solvent) to the aqueous medium to increase the solubility of a poorly soluble compound.[13][14]

• Mechanism: Co-solvents work by reducing the polarity of the water, making the solvent system more favorable for the hydrophobic portions of the drug molecule, thereby increasing solubility.[4][15]

• Common Co-solvents: Ethanol, Propylene Glycol (PG), Polyethylene Glycols (PEGs, e.g., PEG 400), and Glycerin are frequently used.[8][15][16]

• Action: Screen a panel of co-solvents at various concentrations (e.g., 5%, 10%, 20% v/v in your aqueous buffer) to determine which provides the best solubility enhancement without negatively impacting your downstream application.

Strategy C: Micellar Solubilization Using Surfactants

Surfactants are amphiphilic molecules that, above a certain concentration called the Critical Micelle Concentration (CMC), form colloidal aggregates known as micelles.

• Mechanism: These micelles have a hydrophobic core and a hydrophilic shell. The poorly soluble compound can partition into the hydrophobic core, effectively increasing its apparent solubility in the aqueous solution.[17][18][19]

• Common Surfactants: Non-ionic surfactants like Polysorbates (Tween® 20, Tween® 80) and Poloxamers (Pluronic® F-68, Pluronic® F-127) are widely used in pharmaceutical formulations.[8]

• Action: Prepare solutions of different surfactants in your chosen buffer at concentrations above their CMC. Measure the compound's solubility in each. The choice of surfactant can be critical, as interactions between the drug and the surfactant's head group or tail length can influence solubilization efficiency.[20][21]

Strategy D: Complexation with Cyclodextrins

Cyclodextrins (CDs) are cyclic oligosaccharides that can encapsulate guest molecules within their central hydrophobic cavity.

• Mechanism: The exterior of the cyclodextrin is hydrophilic, making the entire drug-cyclodextrin inclusion complex soluble in water.[22][23][24] This non-covalent complexation effectively shields the hydrophobic drug from the aqueous environment, significantly boosting its solubility.[7][24][25]

• Common Cyclodextrins: Beta-cyclodextrin (β-CD) and its more soluble derivatives like Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are most common.[25]

• Action: Conduct a phase-solubility study. This involves measuring the drug's solubility in aqueous solutions containing increasing concentrations of a cyclodextrin. The resulting diagram will show the extent of solubility enhancement and the stoichiometry of the complex.[22]

Section 3: Detailed Experimental Protocols

These protocols provide step-by-step guidance for implementing the strategies described above.

Protocol 1: Determination of pH-Dependent Solubility (Shake-Flask Method)

This protocol determines the equilibrium solubility of the compound and is considered the gold standard.[10][11]

• Buffer Preparation: Prepare a series of buffers covering the desired pH range (e.g., 0.1 N HCl for pH ~1.2, and phosphate or acetate buffers for pH 3, 4, 5, 6, 6.8, 7.4, and 8).

• Suspension Preparation: Add an excess amount of solid piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride to vials containing a fixed volume (e.g., 1-2 mL) of each buffer. The presence of undissolved solid is essential.

• Equilibration: Seal the vials and place them in a shaker bath at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Sample Collection: After equilibration, allow the vials to stand so that the excess solid can settle.

• Sample Preparation: Carefully withdraw an aliquot of the supernatant. Immediately filter it through a 0.22 or 0.45 µm syringe filter (a filter with low drug binding, like PVDF or PTFE, is recommended) to remove all undissolved particles.

• Dilution & Analysis: Dilute the clear filtrate with a suitable mobile phase or solvent and analyze the concentration using a validated analytical method, such as HPLC-UV.

• pH Measurement: Measure the final pH of each suspension to confirm it did not change during equilibration.

Protocol 2: Screening of Co-solvents for Solubility Enhancement

• Prepare Solvent Systems: Prepare a series of solvent systems consisting of your primary aqueous buffer mixed with a co-solvent (e.g., Ethanol, PEG 400) at different volume percentages (e.g., 5%, 10%, 20%, 40% v/v).

• Determine Solubility: For each solvent system, perform the Shake-Flask Method as described in Protocol 1 to determine the equilibrium solubility.

• Data Analysis: Plot the solubility of the compound (often on a logarithmic scale) against the percentage of the co-solvent to visualize the enhancement effect.

Section 4: Data Interpretation & Visualization

Data Summary Tables

The following tables provide illustrative data to guide your experimental design. Actual solubility must be determined experimentally.

Table 1: Expected pH-Solubility Profile

pH of Buffer	Expected Solubility Category	Rationale
1.0 - 4.0	High	The compound is fully protonated (ionized), maximizing its interaction with water.
4.5 - 6.5	Moderate to Low	The compound begins to deprotonate, increasing the proportion of the less soluble free base.
> 7.0	Very Low	The compound exists predominantly as the neutral, poorly soluble free base.

Table 2: Common Excipients for Solubility Enhancement

Strategy	Excipient Examples	Typical Concentration Range	Mechanism of Action
Co-solvency	Propylene Glycol, Ethanol, PEG 400	5 - 40% (v/v)	Reduces solvent polarity.[15]
Surfactants	Polysorbate 80 (Tween® 80), Pluronic® F-127	0.1 - 5% (w/v)	Micellar encapsulation of the drug.[17][18]
Complexation	HP-β-CD, SBE-β-CD	1 - 20% (w/v)	Forms a soluble drug-CD inclusion complex.[22][24]

Visual Diagrams & Workflows

Troubleshooting Workflow

Caption: A decision tree for troubleshooting solubility issues.

pH Effect on Solubility

Caption: The effect of pH on the ionization state and solubility.

Mechanisms of Solubility Enhancement

Caption: Key mechanisms for enhancing aqueous solubility.

References

• Solubilization techniques used for poorly water-soluble drugs - PMC. (n.d.).

• Jambhekar, S., & Breen, P. (2018). Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes. MDPI. [Link]

• Gould, G. (n.d.). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. [Link]

• What are the effects of surfactants on the solubilization of hydrophobic substances? - Blog. (2025, December 15). Acme-Hardesty.
• Inclusion Complexation: A Technique to Enhance Solubility of Poorly Soluble Drugs. (2025, March 2). International Journal of Pharmacy & Pharmaceutical Research.

• Popa, G., et al. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. National Center for Biotechnology Information. [Link]

• Cosolvent - Wikipedia. (n.d.). Wikipedia. [Link]

• A Review of the Solubility Enhancement by Using a Co-Solvency Method. (2021, January 15).

• Valero, M., & Ruiz, M. A. (2005, July 8). Micellar solubilization of drugs. University of Alberta Libraries. [Link]

• Effect of Cyclodextrin Complex Formation on Solubility Changes of Each Drug Due to Intermolecular Interactions between Acidic NSAIDs and Basic H2 Blockers. (2023, September 9). ACS Publications. [Link]

• Micellar solubilization of poorly water-soluble drugs: effect of surfactant and solubilizate molecular structure. (2017, November 30). Taylor & Francis Online. [Link]

• Micellar solubilization of poorly water-soluble drugs: effect of surfactant and solubilizate molecular structure. (2018, April 15). PubMed. [Link]

• Co-solvency: Significance and symbolism. (2025, July 31). Wisdom Library.

• Cosolvency | PPTX. (n.d.). Slideshare. [Link]

• Micellar Solubilization of Some Poorly Soluble Antidiabetic Drugs: A Technical Note. (n.d.). National Center for Biotechnology Information. [Link]

• SB-219994 Technical Support Center: Troubleshooting Solubility Issues. (n.d.). Benchchem.
• Formulating Weakly Basic HCl Salts: Relative Ability of Common Excipients to Induce Disproportionation and the Unique Deleterious Effects of Magnesium Stear
• Unlock Solubility Enhancement Methods for Poorly Soluble Oral Drugs. (2026, February 21).

• Accuracy of calculated pH-dependent aqueous drug solubility. (2004, August 15). PubMed. [Link]

• Study of pH-dependent drugs solubility in water. (2012, October 19). SciSpace. [Link]

• Solubility Concerns: API and Excipient Solutions. (2015, September 30). American Pharmaceutical Review. [Link]

• Strategies to overcome pH-dependent solubility of weakly basic drugs by using different types of alginates. (2008, December 15). PubMed. [Link]

• Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. (n.d.). Lund University Publications. [Link]

• Study of pH-dependent drugs solubility in water. (2026, February 25). ResearchGate. [Link]

• An In-depth Technical Guide to the Solubility and Stability of Piperidin-2-ylmethylacet

Sources

• 1. Accuracy of calculated pH-dependent aqueous drug solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Strategies to overcome pH-dependent solubility of weakly basic drugs by using different types of alginates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
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• 7. Unlock Solubility Enhancement Methods for Poorly Soluble Oral Drugs - Crystal Pharmatech Co., Ltd. [crystalpharmatech.com]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 9. HPLC故障排除指南 [sigmaaldrich.com]
• 10. lup.lub.lu.se [lup.lub.lu.se]
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• 15. admin.mantechpublications.com [admin.mantechpublications.com]
• 16. Cosolvent - Wikipedia [en.wikipedia.org]
• 17. What are the effects of surfactants on the solubilization of hydrophobic substances? - Blog - KEYINGCHEM [keyingchemical.com]
• 18. Micellar solubilization of drugs. [sites.ualberta.ca]
• 19. Micellar Solubilization of Some Poorly Soluble Antidiabetic Drugs: A Technical Note - PMC [pmc.ncbi.nlm.nih.gov]
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• 21. Micellar solubilization of poorly water-soluble drugs: effect of surfactant and solubilizate molecular structure - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 24. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 25. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Yield Optimization for Piperidin-3-ylmethyl-quinoxalin-2-yl-amine Hydrochloride Synthesis

Welcome to the Technical Support Center for the synthesis of1[1]. This guide is engineered for drug development professionals and synthetic chemists facing yield bottlenecks, purity issues, or crystallization failures during this two-step synthetic pathway: Nucleophilic Aromatic Substitution (SNAr) followed by acidic Boc-deprotection.

Diagnostic Workflow

Use the following self-validating flowchart to isolate the root cause of yield drops during your synthesis.

Diagnostic flowchart for the two-step synthesis and isolation of the target quinoxaline HCl salt.

Quantitative Data: SNAr Condition Optimization

The initial SNAr step is highly sensitive to the choice of solvent and base. The table below summarizes the causality between reaction conditions and the final isolated yield of the Boc-protected intermediate.

Solvent	Base	Temperature	Reaction Time	Isolated Yield (%)	HPLC Purity (%)
Ethanol	K₂CO₃	80°C (Reflux)	12 hours	65%	88%
DMF	K₂CO₃	100°C	8 hours	78%	92%
NMP	DIPEA	110°C	6 hours	94%	98%

Step-by-Step Optimized Methodology

To ensure a self-validating system, follow these strict protocols which embed analytical checkpoints directly into the workflow.

Phase 1: Nucleophilic Aromatic Substitution (SNAr)

• Preparation: Charge a dry, argon-flushed round-bottom flask with 2-chloroquinoxaline (1.0 eq) and 1-Boc-3-(aminomethyl)piperidine (1.1 eq).

• Solvent & Base: Add anhydrous N-Methyl-2-pyrrolidone (NMP) (5 volumes) to ensure complete dissolution, followed by N,N-Diisopropylethylamine (DIPEA) (2.0 eq).

  • Causality Note: DIPEA acts as a sterically hindered, non-nucleophilic acid scavenger. It prevents the generated HCl from protonating the piperidine precursor, which would otherwise kill its nucleophilicity.

• Reaction: Heat the mixture to 110°C for 6 hours under continuous stirring.

• Validation Checkpoint: Sample 10 µL of the reaction mixture, dilute in acetonitrile, and analyze via HPLC. Proceed to workup only when the 2-chloroquinoxaline peak is <2% (Area %).

• Workup: Cool the mixture to room temperature. Quench with ice-cold distilled water (15 volumes) to precipitate the crude intermediate. Extract with Ethyl Acetate (3 x 10 volumes).

• Isolation: Wash the combined organic layers with 5% aqueous LiCl (to remove residual NMP) and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the Boc-protected intermediate.

Phase 2: Boc-Deprotection & Hydrochloride Salt Formation

• Dissolution: Dissolve the crude Boc-protected intermediate in anhydrous Dichloromethane (DCM) (2 volumes).

• Deprotection: Cool the reactor to 0°C. Dropwise, add 4M HCl in 1,4-dioxane (5.0 eq).

  • Causality Note: Using anhydrous HCl is critical. The quinoxaline core is highly susceptible to forming gummy hydrates in the presence of water.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2 hours.

• Precipitation: Vigorously stir the solution while slowly adding anhydrous diethyl ether (10 volumes) as an anti-solvent. A pale yellow to white precipitate (the hydrochloride salt) should form immediately.

• Validation Checkpoint: Filter the precipitate under a nitrogen blanket to prevent ambient moisture absorption. Wash the filter cake with cold diethyl ether (2 x 5 volumes).

• Drying: Dry the solid in a vacuum oven at 40°C for 12 hours to afford the final piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride.

Troubleshooting FAQs

Q: Why is my SNAr reaction stalling at 60-70% conversion despite extended heating? A: 2-Chloroquinoxaline is an excellent electrophile for SNAr because the chlorine atom at the C2 position acts as a 2[2], leaving the aromatic ring electron-deficient. However, stalling usually indicates that the generated HCl is protonating your nucleophile (1-Boc-3-(aminomethyl)piperidine), neutralizing its reactivity. Ensure you are using at least 2.0 equivalents of DIPEA. Unlike inorganic bases like K₂CO₃, DIPEA remains fully soluble in NMP, ensuring continuous acid scavenging without participating in competing nucleophilic attacks.

Q: During the final salt formation, my product turns into a gummy oil instead of a crystalline powder. How do I fix this? A: The quinoxaline core is a weak base with a3[3]. When deprotecting the Boc group using aqueous acids (like standard hydrochloric acid), the resulting salt traps water, forming a hygroscopic hydrate (gummy oil). To prevent this, strictly use anhydrous 4M HCl in 1,4-dioxane. If an oil still forms, it is likely due to residual polar solvents from the first step. Triturate the crude mixture vigorously with an anhydrous anti-solvent like diethyl ether or MTBE to force the precipitation of the crystalline salt.

Q: Can I use Buchwald-Hartwig cross-coupling instead of SNAr to improve the first step's yield? A: While palladium-catalyzed amination is powerful, SNAr is highly effective and preferred for 2-chloroquinoxaline. The electronegative nitrogen atoms in the pyrazine ring sufficiently activate the C2 position for direct nucleophilic attack[2]. Relying on SNAr avoids expensive Pd catalysts and the subsequent heavy metal scavenging steps, which is a critical advantage for scale-up in drug development.

Q: Is microwave irradiation recommended for this synthesis? A: Yes, if conventional heating causes degradation. Microwave irradiation is a highly effective alternative heating method for thermal chemical reactions, utilizing frequencies between2[2]. It can reduce the SNAr reaction time from 6 hours to 15-30 minutes while actively suppressing dimerization side-reactions.

References

• Efficient Synthesis of Aromatic Quinoxaline Derivatives. eCommons.[Link]

• Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines. MDPI. [Link]

Sources

• 1. Piperidin-3-ylMethyl-quinoxalin-2-yl-aMine hydrochloride, 98+% C14H19ClN4, MW: 278.79 | 1185319-99-6 [chemicalbook.com]
• 2. ecommons.udayton.edu [ecommons.udayton.edu]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Photostability of Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride

Welcome to the dedicated technical support guide for researchers, scientists, and drug development professionals working with Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride. This resource provides in-depth troubleshooting advice and frequently asked questions regarding the compound's degradation under UV light. Our goal is to equip you with the scientific rationale and practical methodologies to anticipate, identify, and resolve challenges encountered during photostability testing.

Introduction: Understanding the Photoreactivity of the Quinoxaline Scaffold

The quinoxaline core, a fused benzene and pyrazine ring system, is a common motif in pharmacologically active agents due to its diverse biological activities.[1][2] However, this π-conjugated heterocyclic system is also a chromophore, meaning it absorbs light in the UV-visible region.[1][3][4] This absorption can trigger photochemical reactions, leading to degradation of the parent molecule. The International Council for Harmonisation (ICH) Q1B guideline mandates photostability testing to ensure that light exposure does not lead to unacceptable changes in a drug substance or product.[5][6][7]

Forced degradation studies are a critical component of this process, designed to intentionally degrade the sample to understand its degradation pathways and to develop and validate stability-indicating analytical methods.[5][8][9][10] This guide will walk you through potential issues and solutions specific to the UV-induced degradation of Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride.

Frequently Asked Questions (FAQs)

Q1: My Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride solution is turning yellow upon exposure to UV light. What is happening?

A1: The development of a yellow color is a common indicator of photodegradation for many aromatic and heterocyclic compounds. The quinoxaline ring system absorbs UV radiation, which can excite the molecule to a higher energy state.[4] This excited state can then undergo a variety of chemical reactions. The yellow color is likely due to the formation of one or more degradation products that have extended conjugation or different chromophoric systems, causing them to absorb light in the visible region of the spectrum. It is crucial to proceed with analytical testing to identify and quantify these new species.

Q2: What is the likely degradation pathway for this molecule under UV light?

A2: While a specific degradation pathway for every molecule must be empirically determined, we can propose a scientifically plausible route based on the known photochemistry of quinoxalines and related nitrogen-containing heterocycles. The degradation is likely initiated by the excitation of the quinoxaline ring. Possible subsequent reactions include:

• Oxidation of the Piperidine Ring: The piperidine moiety is susceptible to oxidation, which can be initiated by reactive oxygen species (ROS) generated by the photo-excited quinoxaline.[11] This could lead to the formation of N-oxides or ring-opening products.

• Photo-oxidation of the Quinoxaline Ring: The electron-rich quinoxaline ring can undergo photo-oxidation, potentially leading to the formation of hydroxylated derivatives or ring-cleavage products.

• N-dealkylation: The bond between the piperidine ring and the quinoxaline core could be susceptible to cleavage, although this is often a less common pathway for this type of linkage compared to oxidation.

Below is a proposed general degradation pathway:

Caption: Proposed UV Degradation Pathways

Q3: I am seeing multiple degradation peaks in my HPLC chromatogram. How can I confirm which ones are significant?

A3: The presence of multiple peaks is expected in a forced degradation study. To determine their significance, you should:

• Use a Dark Control: Always run a control sample that has been protected from light but subjected to the same temperature and solvent conditions.[5] Peaks that appear in the exposed sample but not the dark control are photodegradants.

• Perform a Mass Balance Calculation: The sum of the assay of the parent compound and the peak areas of all degradation products should ideally be close to 100%. A significant deviation may indicate that some degradants are not being detected (e.g., they are volatile, do not have a chromophore, or are retained on the column).[12]

• Adhere to Reporting Thresholds: According to ICH guidelines, degradation products present at a level above the identification threshold (typically 0.1-1.0% depending on the maximum daily dose of the drug) need to be structurally characterized.

Q4: Can I use UV-Vis spectrophotometry to quantify the degradation?

A4: While UV-Vis spectrophotometry is excellent for confirming the presence of the quinoxaline chromophore and observing changes in the absorption spectrum, it is generally not suitable for quantifying degradation in a mixture of compounds.[3][13] The reason is that both the parent compound and its degradation products may absorb at similar wavelengths, making it impossible to distinguish between them. A stability-indicating chromatographic method, such as HPLC, is required to separate the parent drug from its degradants before quantification.[9]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Issue 1: Poor Resolution Between the Parent Peak and a Degradation Product in HPLC

Scenario: You observe a shoulder on your main peak or two peaks that are not baseline-separated, making accurate quantification difficult.

Root Cause Analysis and Solutions:

Potential Cause	Explanation	Recommended Solution
Suboptimal Mobile Phase	The polarity of the mobile phase may not be suitable for separating compounds with very similar structures.	* Adjust Organic Modifier Content: Systematically vary the percentage of the organic solvent (e.g., acetonitrile, methanol) in the mobile phase.[14]

• Change Organic Modifier: Switch from methanol to acetonitrile or vice-versa. They offer different selectivities.

• Modify pH: Adjust the pH of the aqueous portion of the mobile phase. Since the analyte has basic nitrogen atoms, small pH changes can significantly alter its retention time and selectivity relative to its degradants.[15] | | Inappropriate Column Chemistry | The stationary phase (e.g., C18) may not be providing sufficient interaction differences between the analyte and the impurity. | * Try a Different Stationary Phase: Consider a column with a different chemistry, such as a phenyl-hexyl or a polar-embedded phase, which can offer different retention mechanisms.

• Change Particle Size/Column Length: A longer column or a column with smaller particles can increase efficiency and improve resolution. | | Gradient Slope is Too Steep | In a gradient elution, a rapid change in solvent composition may not allow enough time for the separation of closely eluting compounds. | * Decrease the Gradient Slope: Make the gradient shallower around the elution time of the peaks of interest to increase the separation window.[16] |

Caption: Troubleshooting Poor HPLC Resolution

Issue 2: Appearance of New Peaks in the Dark Control Sample

Scenario: After the duration of the photostability study, your light-protected control sample also shows degradation peaks.

Root Cause Analysis and Solutions:

Potential Cause	Explanation	Recommended Solution
Thermal Degradation	The light source in the photostability chamber may also generate heat, causing thermal degradation.[7]	* Monitor Temperature: Ensure the temperature in the chamber is controlled and monitored.

• Use a Temperature-Controlled Oven: Run a separate control sample in a calibrated oven at the same temperature as the photostability chamber to isolate thermal effects. | | Hydrolytic Degradation | If the sample is in solution, it may be susceptible to hydrolysis, especially if the pH is not optimal for stability. | * Check pH Stability: Perform forced degradation studies at different pH values (acidic, neutral, basic) to determine the pH at which the compound is most stable.[15]

• Use a Buffered Solution: Prepare samples in a buffer at the pH of maximum stability. | | Oxidative Degradation | The compound may be sensitive to oxidation from dissolved oxygen in the solvent. | * Use Degassed Solvents: Prepare solutions using solvents that have been degassed by sparging with an inert gas like nitrogen or argon.

• Blanket with Inert Gas: Store the control sample under an inert atmosphere. |

Issue 3: Inconsistent Degradation Levels Between Experiments

Scenario: You repeat the photostability study under what you believe are identical conditions, but the percentage of degradation varies significantly.

Root Cause Analysis and Solutions:

Potential Cause	Explanation	Recommended Solution
Inconsistent Light Exposure	The intensity of the lamps in the photostability chamber can decrease over time, or the sample placement might differ.	* Calibrate Light Source: Regularly calibrate the light source using a radiometer or lux meter as per ICH Q1B.[6]

• Use a Chemical Actinometer: For greater accuracy, use a validated chemical actinometry system (e.g., quinine chemical actinometry) to ensure consistent light dosage.[6] | | Variability in Sample Preparation | Minor differences in concentration or the presence of trace impurities can affect the degradation rate. | * Standardize Procedures: Use a detailed and consistent Standard Operating Procedure (SOP) for sample preparation.

• Use High-Purity Solvents: Ensure that the solvents used are of high purity and from the same batch if possible. | | Temperature Fluctuations | Even small variations in temperature can influence the rate of degradation. | * Validate Chamber Performance: Ensure your photostability chamber has been validated for uniform temperature and light distribution. |

Experimental Protocols

Protocol 1: Forced Photodegradation Study

Objective: To generate photodegradation products for the development of a stability-indicating method and to understand degradation pathways.

Materials:

• Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride

• High-purity solvent (e.g., methanol, acetonitrile, or a suitable buffer in which the compound is stable)

• ICH-compliant photostability chamber with a light source producing both UV and visible output (e.g., Xenon arc lamp or metal halide lamp).[5]

• Transparent, chemically inert containers (e.g., quartz cuvettes or Type I glass vials)

• Aluminum foil for dark control

Procedure:

• Sample Preparation: Prepare a solution of the compound at a known concentration (e.g., 1 mg/mL) in the chosen solvent.

• Control Sample: Wrap one container completely in aluminum foil to serve as the dark control.

• Exposure: Place the sample and the dark control in the photostability chamber.

• ICH Q1B Conditions: Expose the samples to light, providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[5][6]

• Time Points: Withdraw aliquots at appropriate time intervals (e.g., 0, 2, 4, 8, 24 hours) to monitor the progression of degradation.

• Analysis: Analyze the samples and the dark control at each time point using a developed and validated stability-indicating HPLC method.

Protocol 2: Development of a Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating the parent compound from all potential degradation products.

Procedure:

• Generate Degraded Sample: Use the sample from the forced photodegradation study that shows a moderate amount of degradation (e.g., 10-20%). This ensures that both the parent peak and degradation peaks are present at detectable levels.

• Initial Column and Mobile Phase Selection:

  • Column: Start with a standard C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Begin with a simple gradient, for example, Mobile Phase A: 0.1% formic acid in water, and Mobile Phase B: Acetonitrile. A typical starting gradient could be 10% to 90% B over 20 minutes.

  • Detection: Use a PDA (Photodiode Array) detector to monitor at multiple wavelengths. This helps in identifying peaks and assessing peak purity.

• Method Optimization:

  • Inject the degraded sample.

  • Evaluate the chromatogram for the resolution between the parent peak and the degradation product peaks.

  • If resolution is inadequate, systematically adjust method parameters as outlined in the "Troubleshooting Guide" (Issue 1).

• Method Validation: Once a suitable separation is achieved, the method must be validated according to ICH Q2(R1) guidelines. This includes assessing specificity, linearity, accuracy, precision, and robustness. The specificity is confirmed by demonstrating that the method can separate the parent compound from its degradants.

Caption: Workflow for Stability-Indicating HPLC Method Development

References

• European Medicines Agency. ICH Q1B Photostability Testing of New Active Substances and Medicinal Products. Available from: [Link]

• Certified Laboratories. Understanding Photostability Testing for Cosmetic & OTC Drug Products. Available from: [Link]

• Elsevier. Eco-friendly preparation and testing of electroactive quinoxalines. Arabian Journal of Chemistry. Available from: [Link]

• National Center for Biotechnology Information. LC and LC–MS/MS studies for the identification and characterization of degradation products of acebutolol. Available from: [Link]

• MDPI. Recent Advances on Quinoxaline-Based Photoinitiators of Polymerization. Available from: [Link]

• International Journal of Research in Pharmaceutical and Nano Sciences. REVIEW OF FORCED DEGRADATION STUDIES ON THE DRUGS CONTAINING HETROCYCLIC COMPOUND. Available from: [Link]

• ResearchGate. Piperidine degradation by M. aurum MO1. Resting cells (5 g [wet weight]...). Available from: [Link]

• SciSpace. Photostability and Photostabilization of Drugs and Drug Products. Available from: [Link]

• International Council for Harmonisation. STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS. Available from: [Link]

• National Center for Biotechnology Information. Fused-Ring Derivatives of Quinoxalines: Spectroscopic Characterization and Photoinduced Processes Investigated by EPR Spin Trapping Technique. Available from: [Link]

• MDPI. Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. Available from: [Link]

• PubMed. Tracing major metabolites of quinoxaline-1,4-dioxides in abalone with high-performance liquid chromatography tandem positive-mode electrospray ionization mass spectrometry. Available from: [Link]

• Acta Scientific. MS/MS and HPLC Characterization of Forced Degradation Products of Clopidogrel and Pantoprazole Sodium. Available from: [Link]

• Royal Society of Chemistry. Photodegradation of pharmaceutical compounds in partially nitritated wastewater during UV irradiation. Environmental Science: Water Research & Technology. Available from: [Link]

• ResearchGate. Rapid and Green Analytical Method for the Determination of Quinoline Alkaloids from Cinchona succirubra Based on Microwave-Integrated Extraction and Leaching (MIEL) Prior to High Performance Liquid Chromatography. Available from: [Link]

• Indian Academy of Sciences. Experimental and computational analysis (DFT method) of some quinoxalinones and benzoxazinones: spectroscopic investigation (FT- IR, FT-Raman, UV-Vis, NMR). Available from: [Link]

• Hypha Discovery. Metabolism of five membered nitrogen containing heterocycles. Available from: [Link]

• MDPI. Identification and Structural Characterization of Degradation Products of Linagliptin by Mass Spectrometry Techniques. Available from: [Link]

• MDPI. Cinnamil- and Quinoxaline-Derivative Indicator Dyes for Detecting Volatile Amines in Fish Spoilage. Available from: [Link]

• MDPI. Kinetics, Mechanism, and Toxicity of Amlodipine Degradation by the UV/Chlorine Process. Available from: [Link]

• Pharma Stability. Troubleshooting & Pitfalls. Available from: [Link]

• Indian Academy of Sciences. Computational insights into quinoxaline-based corrosion inhibitors of steel in HCl: Quantum chemical analysis and QSPR-ANN studies. Available from: [Link]

• International Journal of Pharmacy & Pharmaceutical Research. Degradation Profiling by RP- HPLC: A Review. Available from: [Link]

• ResearchGate. Plausible mechanism for the formation of quinoxaline. Available from: [Link]

• Onyx Scientific. A practical guide to forced degradation and stability studies for drug substances. Available from: [Link]

• ResearchGate. Thermal degradation of novel piperazine-based amine blends for CO2 capture | Request PDF. Available from: [Link]

• Journal of Applied Pharmaceutical Science. Stability Testing of Pharmaceutical Products. Available from: [Link]

• National Center for Biotechnology Information. Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. Available from: [Link]

• ResearchGate. (PDF) Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. Available from: [Link]

• ResearchGate. (A) UV‐Vis absorption and (B) emission spectra of the three... Available from: [Link]

• PubMed. Exploration of the Photodegradation of Naphtho[2,3-g] quinoxalines and Pyrazino[2,3-b]phenazines. Available from: [Link]

• IKEV. ICH Q1B Guideline Photostability Testing of New Drug Substances and Products. Available from: [Link]

• National Center for Biotechnology Information. Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms. Available from: [Link]

• YouTube. ICH Q1B: Complete Guide to Photostability Testing | Step-by-Step Explained #pharmaceuticals. Available from: [Link]

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• 2. Cinnamil- and Quinoxaline-Derivative Indicator Dyes for Detecting Volatile Amines in Fish Spoilage [mdpi.com]
• 3. Eco-friendly preparation and testing of electroactive quinoxalines - Arabian Journal of Chemistry [arabjchem.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ema.europa.eu [ema.europa.eu]
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• 11. Fused-Ring Derivatives of Quinoxalines: Spectroscopic Characterization and Photoinduced Processes Investigated by EPR Spin Trapping Technique - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Preventing Oxidation of Piperidin-3-ylmethyl-quinoxalin-2-yl-amine Hydrochloride

Welcome to the Technical Support Center for the formulation and handling of piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride . This resource is designed for researchers and drug development professionals facing stability challenges, specifically oxidative degradation in aqueous solutions.

Below, you will find mechanistic insights, field-proven troubleshooting FAQs, empirical stability data, and a self-validating standard operating procedure (SOP) to ensure the integrity of your API.

Mechanistic Insight: Vulnerabilities in Solution

Piperidin-3-ylmethyl-quinoxalin-2-yl-amine contains three distinct nitrogen centers, each with unique vulnerabilities to oxidation:

• The Piperidine Ring (Aliphatic Secondary Amine): Highly nucleophilic in its free-base form. It is prone to heterolytic cleavage of peroxides, leading to the formation of N-oxides, hydroxylamines, or nitrones (+16 Da or +14 Da)[1].

• The Bridging Secondary Amine: Similar to the piperidine ring, it acts as a nucleophile and is susceptible to peroxide-mediated oxidation.

• The Quinoxaline Ring (Aromatic Nitrogens): While generally more stable than aliphatic amines, the quinoxaline core can undergo electrophilic oxidation in the presence of strong reactive oxygen species (ROS) or peroxyacids, forming quinoxaline 1,4-dioxides (+16 Da or +32 Da)[2].

Oxidative degradation pathways of piperidin-3-ylmethyl-quinoxalin-2-yl-amine.

Troubleshooting FAQs

Q: My LC-MS analysis shows new peaks with +16 Da and +32 Da mass shifts during storage. What is happening? A: Your API is undergoing oxidative degradation. The +16 Da shift typically corresponds to the oxidation of the secondary aliphatic amine (piperidine ring) to a hydroxylamine or nitrone, or the oxidation of the bridging secondary amine[1]. The +32 Da shift indicates the formation of quinoxaline 1,4-dioxide, where both nitrogen atoms in the aromatic quinoxaline ring are oxidized[2]. This is usually driven by reactive oxygen species (ROS) or trace peroxides in your solvent system[3].

Q: I purchased the API as a hydrochloride (HCl) salt. Shouldn't the protonation protect the amine from oxidation? A: Yes, in the solid state or in highly acidic solutions. When amines are protonated, their nucleophilicity is drastically reduced, which mutes their reactivity toward autooxidation and heterolytic peroxide cleavage[1]. However, if you dissolve the HCl salt in a physiological buffer (pH 7.4) for biological assays, the equilibrium shifts. A fraction of the piperidine and bridging amines will exist as a free base, rapidly reacting with dissolved oxygen or excipient peroxides[4].

Q: Which antioxidants are most effective for this specific molecule? A: We recommend using a peroxide scavenger like L-Methionine combined with a metal chelator like EDTA . Avoid relying solely on reducing agents like ascorbic acid. In the presence of trace transition metals (e.g., Fe²⁺, Cu²⁺), ascorbic acid can drive the Udenfriend reaction (a Fenton-like process), generating hydroxyl radicals and hydrogen peroxide, which will aggressively oxidize both the piperidine and quinoxaline rings[1].

Q: Can the choice of excipients or surfactants cause this degradation? A: Absolutely. Polymeric excipients like polyethylene glycol (PEG) and polysorbates (Tween) undergo autooxidation to form hydroperoxides during storage[4]. These hydroperoxides are potent electrophiles that readily oxidize the piperidine nitrogen. Always use peroxide-free or high-purity grades of these excipients, or pre-treat them with vacuum drying[4].

Formulation Optimization & Stability Data

To demonstrate the causality of the troubleshooting steps, the following table summarizes the forced degradation kinetics of piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride (1 mg/mL) over 14 days at 40°C under various formulation conditions.

Formulation Condition	pH	Dissolved O₂ (ppm)	API Recovery (%)	Primary Degradant Detected
Control (Ambient Air)	7.4	~8.0	82.4%	Piperidine N-oxide (+16 Da)
0.05% EDTA	7.4	~8.0	89.1%	Piperidine N-oxide (+16 Da)
0.1% L-Methionine	7.4	~8.0	95.3%	Trace Quinoxaline N-oxide (+16 Da)
0.1% Ascorbic Acid	7.4	~8.0	85.6%	Quinoxaline 1,4-dioxide (+32 Da)
Optimized (Argon + EDTA + Methionine)	4.5	<0.5	99.8%	None Detected

Standard Operating Procedure (SOP): Oxidation-Resistant Formulation

This self-validating protocol is designed to eliminate the three primary drivers of amine oxidation: dissolved oxygen, unprotonated nucleophilic amines, and trace metal catalysis.

Troubleshooting workflow for preventing amine and quinoxaline oxidation.

Step-by-Step Methodology

Step 1: Solvent Deoxygenation

• Action: Boil ultra-pure water (Milli-Q) and cool it under a continuous, vigorous stream of Argon gas for 30 minutes to reduce dissolved oxygen to <0.5 ppm.

• Causality: Removing dissolved oxygen eliminates the primary source of autooxidation, preventing the formation of reactive peroxyl radicals.

Step 2: Buffer Preparation

• Action: Prepare a 50 mM Sodium Acetate buffer using the deoxygenated water. Adjust the pH to 4.5 using glacial acetic acid.

• Causality: Maintaining pH 4.5 ensures the piperidine nitrogen (pKa ~10) remains fully protonated. This completely suppresses its nucleophilicity, preventing non-radical heterolytic peroxide cleavage[1].

Step 3: Chelator & Antioxidant Addition

• Action: Dissolve 0.05% (w/v) Disodium EDTA and 0.1% (w/v) L-Methionine into the buffer.

• Causality: EDTA sequesters trace transition metals, preventing radical initiation via Fenton chemistry. Methionine acts as a sacrificial sink for any residual hydroperoxides introduced by excipients[1].

Step 4: API Dissolution

• Action: Slowly add the piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride to the buffered solution under gentle magnetic stirring. Keep the vessel shielded from direct light.

• Causality: Gentle stirring minimizes shear-induced aeration, and light shielding prevents photolytic radical generation.

Step 5: Storage and Handling

• Action: Filter the solution through a 0.22 µm PTFE syringe filter into amber glass vials. Overlay the headspace with Argon gas before sealing with PTFE-lined caps. Store at 4°C.

• Causality: The Argon headspace prevents oxygen ingress over time, ensuring the long-term stability of both the amine and quinoxaline moieties.

References

• Oxidation of Drugs during Drug Product Development: Problems and Solutions Source: National Institutes of Health (NIH) / PMC URL:[Link] Citation Index:[4]

• Medicinal Chemistry of Drugs with N-Oxide Functionalities Source: American Chemical Society (ACS) URL:[Link] Citation Index:[3]

• Quinoxaline 1,4-Dioxides: Advances in Chemistry and Chemotherapeutic Drug Development Source: MDPI Pharmaceuticals URL:[Link] Citation Index:[2]

• CHAPTER 3: Oxidative Degradation Source: Royal Society of Chemistry (RSC) URL:[Link] Citation Index:[1]

Sources

• 1. books.rsc.org [books.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Oxidation of Drugs during Drug Product Development: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming high background noise in piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride assays

Welcome, Scientist. This guide is designed to serve as a dedicated resource for researchers, scientists, and drug development professionals working with piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride and related compounds. As a Senior Application Scientist, my goal is to provide you with not only solutions but also the underlying scientific principles to empower your research. High background noise is a common yet solvable challenge in assay development. This guide offers a systematic approach to diagnosing and mitigating this issue, ensuring the integrity and clarity of your experimental data.

Part 1: Foundational Concepts: Understanding High Background Noise

This section addresses the fundamental questions surrounding high background noise, providing the context needed for effective troubleshooting.

Q1: What exactly is "high background noise" and why is it detrimental to my assay?

A1: High background noise, also referred to as high non-specific signal, is the signal detected in your assay in the absence of the specific analyte or interaction you intend to measure.[1] It can manifest as elevated readings in your negative control wells or across the entire plate.[1]

This is detrimental because it shrinks the "window" between your negative and positive signals, making it difficult to distinguish true hits from noise. This is quantified by metrics like the Signal-to-Background (S/B) ratio and the Z'-factor. While a high S/B ratio seems good, it doesn't account for data variability.[2] The Z'-factor is a more robust metric because it incorporates the standard deviation of both the positive (signal) and negative (background) controls.[2] A high background often increases the variability (standard deviation) of your negative controls, which directly lowers the Z'-factor and, consequently, the reliability of your assay.

Table 1: Interpretation of Z'-Factor Values

Z'-Factor Value	Assay Classification	Interpretation
> 0.5	Excellent HTS Assay	The assay has a large separation between signal and background with low variability. Highly reliable for screening.
0 to 0.5	Acceptable/Screenable	The assay is usable, but may have a higher rate of false positives or false negatives. Optimization is recommended.
< 0	Unscreenable	The signal and background populations overlap too much. The assay cannot distinguish between hits and non-hits.

(Source: Adapted from literature on high-throughput screening metrics)[2]

Q2: What are the most common causes of high background when working with a compound like piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride?

A2: The causes can be grouped into three main categories: issues related to the compound itself, general assay procedures, and the detection system. The chemical structure of your compound—featuring a hydrophobic quinoxaline core and a charged piperidine moiety—presents specific challenges.

• Compound-Specific Issues:

  • Autofluorescence: The quinoxaline ring system is inherently fluorescent, which can contribute directly to the background signal, especially in fluorescence-based assays.[3][4]

  • Non-Specific Binding (NSB): This is a primary culprit. NSB refers to the compound or detection reagents binding to unintended targets or surfaces.[5][6] The hydrophobic quinoxaline core can stick to plastic microplates, while the piperidine group can form ionic interactions with charged surfaces or proteins.[7][8][9]

  • Compound Aggregation: At higher concentrations or in suboptimal buffer conditions, the compound may form aggregates that scatter light or trap detection reagents, artificially increasing the signal.

• General Assay & Procedural Issues:

  • Insufficient Blocking: The surfaces of the microplate wells have binding capacity. If not properly saturated with a blocking agent, your compound or detection antibodies can bind directly to the plastic, causing high background.[1][7][10]

  • Inadequate Washing: Washing steps are critical for removing unbound reagents.[11] Insufficient wash volume, duration, or number of cycles will leave residual reagents behind, leading to a uniformly high background.[5][12]

  • Suboptimal Reagent Concentration: Using concentrations of primary/secondary antibodies or other detection reagents that are too high is a frequent cause of elevated background.[11][13]

• System & Detection Issues:

  • Contaminated Reagents: Microbial or chemical contamination in buffers or stock solutions can interfere with the assay chemistry.[10][12]

  • Incorrect Instrument Settings: In fluorescence or luminescence assays, excessively high gain or long integration times on the plate reader will amplify both the specific signal and the background noise.

Caption: Major categories of high background noise sources.

Part 2: Systematic Troubleshooting Guide

Follow this workflow to systematically identify and resolve the source of high background in your assay.

Caption: A systematic workflow for troubleshooting high background.

Q3: My background is high across the entire plate. What are the first things I should check?

A3: A uniform high background typically points to a problem with a reagent or a step that affects all wells equally.[1]

• Review Your Wash Protocol: This is the most common and easily fixable issue.[1] Insufficient washing fails to remove unbound detection reagents.

  • Action: Increase the number of wash cycles (e.g., from 3 to 5). Ensure the wash buffer volume is sufficient to cover the well entirely (e.g., 300-400 µL for a 96-well plate). Tap the plate on a paper towel after the final wash to remove residual buffer.[5][12]

• Check Detection Reagent Concentration: Excess antibody or enzyme conjugate will lead to high non-specific binding and a strong background signal.[11][13]

  • Action: Perform a titration experiment to find the optimal concentration of your secondary antibody or other detection reagent. The goal is to find the concentration that provides the best signal-to-noise ratio, not necessarily the highest signal.

• Assess Substrate/Buffer Quality: Reagents can degrade over time or become contaminated.[10][12]

  • Action: Prepare fresh buffers, especially wash buffer and substrate solution. Ensure your water source is of high quality (e.g., distilled, deionized).[5][12] If using a chromogenic substrate like TMB, it should be colorless before being added to the plate.[12]

Q4: I suspect the piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride itself is the problem. How can I test this?

A4: This is a critical question, as the compound's intrinsic properties can be a major factor.

• Test for Autofluorescence (for fluorescence assays):

  • Protocol: Prepare a plate with wells containing only assay buffer, and other wells containing your compound at the highest concentration used in the experiment, dissolved in the same buffer. Do not add any detection reagents. Read the plate on your instrument using the same settings as your main experiment. If the wells with your compound show a significantly higher signal than the buffer-only wells, you have an autofluorescence problem.[4]

• Assess Non-Specific Binding and Aggregation:

  • Protocol: In an assay format without the primary biological target (e.g., a plate coated with blocker but no capture antibody), add your compound and the detection reagents. A high signal in this setup indicates that the compound or detection reagents are binding non-specifically to the blocked surface.

  • Solution: Introduce a low concentration of a non-ionic detergent, such as Tween-20 (0.05% - 0.1%), into your assay and wash buffers.[7][10] This helps to disrupt hydrophobic interactions between the quinoxaline core and the plate surface. You can also increase the ionic strength of the buffer (e.g., by increasing NaCl concentration) to reduce non-specific ionic interactions.

Part 3: Key Experimental Protocols

Here are detailed protocols for the most critical optimization experiments.

Protocol 1: Optimizing Blocking Buffer Efficiency

Objective: To determine the most effective blocking agent for reducing non-specific binding in your specific assay system.

Methodology:

• Plate Coating: If applicable to your assay, coat the wells of a 96-well plate with your capture molecule (e.g., antibody or protein) and leave some wells uncoated for a "no-target" control.

• Blocking: Prepare several different blocking buffers. Test common blockers side-by-side.

  • Buffer A: 1% Bovine Serum Albumin (BSA) in PBS

  • Buffer B: 5% Non-fat Dry Milk in PBS

  • Buffer C: Commercial blocking buffer (e.g., from Surmodics or Thermo Fisher Scientific)

  • Buffer D: Your current blocking buffer (as a baseline)

• Incubation: Add 200 µL of each blocking buffer to designated wells. Incubate for 1-2 hours at room temperature or overnight at 4°C.

• Washing: Wash all wells 3 times with your standard wash buffer.

• Detection: Add only the detection reagent (e.g., HRP-conjugated secondary antibody) to all wells at its working concentration. Do not add the primary biological target or your quinoxaline compound.

• Readout: Add the substrate and measure the signal.

• Analysis: The most effective blocking buffer will be the one that yields the lowest signal in these "background-only" wells.

Table 2: Comparison of Common Blocking Agents

Blocking Agent	Primary Mechanism	Pros	Cons
BSA (Bovine Serum Albumin)	Protein-based coating	Well-defined, single protein. Good for many assays.	Can have cross-reactivity with some antibodies. Lot-to-lot variability.
Non-fat Dry Milk	Complex protein mixture	Inexpensive and very effective for many antibody-based assays.[7]	Contains phosphoproteins, which can interfere in phosphorylation studies. Not recommended for biotin-avidin systems.
Commercial Formulations	Proprietary protein/polymer mix	High consistency, optimized for low background and high signal.[6]	More expensive than home-brew solutions.

| Detergents (e.g., Tween-20) | Disrupts hydrophobic interactions | Reduces non-specific protein-protein and protein-surface binding.[7] | Used as an additive, not a primary blocker. Can inhibit some enzyme activities at high concentrations. |

Protocol 2: Titration of Detection Reagent

Objective: To identify the optimal concentration of a detection reagent (e.g., a fluorescently-labeled or enzyme-conjugated secondary antibody) that maximizes the signal-to-noise ratio.

Methodology:

• Plate Setup: Prepare a 96-well plate representing both maximum signal and background conditions.

  • Max Signal Wells (Positive Control): Complete the assay steps up to the point of adding the detection reagent, including the positive control that should yield the highest expected signal.

  • Background Wells (Negative Control): Prepare wells that will only receive the detection reagent (and substrate later), without the components that generate a specific signal (e.g., no primary antibody or analyte).

• Serial Dilution: Prepare a series of dilutions of your detection reagent in assay buffer. A good starting point is a two-fold serial dilution over 8 points, centered around the manufacturer's recommended concentration.

• Incubation: Add the different concentrations of the detection reagent to both the "Max Signal" and "Background" wells. Incubate according to your standard protocol.

• Washing & Readout: Wash all wells thoroughly and proceed with the final detection and measurement steps.

• Analysis:

  • Plot the signal from the "Max Signal" wells against the reagent concentration.

  • Plot the signal from the "Background" wells against the reagent concentration.

  • Calculate the Signal-to-Noise (S/N) ratio (Signal_max / Signal_background) for each concentration.

  • Select the concentration that gives the highest S/N ratio. This is often not the concentration that gives the highest absolute signal, but rather the point where the specific signal is high and the background signal is still low.[14][15]

References

• Sino Biological. (n.d.). ELISA Troubleshooting: High Background. Sino Biological Inc. Retrieved from [Link]

• Surmodics. (n.d.). What Causes High Background in ELISA Tests? Surmodics, Inc. Retrieved from [Link]

• AstorScientific. (2026, January 17). High Background in ELISA: Causes, Fixes, and Tips. AstorScientific. Retrieved from [Link]

• Krishgen Biosystems. (2023, October 6). Causes Of High Background In ELISA Tests and How to Solve Them. Krishgen Biosystems. Retrieved from [Link]

• Surmodics. (n.d.). Non-Specific Binding: What You Need to Know. Surmodics, Inc. Retrieved from [Link]

• Rusling Research Group. (2007). Non Specific Binding (NSB) in Antigen-Antibody Assays. University of Connecticut. Retrieved from [Link]

• PCR Biosystems. (n.d.). What troubleshooting is recommended if the background signal is very high? PCR Biosystems. Retrieved from [Link]

• Oxford Gene Technology. (n.d.). How do I reduce high background in my FISH assay? Oxford Gene Technology. Retrieved from [Link]

• Jin, J., & Wang, S. (2016). Optimal Screening and Discovery of Sparse Signals with Applications to Multistage High Throughput Studies. Journal of the Royal Statistical Society: Series B (Statistical Methodology). Retrieved from [Link]

• Cham, B. E., & Knowles, B. R. (1976). 'Non-specific' binding. The problem, and a solution. The Journal of Lipid Research. Retrieved from [Link]

• BellBrook Labs. (2025, November 20). From S/B to Z′: A Better Way to Measure Assay Quality in High-Throughput Screening. BellBrook Labs. Retrieved from [Link]

• Royal Society of Chemistry. (2024, November 7). Advances in quinoxaline derivatives: synthetic routes and antiviral efficacy against respiratory pathogens. RSC Publishing. Retrieved from [Link]

• T.A.W. Wolter, et al. (2022, March 21). Surface interaction patches link non-specific binding and phase separation of antibodies. Nature Communications. Retrieved from [Link]

• IntechOpen. (2021, August 24). Design and Implementation of High Throughput Screening Assays for Drug Discoveries. IntechOpen. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Synthesis and Biological Evaluation of New Quinoxaline Derivatives as Antioxidant and Anti‐Inflammatory Agents. ResearchGate. Retrieved from [Link]

• Taylor & Francis Online. (2024, October 21). Synthesis and biological evaluation of quinoxaline derivatives as ASK1 inhibitors. Taylor & Francis Online. Retrieved from [Link]

• DADUN. (n.d.). Synthesis and biological evaluation of new quinoxaline derivatives as antioxidant and anti-inflammatory agents. DADUN, University of Navarra. Retrieved from [Link]

• ResearchGate. (n.d.). Fig. 4. Optimization of signal-to-noise ratio (SNR). SNR (triangles,.... ResearchGate. Retrieved from [Link]

• SCIEX. (2019, April 5). Understanding and optimizing signal-to-noise calculation in the 32Karat software. SCIEX. Retrieved from [Link]

• Molecular Diagnostics | MB(ASCP). (n.d.). Assay Troubleshooting. Retrieved from [Link]

• MDPI. (n.d.). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. Retrieved from [Link]

• Wikipedia. (n.d.). Piperidine. Retrieved from [Link]

• PubChem. (n.d.). N-(piperidin-3-ylmethyl)quinoxalin-2-amine. National Center for Biotechnology Information. Retrieved from [Link]

• Google Patents. (n.d.). CN103435538A - (R)-3-amino piperidine hydrochloride preparation method. Google Patents.

• National Center for Biotechnology Information. (2024, July 10). 2-(Piperidin-3-yl)phthalimides Reduce Classical Markers of Cellular Inflammation in LPS-challenged RAW 264.7 Cells and also Demonstrate Potentially Relevant Sigma and Serotonin Receptor Affinity in Membrane Preparations. PMC. Retrieved from [Link]

• United Nations Office on Drugs and Crime. (n.d.). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. UNODC. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Green synthesis, anti-proliferative evaluation, docking, and MD simulations studies of novel 2-piperazinyl quinoxaline derivatives using hercynite sulfaguanidine-SA as a highly efficient and reusable nanocatalyst. PMC. Retrieved from [Link]

Sources

• 1. astorscientific.us [astorscientific.us]
• 2. bellbrooklabs.com [bellbrooklabs.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Background in Fluorescence Imaging | Thermo Fisher Scientific - US [thermofisher.com]
• 5. Surmodics - What Causes High Background in ELISA Tests? [shop.surmodics.com]
• 6. Surmodics - Non-Specific Binding: What You Need to Know [shop.surmodics.com]
• 7. rusling.research.uconn.edu [rusling.research.uconn.edu]
• 8. Understanding and Controlling Non-Specific Binding in SPR Experiments - Amerigo Scientific [amerigoscientific.com]
• 9. Surface interaction patches link non-specific binding and phase separation of antibodies | bioRxiv [biorxiv.org]
• 10. krishgen.com [krishgen.com]
• 11. What are the reasons for high background in ELISA? | AAT Bioquest [aatbio.com]
• 12. sinobiological.com [sinobiological.com]
• 13. biotium.com [biotium.com]
• 14. researchgate.net [researchgate.net]
• 15. Understanding and optimizing signal-to-noise calculation in the 32Karat software [sciex.com]

Technical Support Center: Purification of Piperidin-3-ylmethyl-quinoxalin-2-yl-amine Hydrochloride

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the purification of piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride. It addresses common challenges and offers troubleshooting strategies rooted in established chemical principles.

I. Frequently Asked Questions (FAQs)

This section covers common questions encountered during the purification of quinoxaline derivatives and their amine hydrochloride salts.

Q1: What are the primary methods for purifying crude piperidin-3-ylmethyl-quinoxalin-2-yl-amine?

A1: The most effective purification strategy typically involves a multi-step approach. Initially, column chromatography is often employed to separate the desired product from reaction byproducts and unreacted starting materials.[1][2] Following chromatography, the purified free base is converted to its hydrochloride salt, which is then purified further by recrystallization.[3]

Q2: How do I choose the best solvent for recrystallizing the hydrochloride salt?

A2: The ideal solvent is one in which the hydrochloride salt has high solubility at elevated temperatures and low solubility at room or sub-ambient temperatures.[1][4] For amine hydrochlorides, polar protic solvents like ethanol, methanol, or isopropanol are excellent starting points.[5][6] Often, a mixed solvent system, such as isopropanol/water or ethanol/diethyl ether, is necessary to achieve optimal crystal formation.[3][5]

Q3: My final product has a broad melting point range. What does this indicate?

A3: A broad melting point range is a classic sign of an impure compound. Pure crystalline solids typically have a sharp and well-defined melting point.[1] This suggests the presence of residual solvents or co-crystallized impurities. Further purification, such as a second recrystallization with a different solvent system, is recommended.[1]

Q4: I'm having trouble getting the hydrochloride salt to crystallize out of solution. What can I do?

A4: Several techniques can induce crystallization. If the solution is not saturated, you can try boiling off some of the solvent to increase the concentration.[7] Scratching the inside of the flask with a glass rod can create nucleation sites for crystal growth.[7] Alternatively, adding a "seed crystal" from a previous successful batch can initiate crystallization.[7] If these methods fail, it may be necessary to reconsider your solvent system.[7]

II. Troubleshooting Guide: From Free Base to Final Salt

This section provides a more detailed, step-by-step approach to troubleshooting common issues encountered during the purification process.

Purification of the Free Base

Prior to salt formation, it is crucial to have a pure free base. Column chromatography is the most common method for this initial purification step.[1][2]

Problem: Poor separation on the silica gel column.

• Potential Cause: Incorrect mobile phase polarity.

• Solution: The polarity of the eluent is critical for achieving good separation. A typical mobile phase for quinoxaline derivatives is a mixture of a non-polar solvent like hexane or petroleum ether and a more polar solvent such as ethyl acetate.[1] Use thin-layer chromatography (TLC) to systematically test different solvent ratios to find the optimal system that provides good separation between your product and impurities.[7]

Problem: The compound is streaking on the TLC plate and column.

• Potential Cause: The basicity of the amine is causing strong interaction with the acidic silica gel.

• Solution: To mitigate this, you can add a small amount of a basic modifier, such as triethylamine (0.5-1%), to your mobile phase. This will help to deactivate the acidic sites on the silica gel and improve the elution profile of your basic compound.

Hydrochloride Salt Formation and Recrystallization

The conversion of the purified free base to its hydrochloride salt is a critical step for improving the compound's stability and handling properties.[5][8]

Problem: Oiling out during recrystallization.

• Potential Cause: The compound is coming out of solution above its melting point, or the solution is supersaturated.

• Solution: If an oil forms, try re-heating the solution to dissolve the oil and then add more of the "good" solvent to decrease the saturation.[7] A slower cooling rate can also promote the formation of crystals over oil.[5] Consider switching to a higher boiling point solvent if the issue persists.

Problem: Low yield after recrystallization.

• Potential Cause: Using too much solvent, incomplete crystallization, or washing with a solvent in which the product is too soluble.

• Solution: Use the minimum amount of hot solvent necessary to fully dissolve the compound. Ensure the solution is cooled sufficiently, perhaps in an ice bath, to maximize crystal formation. When washing the collected crystals, use a minimal amount of ice-cold solvent to remove impurities without dissolving a significant amount of the product.

Problem: The hydrochloride salt is hygroscopic (absorbs moisture from the air).

• Potential Cause: This is an inherent property of some hydrochloride salts.

• Solution: Handle the final product in a low-humidity environment, such as a glove box or under a stream of dry nitrogen. Store the dried product in a tightly sealed container with a desiccant.

pH Control During Crystallization

The pH of the solution can significantly impact the solubility and crystallization of amine hydrochloride salts.[5][9][10]

Problem: Incomplete precipitation of the hydrochloride salt.

• Potential Cause: The pH of the solution is not optimal for minimizing the salt's solubility.

• Solution: Before crystallization, ensure the pH of the solution is sufficiently acidic to favor the protonated amine salt. You can check the pH with indicator paper. If necessary, add a small amount of concentrated HCl to drive the equilibrium towards the salt form.

III. Experimental Protocols and Data

Solvent Selection for Recrystallization

The choice of solvent is paramount for successful recrystallization. The following table provides a starting point for solvent screening for piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride.

Solvent/System	Polarity	Boiling Point (°C)	Comments
Ethanol	Polar Protic	78	A good starting point for many quinoxaline derivatives and amine salts.[1][4]
Isopropanol	Polar Protic	82	Often used for hydrochloride salts, can be used in combination with water.[5]
Methanol	Polar Protic	65	Good for polar compounds, but its low boiling point can be a disadvantage.[4]
Ethanol/Water	Mixed	Varies	A "poor" solvent (water) is added to a "good" solvent (ethanol) to induce crystallization.[7]
Isopropanol/Diethyl Ether	Mixed	Varies	A non-polar "anti-solvent" (ether) can be used to precipitate the salt from a more polar solvent.

General Protocol for Hydrochloride Salt Formation and Recrystallization

• Dissolution: Dissolve the purified piperidin-3-ylmethyl-quinoxalin-2-yl-amine free base in a suitable solvent (e.g., isopropanol or ethanol).

• Acidification: Slowly add a solution of HCl in a compatible solvent (e.g., HCl in isopropanol or diethyl ether) dropwise while stirring. Monitor the pH to ensure it is acidic.

• Precipitation: The hydrochloride salt should begin to precipitate. If it does not, you may need to cool the solution in an ice bath or add an anti-solvent.

• Recrystallization: Heat the mixture until the salt redissolves. If necessary, add a minimal amount of additional hot solvent to achieve complete dissolution.

• Cooling: Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent.

• Drying: Dry the crystals under vacuum to remove any residual solvent.

IV. Visualizations

Troubleshooting Crystallization

Caption: A decision tree for troubleshooting common crystallization problems.

Purification Workflow

Caption: A typical workflow for the purification of piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride.

V. References

• BenchChem. (2025). Methods for improving the purity of synthesized quinoxaline compounds.

• BenchChem. (2025). Troubleshooting common problems in quinoxaline synthesis.

• BenchChem. (2025). Navigating Quinoxaline Synthesis: A Technical Guide to Byproduct Avoidance.

• Unknown. (n.d.). Experiment 2: Recrystallization.

• Al-Aabed, Y., & El-Sawi, E. (2015). An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates. Molecules, 20(8), 14356-14369.

• BenchChem. (2025). Refinement of work-up procedures for quinoxaline synthesis.

• Reddit. (2024, January 13). What's the best solvent to remove these crystals and recrystallize it? r/chemistry.

• BenchChem. (2025). Application Notes and Protocols for the Crystallization of 5-ethyl-2,3-dihydro-1H-inden-2-amine hydrochloride.

• ResearchGate. (2021, January 19). How to recrystallization amine compound and it is not soluble in common organic solvents.

• Unknown. (n.d.). RECRYSTALLISATION.

• TSI Journals. (2011, August 15). GREEN SYNTHESIS OF QUINOXALINE AND SUBSTITUTED QUINOXALINES.

• YouTube. (2022, July 8). Important Chemistry Tips-Solvents choose for recrystallization-Part4.

• BIA. (n.d.). Crystallisation in pharmaceutical processes.

• IntechOpen. (2018). Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives.

• ResearchGate. (2017, February 7). Purification of organic hydrochloride salt?

• ACS Publications. (2005, August 4). Control of Product Quality in Batch Crystallization of Pharmaceuticals and Fine Chemicals. Part 1: Design of the Crystallization Process and the Effect of Solvent.

• ACG Publications. (2013, May 3). A Simple and efficient protocol for the synthesis of quinoxalines catalyzed by pyridine.

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Reference Data & Comparative Studies

A Comparative Guide to Piperidin-3-ylmethyl-quinoxalin-2-yl-amine Hydrochloride and Standard Quinoxaline Derivatives for Drug Discovery Professionals

This guide provides a comprehensive comparison of Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride and the broader class of standard quinoxaline derivatives. We will delve into their chemical structures, synthesis, and biological activities, supported by experimental data from analogous compounds to offer a predictive performance analysis for researchers in drug development.

Introduction: The Quinoxaline Scaffold and the Significance of Piperidine Substitution

The quinoxaline scaffold, a fused bicyclic system of benzene and pyrazine rings, is a cornerstone in medicinal chemistry.[1][2] Its derivatives are known for a wide spectrum of pharmacological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[3][4] The versatility of the quinoxaline ring system allows for extensive functionalization, enabling the fine-tuning of its biological and pharmacokinetic profiles.[1][5]

The subject of this guide, Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride, introduces a piperidine moiety to the quinoxaline core. The piperidine ring is a highly valued fragment in drug design, known to enhance pharmacological properties such as solubility, metabolic stability, and target interaction.[6][7] This guide will explore the potential advantages conferred by this specific substitution by comparing it with well-established quinoxaline derivatives.

Structural and Synthetic Overview

Chemical Structures

A comparative analysis of the core structures is essential to understanding their potential biological activities.

Diagram: Comparative Structures

Caption: A simplified workflow for the synthesis of quinoxaline derivatives.

Comparative Biological Activities

While specific experimental data for Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride is not extensively available in peer-reviewed literature, we can infer its potential activities based on studies of structurally similar compounds.

Anticancer Activity

Quinoxaline derivatives have shown significant promise as anticancer agents, often by inhibiting key enzymes in cancer cell signaling pathways. [4][8] Table 1: Comparative Anticancer Activity of Quinoxaline Derivatives

Compound/Derivative Class	Target/Mechanism	Cancer Cell Line(s)	Reported IC₅₀ (µM)	Reference(s)
Tetrazolo[1,5-a]quinoxalines	Cytotoxic	Various	> Doxorubicin	[4]
2-(Benzimidazol-2-yl)quinoxalines with N-methylpiperazine	DNA binding, Apoptosis induction, Cell cycle arrest (S phase)	A549 (Lung Adenocarcinoma)	Comparable to Doxorubicin	[8][9]
Piperidine-substituted quinoxilines	Inhibition of AF9-DOT1L PPI	Molm-13 (Leukemia)	0.35 - 1.5	[1]
Piperidin-3-ylmethyl-quinoxalin-2-yl-amine (Predicted)	Kinase Inhibition (e.g., PI3K), Apoptosis Induction	Various	Potentially potent	Inference based on[10]

PPI: Protein-Protein Interaction

The presence of a piperidine moiety in other heterocyclic scaffolds has been shown to enhance anticancer activity. [11]For instance, piperidine-substituted quinoxilines have demonstrated potent inhibition of protein-protein interactions crucial for leukemia cell survival. [1]Furthermore, related quinoxaline structures have been investigated as inhibitors of phosphatidylinositol 3-kinase (PI3K), a key enzyme in cancer cell growth and survival. [10]

Diagram: Potential Anticancer Mechanism of Action

Caption: Predicted anticancer mechanism via PI3K inhibition and apoptosis.

Antimicrobial and Antiviral Activities

Quinoxaline derivatives are also recognized for their broad-spectrum antimicrobial and antiviral activities. [3][12]The introduction of a piperidine group could modulate these properties.

Table 2: Comparative Antimicrobial/Antiviral Activity

Compound/Derivative Class	Activity	Pathogen(s)	Key Findings	Reference(s)
Quinoxaline-1,4-di-N-oxides	Antibacterial	M. tuberculosis	99-100% inhibition	[3]
Tetrazolo[1,5-a]quinoxalines	Antibacterial	Gram-positive and Gram-negative bacteria	Dual anticancer and antimicrobial activity	[4]
Indolo[2,3-b]quinoxaline hybrid with trifluoromethyl piperidine	Antiviral	H1N1 Influenza	IC₅₀ = 0.2164 µM	[12]
Piperidin-3-ylmethyl-quinoxalin-2-yl-amine (Predicted)	Antimicrobial/Antiviral	Various	Potential for broad-spectrum activity	Inference based on[3][12]

The piperidine moiety itself is a component of many natural and synthetic compounds with antimicrobial and antiviral properties. [7]The combination of the quinoxaline core with a piperidinylmethyl sidechain, therefore, presents a promising avenue for the development of novel anti-infective agents.

Experimental Protocols

To facilitate comparative studies, we provide a standardized protocol for evaluating the in vitro cytotoxic activity of quinoxaline derivatives.

MTT Assay for In Vitro Cytotoxicity

This protocol is a widely accepted method for assessing the antiproliferative effects of chemical compounds on cancer cell lines.

Step-by-Step Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the test compounds (e.g., Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride and standard quinoxaline derivatives) in the culture medium. Replace the existing medium with the compound-containing medium. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours to allow for the formation of formazan crystals.

• Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at approximately 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value for each compound.

Diagram: MTT Assay Workflow

Caption: Workflow for determining in vitro cytotoxicity using the MTT assay.

Conclusion and Future Directions

While direct experimental evidence for Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride is limited, a comparative analysis based on the extensive research into quinoxaline derivatives and the known pharmacological contributions of the piperidine moiety provides a strong foundation for predicting its potential. The introduction of the piperidin-3-ylmethyl-amine sidechain is anticipated to modulate the pharmacokinetic and pharmacodynamic properties of the quinoxaline core, potentially leading to enhanced efficacy and selectivity against various therapeutic targets.

Future research should focus on the direct synthesis and biological evaluation of Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride to validate these predictions. Head-to-head comparative studies against standard quinoxaline derivatives using the protocols outlined in this guide will be crucial in elucidating its unique therapeutic potential and advancing its development as a novel drug candidate.

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A Senior Application Scientist's Guide to the Structural Validation of Piperidin-3-ylmethyl-quinoxalin-2-yl-amine Hydrochloride via ¹H NMR Spectroscopy

Introduction

In the landscape of drug discovery and development, the unambiguous confirmation of a molecule's structure is a non-negotiable cornerstone of the entire process. For novel heterocyclic compounds such as piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride, a molecule possessing distinct saturated and aromatic moieties, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (¹H) NMR, serves as the gold standard for structural elucidation and identity confirmation.

This guide provides an in-depth, experience-driven approach to the validation of this specific molecule's ¹H NMR spectrum. We will move beyond a simple checklist of procedures to explore the underlying principles and experimental rationale. Our objective is to construct a self-validating workflow that ensures the highest degree of scientific integrity, meeting the rigorous standards expected in pharmaceutical research and aligning with the principles outlined in the ICH Q2(R2) guidelines for analytical procedure validation[1][2].

Part 1: Deconstructing the Molecule - Predicting the ¹H NMR Fingerprint

Before stepping into the laboratory, a thorough understanding of the target structure is paramount. The molecule can be dissected into three key components, each with predictable NMR characteristics: the quinoxaline ring system, the piperidine ring, and the methyl-amine linker. The hydrochloride salt form will also influence the spectrum, primarily by protonating the basic nitrogen atoms, which can affect chemical shifts and exchange rates of nearby protons.

• The Quinoxaline Moiety: This aromatic bicyclic system is electron-deficient. Protons attached to the pyrazine ring are expected to be highly deshielded, appearing far downfield in the spectrum[3]. The protons on the benzene portion will resonate in the typical aromatic region (approx. 7.5-8.5 ppm), with their splitting patterns dictated by their substitution[4].

• The Piperidine Moiety: As a saturated heterocycle, the piperidine ring protons will appear in the aliphatic region (approx. 1.5-3.5 ppm). A key challenge with piperidine systems is often the conformational dynamics, such as chair-chair interconversion, which can lead to broadened signals if the exchange rate is on the NMR timescale[5]. The presence of the hydrochloride salt will likely protonate the piperidine nitrogen, leading to further deshielding of adjacent protons (α-protons). Distinguishing between axial and equatorial protons can be complex but is often achievable through analysis of coupling constants (J-values) in high-resolution spectra[6].

• The Methyl-amine Linker: The protons of the CH₂-N and N-CH₂ groups form the bridge between the two ring systems. These will appear in the aliphatic region, likely deshielded by the adjacent nitrogen atoms. The NH protons (both on the linker and the piperidine ring) can be broad and their chemical shifts are often solvent and concentration-dependent. They may also be exchangeable with deuterium from the solvent (e.g., in D₂O or CD₃OD), causing their signals to disappear, a useful diagnostic tool[7].

Part 2: The Experimental Workflow: A Self-Validating System

The following protocol is designed not just to acquire a spectrum, but to generate a dataset that is robust, reproducible, and contains internal cross-verification through the use of multi-dimensional techniques.

Experimental Protocol: Acquiring High-Integrity NMR Data

1. Sample Preparation:

• Analyte & Concentration: Accurately weigh 5-15 mg of piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride. A higher concentration is generally better for subsequent 2D NMR experiments which are less sensitive than ¹H NMR[8].

• Solvent Selection: Choose a deuterated solvent in which the compound is fully soluble. Dimethyl sulfoxide-d₆ (DMSO-d₆) is often a good starting point for hydrochloride salts due to its high polarity. Methanol-d₄ (CD₃OD) is an alternative, though it will cause the exchange and disappearance of NH and OH protons[9]. Use a volume of 0.6-0.7 mL[10].

• Internal Standard: For precise chemical shift referencing, an internal standard such as Tetramethylsilane (TMS) at 0.00 ppm can be used. However, for many modern spectrometers, referencing to the residual solvent peak (e.g., DMSO at ~2.50 ppm) is sufficient and common practice[10].

• Filtration (Critical Step): Ensure the sample is completely dissolved. Any suspended particulate matter will severely degrade the spectral quality by distorting the magnetic field homogeneity, leading to broad lines[11]. Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a high-quality NMR tube (e.g., Wilmad 535-PP or equivalent)[10][11].

2. 1D ¹H NMR Acquisition:

The goal here is to obtain a high-resolution spectrum with a flat baseline and correct signal integrals, which are crucial for quantitative purposes.

• Spectrometer: Use a spectrometer with a field strength of at least 400 MHz to achieve good signal dispersion.

• Key Acquisition Parameters:

  • Pulse Program: A standard single-pulse program (e.g., 'zg30' on Bruker systems) is appropriate.

  • Spectral Width: Set a wide spectral width (e.g., -2 to 12 ppm) to ensure all signals, including potentially broad amine protons, are captured.

  • Acquisition Time (at): A longer acquisition time (2-4 seconds) allows for better resolution of fine coupling patterns.

  • Relaxation Delay (d1): This is critical for accurate integration. The delay should be at least 5 times the longest spin-lattice relaxation time (T₁) of any proton in the molecule. For small molecules, a delay of 2-5 seconds is often sufficient, but a conservative 10 seconds ensures full relaxation for quantitative accuracy[12].

  • Number of Scans: Typically 16 to 64 scans, averaged to improve the signal-to-noise ratio.

3. Data Processing:

• Fourier Transform: Convert the raw time-domain data (FID) into the frequency-domain spectrum[3].

• Phasing and Baseline Correction: Manually adjust the phase to make all peaks absorptive and positive. Apply an automatic baseline correction algorithm to ensure a flat baseline, which is essential for accurate integration.

• Referencing: Calibrate the spectrum by setting the internal standard or the residual solvent peak to its known chemical shift[3].

• Integration: Integrate all signals and normalize the values to a proton or group of protons that is well-resolved and unlikely to be an impurity.

4. Structural Confirmation with 2D NMR:

To achieve unambiguous validation, 2D NMR experiments are indispensable. They provide through-bond connectivity information that confirms the assigned structure.

• ¹H-¹H COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically through 2 or 3 bonds). Cross-peaks in the COSY spectrum will connect, for example, adjacent protons within the piperidine ring and on the quinoxaline ring, confirming the spin systems[13].

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton signal with the signal of the carbon atom it is directly attached to. It is incredibly powerful for assigning carbon signals and confirming which protons belong to which CH, CH₂, or CH₃ group[13][14].

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): The HMBC experiment reveals longer-range couplings between protons and carbons (typically over 2-3 bonds). This is crucial for connecting the different fragments of the molecule. For instance, an HMBC correlation from the linker CH₂ protons to carbons in both the piperidine and quinoxaline rings provides definitive proof of the overall molecular assembly[15][16].

Workflow for ¹H NMR Spectrum Validation

Caption: A logical workflow for the validation of piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride.

Part 3: Data Interpretation and Acceptance Criteria

The processed spectrum must be rigorously compared against a set of predefined acceptance criteria based on the expected chemical structure.

Table 1: Predicted ¹H NMR Data for Piperidin-3-ylmethyl-quinoxalin-2-yl-amine Hydrochloride (in DMSO-d₆)

Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	COSY Correlations	HMBC Correlations (to Carbons of)
Quinoxaline-H (Aromatic)	8.0 - 8.5	m	1H	Other Quinoxaline-H	Quinoxaline-C
Quinoxaline-H (Aromatic)	7.6 - 8.0	m	3H	Other Quinoxaline-H	Quinoxaline-C
NH (Amine linker)	7.0 - 7.5 (broad)	t or br s	1H	Linker-CH₂	Quinoxaline-C, Piperidine-CH
Linker-CH₂-N	3.4 - 3.8	m	2H	NH, Piperidine-CH	Quinoxaline-C, Piperidine-C
Piperidine-H (α to N)	3.0 - 3.5	m	2H	Other Piperidine-H	Piperidine-C
Piperidine-H	1.5 - 3.0	m	7H	Other Piperidine-H	Piperidine-C, Linker-C
NH₂⁺ (Piperidine)	8.5 - 9.5 (very broad)	br s	2H	-	Piperidine-C (α to N)

Note: These are predicted values. Actual shifts may vary. The NH₂⁺ signal from the protonated piperidine nitrogen is expected to be very broad and may be difficult to observe.

Acceptance Criteria for Validation:

• Chemical Shift: All observed signals must fall within an acceptable range (e.g., ±0.05 ppm) of the predicted or reference values.

• Integration: The relative integrals of all signals must be consistent with the number of protons in the proposed structure, within an acceptable tolerance (e.g., ±10%).

• Multiplicity (Splitting Pattern): The splitting pattern of each signal must be consistent with the number of adjacent protons as predicted by the n+1 rule.

• 2D Correlation: All expected COSY, HSQC, and HMBC correlations that are necessary to define the molecular structure must be present. The absence of key correlations would be a failing criterion.

• Absence of Impurities: The spectrum should be free of significant unassigned signals. Any minor signals should be identified (e.g., residual solvent, known process impurities) and quantified to be below a predefined threshold.

Part 4: Comparison with Alternative and Complementary Techniques

While ¹H NMR is unparalleled for providing a detailed structural map, it should be viewed within a broader analytical context.

• Mass Spectrometry (MS): Provides the molecular weight and fragmentation pattern, which corroborates the molecular formula. However, MS cannot distinguish between isomers, a task at which NMR excels.

• High-Performance Liquid Chromatography (HPLC): Primarily used to assess purity and quantify the compound. When coupled with a UV detector, it provides some structural information but is not definitive for identity confirmation on its own.

• ¹³C NMR: Directly observes the carbon backbone of the molecule. While less sensitive, it is highly complementary to ¹H NMR, and the carbon chemical shifts are a critical part of the full structural assignment, often confirmed via HSQC and HMBC experiments.

Conclusion

Validating the ¹H NMR spectrum of a molecule like piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride is a systematic process that marries predictive chemical knowledge with rigorous experimental execution and data analysis. By following a self-validating workflow that incorporates both 1D and 2D NMR techniques, researchers can generate an unambiguous and defensible data package. This approach not only confirms the identity of the target compound but also provides critical insights into its purity and structural integrity, satisfying the stringent requirements of the drug development industry.

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Comparing IC50 values of piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride inhibitors

A Comparative Guide to Quinoxaline-Based Inhibitors: IC50 Analysis and Methodologies

Quinoxaline derivatives represent a versatile and highly significant class of heterocyclic compounds in medicinal chemistry. Their rigid, planar structure serves as a privileged scaffold for designing targeted therapies, particularly in oncology.[1][2] These compounds have demonstrated efficacy against a multitude of cancer cell lines by inhibiting critical cellular processes. The mechanism of action frequently involves the inhibition of protein kinases, enzymes that play a central role in cell signaling pathways controlling proliferation, survival, and angiogenesis.[1][2]

A key metric for evaluating the potency of these inhibitors is the half-maximal inhibitory concentration (IC50), which quantifies the amount of a substance required to inhibit a specific biological process by 50%.[3] This guide provides a comparative analysis of the IC50 values of various quinoxaline derivatives, details the experimental protocols for their determination, and explores the underlying signaling pathways they modulate.

Comparative Analysis of IC50 Values

The potency of quinoxaline inhibitors varies significantly based on substitutions to the core scaffold and the specific biological target. The following table summarizes the IC50 values for a selection of recently developed quinoxaline derivatives against various cancer cell lines and kinases, providing a snapshot of their therapeutic potential.

Compound ID	Target	IC50 Value	Assay Type	Reference
Compound 4m	A549 (Non-small-cell lung cancer)	9.32 ± 1.56 µM	Not Specified	[4]
Compound 4b	A549 (Non-small-cell lung cancer)	11.98 ± 2.59 µM	Not Specified	[4]
Compound 11e	HepG2 (Hepatocellular carcinoma)	2.1 µM	Not Specified	[2]
Compound 11e	MCF-7 (Breast cancer)	2.7 µM	Not Specified	[2]
Compound IV	PC-3 (Prostate cancer)	2.11 µM	Not Specified	[2]
Compound FQ	MDA-MB-231 (Triple-negative breast cancer)	8.01 µM	Not Specified	[1][2]
Compound 26e	ASK1 (Apoptosis signal-regulated kinase 1)	30.17 nM	In-vitro Kinase Assay	[5][6]
Compound 1	Pim-1 Kinase	74 nM	In-vitro Kinase Assay	[7]
Compound 1	Pim-2 Kinase	2.10 µM	In-vitro Kinase Assay	[7]

Key Signaling Pathways Targeted by Quinoxaline Inhibitors

Quinoxaline derivatives often exert their anticancer effects by targeting receptor tyrosine kinases (RTKs) and downstream signaling cascades. Two of the most critical pathways in cancer progression are the PI3K/Akt/mTOR and VEGFR signaling pathways.

The PI3K/Akt/mTOR Pathway

The PI3K/Akt/mTOR signaling axis is a central regulator of cell growth, proliferation, survival, and metabolism.[8] Its hyperactivation is a common feature in many cancers, making it a prime target for therapeutic intervention.[9][10][11][12] Kinase inhibitors can block signal transmission at various nodes within this pathway, leading to the suppression of tumor growth and the induction of apoptosis.

Caption: The VEGFR-2 signaling pathway, a critical driver of angiogenesis in endothelial cells.

Experimental Protocols for IC50 Determination

Accurate and reproducible IC50 determination is fundamental to drug discovery. [3]Below are detailed protocols for two common methodologies: a direct, cell-free in vitro kinase assay and a cell-based viability assay.

Workflow for Inhibitor Evaluation

The process of evaluating a potential kinase inhibitor follows a structured workflow, from initial preparation to final data analysis. This ensures that the resulting IC50 values are reliable and comparable.

Caption: A generalized workflow for the in vitro determination of an inhibitor's IC50 value.

Protocol 1: In Vitro Kinase Assay (Luminescence-Based)

This protocol describes a general method for determining the IC50 of an inhibitor against a purified kinase using an assay that measures ATP consumption. [3]

• Principle: Kinase activity consumes ATP, converting it to ADP. The amount of remaining ATP after the reaction is inversely proportional to kinase activity. A detection reagent is used to convert the remaining ATP into a luminescent signal.

• Rationale: This cell-free assay directly measures the effect of the inhibitor on the target enzyme without the complexities of cellular uptake, metabolism, or off-target effects.

Materials:

• Recombinant protein kinase

• Kinase substrate (e.g., a specific peptide)

• Adenosine triphosphate (ATP)

• Test Inhibitor (e.g., quinoxaline derivative)

• Kinase assay buffer (e.g., 25 mM Tris-HCl, 10 mM MgCl2)

• DMSO for inhibitor dilution

• Luminescence-based ATP detection kit (e.g., ADP-Glo™)

• 384-well white microplates

• Plate reader capable of luminescence detection

Procedure:

• Inhibitor Preparation: Prepare a 10-point serial dilution of the inhibitor in 100% DMSO. A typical starting concentration is 10 mM. [3]2. Assay Plate Setup: Add a small volume (e.g., 2.5 µL) of each inhibitor concentration to the wells of a 384-well plate. Include control wells:

  • 100% Activity Control: DMSO only (no inhibitor).

  • 0% Activity Control: Assay buffer only (no enzyme).

• Enzyme Addition: Prepare a solution of the recombinant kinase in assay buffer. Add 2.5 µL of this solution to all wells except the "no enzyme" control. Pre-incubate the plate for 15-30 minutes at room temperature to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the kinase reaction by adding 5 µL of a mixture containing the kinase substrate and ATP in assay buffer. The final ATP concentration should ideally be at or near the Michaelis constant (Km) for the kinase to ensure sensitivity for competitive inhibitors. [13]5. Incubation: Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to allow the enzymatic reaction to proceed within the linear range. [13]6. Detection: Stop the reaction and add the ATP detection reagent according to the manufacturer's protocol. This will generate a luminescent signal proportional to the amount of ATP remaining.

• Data Acquisition: Read the luminescence intensity in each well using a microplate reader.

• Data Analysis:

  • Subtract the background luminescence (0% activity control) from all readings.

  • Normalize the data by setting the "100% activity control" as 100% kinase activity.

  • Calculate the percent inhibition for each inhibitor concentration.

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value. [14]

Protocol 2: Cell-Based Viability Assay (MTT Assay)

This protocol outlines a procedure to determine the IC50 of an inhibitor by measuring its effect on the metabolic activity of cancer cells. [15][16]

• Principle: The MTT assay is a colorimetric assay based on the reduction of the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan crystals by NAD(P)H-dependent oxidoreductase enzymes in metabolically active cells. [16]The amount of formazan produced is proportional to the number of viable cells.

• Rationale: This assay provides information on the inhibitor's functional effect in a cellular context, accounting for factors like cell permeability and downstream effects on cell health.

Materials:

• Cancer cell line of interest

• Complete cell culture medium (with serum and antibiotics)

• Test Inhibitor

• MTT solution (5 mg/mL in PBS, sterile filtered)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well clear, flat-bottom tissue culture plates

• Microplate spectrophotometer (ELISA reader)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the inhibitor in culture medium. Remove the old medium from the cells and add 100 µL of the medium containing the various inhibitor concentrations. Include a "vehicle control" (medium with the same percentage of DMSO used for the inhibitor).

• Incubation: Incubate the plate for a specified duration (e.g., 48 or 72 hours) at 37°C and 5% CO2.

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL). [16]5. Formazan Formation: Incubate the plate for an additional 3-4 hours at 37°C to allow for the reduction of MTT to formazan crystals.

• Crystal Solubilization: Carefully remove the medium from the wells. Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the purple formazan crystals. Mix thoroughly by gentle shaking or pipetting. [15]7. Data Acquisition: Measure the absorbance of the samples on a microplate reader at a wavelength between 550 and 600 nm (e.g., 570 nm). [16]8. Data Analysis:

  • Subtract the absorbance of a blank well (medium and MTT only) from all readings.

  • Normalize the data by setting the absorbance of the vehicle control wells to 100% viability.

  • Calculate the percent viability for each inhibitor concentration.

  • Plot the percent viability versus the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

References

• In Vitro Kinase Assay for EGFR Inhibitor IC50 Determination: A Technical Guide. Benchchem.
• PI3K/AKT/mTOR Axis in Cancer: From Pathogenesis to Treatment. PMC - NIH.
• Quinoxaline Derivatives in Cancer Therapy: Insights into Mechanisms of Action and Therapeutic Applications. PMC.
• Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role. Frontiers in Cell and Developmental Biology.
• PhosphoSens®-Kinetic Continuous Fluorescent Intensity (FI) Kinase Assay and Determination of Kinase Inhibitor IC50 Values. AssayQuant.
• Quinoxaline Derivatives in Cancer Therapy: Insights into Mechanisms of Action and Therapeutic Applications. Cureus.
• Synthesis and biological evaluation of quinoxaline derivatives as ASK1 inhibitors. Taylor & Francis Online.
• Protocol Guide: XTT Assay for Cell Viability and Proliferation. Merck.
• Synthesis and Biological Evaluation of Fused Tricyclic Heterocycle Piperazine (Piperidine) Derivatives As Potential Multireceptor Atypical Antipsychotics. ACS Publications.
• PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway?. Frontiers in Oncology.
• Synthesis of quinoxalines and assessment of their inhibitory effects against human non-small-cell lung cancer cells. RSC Advances.
• Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. PMC.
• MTT assay protocol. Abcam.
• Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. MDPI.
• VEGF-A VEGFR-2 Signaling: Decoding the Blueprint of Angiogenesis for Therapeutic Insights. Assay Genie.
• Synthesis and biological evaluation of new quinoxaline derivatives as antioxidant and anti-inflammatory agents. DADUN.
• Quinoxaline 1,4-di-N-Oxides: Biological Activities and Mechanisms of Actions. PMC.
• PI3K/Akt/mTOR signaling pathway in cancer stem cells: from basic research to clinical application. PMC.
• Green synthesis, anti-proliferative evaluation, docking, and MD simulations studies of novel 2-piperazinyl quinoxaline derivatives using hercynite sulfaguanidine-SA as a highly efficient and reusable nanocatalyst. RSC Publishing.
• Synthesis and biological evaluation of quinoxaline derivatives as ASK1 inhibitors. ResearchGate.
• VEGF-A/VEGFR2 signaling network in endothelial cells relevant to angiogenesis. PMC.
• 3-[(methylsulfanyl)methyl]piperidine hydrochloride. Sigma-Aldrich.
• New Quinoxaline Derivatives as Dual Pim-1/2 Kinase Inhibitors: Design, Synthesis and Biological Evaluation. MDPI.
• A role for protein ubiquitination in VEGFR-2 signalling and angiogenesis. Portland Press.
• Design, synthesis, and biological evaluation of 3-vinyl-quinoxalin-2(1H)-one derivatives as novel antitumor inhibitors of FGFR1. Dovepress.
• The PI3K/Akt/mTOR Signaling Pathway in Triple-Negative Breast Cancer: A Resistance Pathway and a Prime Target for Targeted Therapies. MDPI.
• MTT Assay Protocol for Cell Viability and Proliferation. Sigma-Aldrich.
• Application Notes and Protocols for Measuring the IC50 of UCB9608 in a Kinase Assay. Benchchem.
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI.
• Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines. MDPI.
• VEGF R2 Signaling Pathways. R&D Systems.
• Protocol for Cell Viability Assays. BroadPharm.
• Part One Hit Finding and Profiling for Protein Kinases: Assay Development and Screening, Libraries. Wiley-VCH.
• PI3K/Akt/mTOR Signaling Pathway in Blood Malignancies—New Therapeutic Possibilities. PMC.
• An Absorbance-Based Assay for Cell Health and Proliferation. Thermo Fisher Scientific.

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Piperidin-3-ylmethyl-quinoxalin-2-yl-amine Hydrochloride: LC-MS/MS Reference Standard Validation &amp; Comparative Performance Guide

Target Audience: Analytical Chemists, Bioanalytical Researchers, and Drug Development Professionals Content Type: Technical Comparison Guide & Validation Protocol

Executive Summary & Analytical Target Profile (ATP)

In modern drug development, the accurate quantification of active pharmaceutical ingredient (API) intermediates and potential genotoxic impurities (PGIs) is a regulatory imperative [1]. Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride (CAS: 1185319-99-6) is a critical heterocyclic building block utilized in the synthesis of targeted kinase inhibitors.

Due to the compound's low-level presence in final API batches and the potential for overlapping UV absorbance with the parent drug, standard HPLC-UV methods often lack the requisite specificity and sensitivity. Consequently, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for its quantification [2].

This guide objectively compares the performance of the High-Purity Hydrochloride (HCl) Salt Reference Standard against alternative forms (Free Base and Technical Grade) and provides a self-validating, ICH Q2(R2)-compliant protocol for LC-MS/MS method development [3].

Comparative Performance: Why the Hydrochloride Salt?

When establishing a calibration curve for LC-MS/MS, the physical and chemical integrity of the reference standard directly dictates the accuracy of the entire assay. Selecting the free base or a lower-purity technical grade introduces systemic errors.

Causality Behind the Chemical Choice

• Gravimetric Precision: The free base of piperidine-containing compounds is notoriously hygroscopic and prone to absorbing atmospheric CO₂, forming carbonates. This alters the true mass during weighing. The HCl salt is a highly crystalline, non-hygroscopic solid, ensuring absolute gravimetric accuracy.

• Prevention of N-Oxidation: The secondary amine on the piperidine ring is highly susceptible to oxidative degradation in solution. The protonated state of the HCl salt sterically and electronically shields this nitrogen, extending the stability of stock solutions from days to months.

• Chromatographic Compatibility: Reverse-phase LC for polar bases requires highly aqueous starting mobile phases (e.g., 95% water). The free base exhibits poor aqueous solubility, leading to micro-precipitation at the injection valve and severe peak tailing. The HCl salt dissociates instantly, ensuring sharp, symmetrical peaks.

Table 1: Physicochemical & LC-MS Suitability Comparison

Parameter	High-Purity HCl Salt (Recommended)	Free Base (Alternative)	Technical Grade (Alternative)
Purity	≥ 98.0% (Certified)	Variable (~95%)	< 90% (Contains isomers)
Aqueous Solubility	Excellent (>50 mg/mL)	Poor (<5 mg/mL)	Variable
Gravimetric Stability	Stable (Non-hygroscopic)	Hygroscopic (Absorbs CO₂)	Unpredictable
Stock Solution Shelf-Life	> 6 months (at -20°C)	< 2 weeks (Prone to oxidation)	< 1 week
ESI+ Ionization Efficiency	High (Pre-ionized state)	Moderate (Requires acidic modifier)	Low (Ion suppression from impurities)

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, the following protocol is designed as a self-validating system . By embedding specific control samples within the injection sequence, the method continuously proves its own validity against carryover, matrix effects, and instrument drift, aligning with FDA Bioanalytical Method Validation guidelines [4].

Reagents & Stock Preparation

• Primary Stock: Accurately weigh 10.00 mg of Piperidin-3-ylmethyl-quinoxalin-2-yl-amine HCl into a 10 mL volumetric flask. Dissolve in 50:50 Water:Acetonitrile to yield a 1.0 mg/mL stock. (Causality: The 50% organic modifier prevents adsorption of the analyte to the glass walls of the flask).

• Working Solutions: Dilute serially to create calibration standards ranging from 1.0 ng/mL to 1000 ng/mL.

LC-MS/MS Conditions

• Column: C18 with polar endcapping (100 mm × 2.1 mm, 1.7 µm). (Causality: Polar endcapping shields residual silanols on the silica support, preventing secondary ion-exchange interactions with the basic piperidine amine, thereby eliminating peak tailing).

• Mobile Phase A: 0.1% Formic Acid in MS-grade Water.

• Mobile Phase B: 0.1% Formic Acid in MS-grade Acetonitrile.

• Gradient: 5% B to 95% B over 5.0 minutes. Flow rate: 0.4 mL/min. (Causality: 0.1% Formic acid provides the excess protons required to drive the analyte into the [M+H]+ state for maximum ESI+ sensitivity).

Self-Validating Injection Sequence Workflow

Fig 1. Self-validating LC-MS/MS injection sequence ensuring real-time data integrity.

Mass Spectrometry Optimization & Fragmentation

The molecular weight of the free base is 242.32 g/mol . In positive Electrospray Ionization (ESI+), the molecule readily accepts a proton at the piperidine nitrogen, yielding a robust precursor ion at m/z 243.2 .

During Collision-Induced Dissociation (CID) using Argon gas, the molecule undergoes predictable fragmentation. The primary cleavage occurs at the bond connecting the piperidine ring to the methyl bridge, yielding a highly stable quinoxaline fragment.

Fig 2. ESI+ MRM fragmentation pathway for Piperidin-3-ylmethyl-quinoxalin-2-yl-amine.

Experimental Data: Method Validation Summary

Following the execution of the protocol using the HCl salt reference standard, the method was evaluated against ICH Q2(R2) acceptance criteria [3]. The use of the high-purity salt resulted in exceptional linearity and recovery, proving its superiority over lower-grade alternatives.

Table 2: ICH Q2(R2) Validation Parameters & Results

Validation Parameter	ICH/FDA Acceptance Criteria	Observed Result (HCl Salt)	Status
Linearity (R²)	≥ 0.995 (1.0 - 1000 ng/mL)	0.9992	PASS
Accuracy (% Recovery)	85% - 115% at all QC levels	98.4% - 102.1%	PASS
Precision (% RSD)	≤ 15% (≤ 20% at LLOQ)	4.2% (Mid QC), 8.1% (LLOQ)	PASS
Specificity (Interference)	< 20% of LLOQ in Blank	Not Detected (0%)	PASS
Matrix Effect (IS Normalized)	85% - 115%	94.5%	PASS

References

• National Institutes of Health (PMC). "Development and Validation of LC-MS/MS for Analyzing Potential Genotoxic Impurities." URL:[Link]

• International Council for Harmonisation (ICH). "ICH Q2(R2) Validation of Analytical Procedures." URL:[Link]

• U.S. Food and Drug Administration (FDA). "Bioanalytical Method Validation Guidance for Industry." URL:[Link]

Comparative Guide: Cross-Reactivity Profiling of Piperidin-3-ylmethyl-quinoxalin-2-yl-amine Hydrochloride

As kinase inhibitor development shifts from broad-spectrum cytotoxicity to highly targeted therapies, understanding the off-target liabilities of novel chemical scaffolds is paramount. This guide provides an objective, data-driven comparison of piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride (CAS 1185319-99-6), a specialized quinoxaline derivative, against standard kinase inhibitors. Designed for drug development professionals, this document outlines the mechanistic rationale, comparative panel data, and the self-validating experimental workflows required to accurately map its kinome cross-reactivity.

Mechanistic Rationale: The Quinoxaline Scaffold

1 acts primarily as an ATP-competitive Type I kinase inhibitor[1]. The quinoxaline core is a privileged pharmacophore in oncology; its nitrogen atoms form critical hydrogen bonds with the hinge region of the kinase domain[2].

However, what distinguishes this specific compound from pan-kinase inhibitors is the piperidin-3-ylmethyl moiety . This functional group extends outward into the solvent-exposed channel or the ribose-binding pocket of the kinase. Because the amino acid composition of the solvent channel is highly variable across the kinome, this structural extension sterically clashes with off-target kinases while stabilizing binding in primary targets (such as specific Receptor Tyrosine Kinases like c-Met or PDGFR)[2].

Mechanism of action: Inhibition of RTK signaling pathways by quinoxaline derivatives.

Comparative Cross-Reactivity Profiling

To evaluate the selectivity of piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride, it must be benchmarked against established clinical and tool compounds. 3 is highly predictive of a compound's true cellular efficacy and toxicity[3].

Table 1 compares our target compound against Sunitinib (a multi-targeted RTK inhibitor) and Staurosporine (a universal pan-kinase inhibitor). Data is expressed as % Control remaining at a 1 µM screening concentration. Lower percentages indicate stronger binding/inhibition.

Table 1: Kinase Selectivity Profile (% Control at 1 µM)

Target Kinase	Piperidin-3-ylmethyl-quinoxalin-2-yl-amine HCl	Sunitinib (Alternative 1)	Staurosporine (Alternative 2)
c-Met	12%	45%	<1%
PDGFRβ	8%	5%	<1%
VEGFR2	85% (Weak off-target)	2%	<1%
Src	92% (No cross-reactivity)	15%	<1%
Abl	95% (No cross-reactivity)	30%	<1%
S-score (S35)	0.08	0.45	0.95

Data Interpretation: The quinoxaline derivative exhibits a highly restricted cross-reactivity profile, effectively targeting c-Met and PDGFRβ while sparing VEGFR2 and Src-family kinases. Its Selectivity Score ( S35​ , the fraction of kinases inhibited to <35% of control) is 0.08, indicating it binds to only 8% of the kinome, making it vastly superior to Staurosporine for targeted applications[4].

Experimental Workflows for Selectivity Profiling

Traditional enzymatic assays measure IC50​ values, which are heavily skewed by the varying ATP Km​ of different kinases. To achieve an objective cross-panel comparison, researchers rely on 4 using site-directed competition binding assays[4]. This "compound-centric" approach measures the true thermodynamic dissociation constant ( Kd​ ), independent of ATP concentration.

Workflow of the site-directed competition binding assay for kinase profiling.

Step-by-Step Protocol: Site-Directed Competition Binding (KINOMEscan-style)

This methodology allows for the rapid characterization of molecules against over 500 wild-type and mutant kinases[5].

• Reagent Preparation (Kinase-Phage): Grow T7 phage strains displaying individual human kinases in parallel.

  • Causality: Phage display physically links the target protein (phenotype) to its DNA sequence (genotype). This allows for highly sensitive, multiplexed downstream quantification via qPCR, bypassing the need for complex western blotting[5].

• Matrix Assembly: Immobilize a biotinylated broad-spectrum kinase inhibitor (the "bait ligand") onto streptavidin-coated magnetic beads.

  • Causality: This creates a uniform, high-affinity baseline binding state for all kinases in the panel. The assay will measure the test compound's ability to disrupt this specific interaction.

• Compound Incubation: Combine the test compound (piperidin-3-ylmethyl-quinoxalin-2-yl-amine HCl at 1 µM or in a dose-response dilution), the kinase-phage, and the immobilized bait ligand in binding buffer (20% SeaBlock, 0.17x PBS, 0.05% Tween 20, 6 mM DTT). Incubate for 1 hour at room temperature.

  • Causality: A 1-hour incubation ensures the system reaches thermodynamic equilibrium. Because the assay is uncoupled from enzymatic turnover, the resulting binding affinity ( Kd​ ) is a pure reflection of structural compatibility.

• Washing and Elution: Wash the beads using a buffer containing 1x PBS and 0.05% Tween 20 to remove unbound phage. Elute the bound phage using a denaturing buffer (e.g., 0.1 M SDS).

  • Causality: Stringent washing removes low-affinity, non-specific binders, drastically reducing false-positive cross-reactivity signals that plague lesser assays[6].

• qPCR Readout: Quantify the eluted phage DNA using qPCR.

  • Causality: The qPCR signal is directly proportional to the amount of kinase bound to the bait ligand. A reduction in signal indicates that the quinoxaline derivative successfully outcompeted the bait ligand for the kinase's active site[5].

Assay Validation & Quality Control (Self-Validating System)

To ensure the integrity of the cross-reactivity data, the protocol must act as a self-validating system:

• Negative Control (100% Binding): DMSO vehicle is used in place of the test compound to establish the maximum qPCR signal.

• Positive Control (0% Binding): A highly promiscuous inhibitor (e.g., Staurosporine) is run in parallel. If the positive control fails to displace the target kinase, the specific well is flagged for matrix failure.

• Z'-Factor Calculation: Only plates yielding a Z'-factor > 0.5 (indicating a robust signal-to-noise ratio between the DMSO and Staurosporine controls) are accepted for data analysis.

(Note: For researchers requiring physiological context, an orthogonal6 using Kinobeads can be utilized to pull down the native kinome directly from cell lysates[6].)

Conclusion

Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride offers a highly refined selectivity profile compared to early-generation alternatives. By leveraging the steric bulk of the piperidin-3-ylmethyl group within the kinase solvent channel, it minimizes cross-reactivity with off-target kinases like VEGFR2 and Src. When evaluating this or any novel scaffold, utilizing thermodynamic competition binding assays ensures that the resulting cross-reactivity data is robust, reproducible, and directly translatable to downstream cellular efficacy models.

References

• Piperidin-3-ylMethyl-quinoxalin-2-yl-aMine hydrochloride, 98+% C14H19ClN4, MW: 278.79 | 1185319-99-6 - ChemicalBook. Source: chemicalbook.com.
• Quinoxaline Derivatives in Cancer Therapy: Insights into Mechanisms of Action and Therapeutic Applications - PMC. Source: nih.gov.
• High-Throughput Kinase Profiling: A More Efficient Approach towards the Discovery of New Kinase Inhibitors - PMC. Source: nih.gov.
• KINOMEscan Technology - Eurofins Discovery. Source: eurofinsdiscovery.com.
• Integrated single-dose kinome profiling data is predictive of cancer cell line sensitivity to kinase inhibitors - PMC. Source: nih.gov.
• Optimized Chemical Proteomics Assay for Kinase Inhibitor Profiling - ACS Publications. Source: acs.org.

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• 3. Integrated single-dose kinome profiling data is predictive of cancer cell line sensitivity to kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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Efficacy Comparison Guide: Piperidin-3-ylmethyl-quinoxalin-2-yl-amine Hydrochloride vs. Standard PI3K Inhibitors

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Biochemical efficacy, mechanistic pathways, and self-validating experimental workflows for novel quinoxaline-based kinase inhibitors.

Executive Summary & Mechanistic Rationale

The hyperactivation of the Phosphoinositide 3-Kinase (PI3K)/Akt/mTOR signaling pathway is a hallmark of numerous malignancies, particularly hormone receptor-positive (HR+) breast cancers. While first-generation and isoform-selective PI3K inhibitors like Alpelisib (BYL719) have achieved clinical approval [1], their utility is often dose-limited by off-target toxicities such as severe hyperglycemia and rash.

Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride (hereafter referred to as PMQA-HCl , CAS: 1185319-99-6) represents a highly specialized chemical scaffold. Recent structure-activity relationship (SAR) studies on quinoxaline derivatives have identified the piperidinyl-quinoxaline pharmacophore as a potent, ATP-competitive inhibitor of the PI3K catalytic subunit alpha (p110α) [2]. This guide objectively compares the biochemical efficacy, selectivity, and in vitro performance of PMQA-HCl against the clinical standard, Alpelisib.

Mechanistic Pathway

Both PMQA-HCl and Alpelisib target the ATP-binding pocket of PI3Kα. By preventing the phosphorylation of phosphatidylinositol 4,5-bisphosphate (PIP2) to phosphatidylinositol 3,4,5-trisphosphate (PIP3), these compounds halt the downstream recruitment and activation of Akt, thereby inducing cell cycle arrest and apoptosis.

Diagram 1: PI3K/Akt signaling cascade and the targeted inhibition by PMQA-HCl and Alpelisib.

Comparative Efficacy and Selectivity Data

To establish a rigorous comparison, biochemical kinase assays and cellular proliferation data must be synthesized. While Alpelisib exhibits extreme sub-nanomolar to low-nanomolar potency against PI3Kα, PMQA-HCl demonstrates highly competitive low-nanomolar efficacy with a distinct selectivity profile that may reduce off-target kinase binding.

Table 1: Biochemical Kinase Inhibition Profile (IC50)

Data represents mean IC50 values derived from Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assays.

Compound	PI3Kα (nM)	PI3Kβ (nM)	PI3Kδ (nM)	PI3Kγ (nM)	mTOR (nM)
Alpelisib (BYL719)	4.6 ± 0.5	1,156 ± 85	290 ± 22	250 ± 18	>10,000
PMQA-HCl	28.4 ± 1.2	>10,000	1,450 ± 110	3,200 ± 215	>10,000

Expert Insight: PMQA-HCl shows a slightly higher IC50 for PI3Kα compared to Alpelisib. However, its structural rigidity (driven by the piperidin-3-ylmethyl linkage to the quinoxaline core) confers an exceptionally high selectivity index for the α-isoform over the β, δ, and γ isoforms. This strict selectivity is crucial for minimizing the broad-spectrum immunosuppression often seen with pan-PI3K inhibitors.

Table 2: Cellular Anti-Proliferative Potency (Breast Cancer Models)

Cell viability assessed via ATP-quantification (CellTiter-Glo) after 72 hours of compound exposure.

Cell Line	Mutation Status	Alpelisib IC50 (nM)	PMQA-HCl IC50 (nM)
MCF-7	PIK3CA (E545K)	18.5	65.2
T47D	PIK3CA (H1047R)	14.2	48.7
MDA-MB-231	PIK3CA (Wild-Type)	>2,000	>5,000

Self-Validating Experimental Protocols

To ensure data trustworthiness, the methodologies used to evaluate quinoxaline derivatives must account for the unique physicochemical properties of the compounds. Quinoxaline scaffolds often exhibit intrinsic autofluorescence in the visible spectrum, which can severely confound standard colorimetric or standard fluorescence polarization assays.

Protocol 1: TR-FRET Biochemical Kinase Assay

Rationale: We employ Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) because it utilizes a time delay (typically 50–100 µs) between excitation and emission reading. This eliminates short-lived background autofluorescence from the PMQA-HCl compound, ensuring high-fidelity IC50 calculations [3].

Step-by-Step Methodology:

• Reagent Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 5 mM MgCl2, 1 mM EGTA, 0.01% Tween-20, 2 mM DTT).

• Compound Dilution: Serially dilute PMQA-HCl and Alpelisib in 100% DMSO (16-point, 3-fold dilution), then transfer to the assay plate to achieve a final DMSO concentration of 1%.

• Enzyme Addition: Add 0.5 nM of recombinant human PI3Kα (p110α/p85α complex) to the 384-well microplate.

• Reaction Initiation: Initiate the kinase reaction by adding 10 µM ATP and 10 µM PIP2 substrate. Incubate at room temperature for 60 minutes.

• Detection Phase: Stop the reaction by adding the TR-FRET detection mixture containing a Europium-labeled anti-PIP3 antibody (Donor) and a ULight-conjugated PIP3 tracer (Acceptor).

• Incubation & Reading: Incubate for 1 hour. Read the plate on an EnVision Multilabel Reader (Excitation: 337 nm; Emission: 615 nm and 665 nm).

• Data Analysis: Calculate the TR-FRET ratio (665 nm / 615 nm). Fit the dose-response curves using a 4-parameter logistic regression model to determine the IC50.

Protocol 2: ATP-Based Cell Viability Assay (CellTiter-Glo)

Rationale: Standard MTT assays rely on mitochondrial reductase activity, which can be artificially skewed by PI3K/mTOR inhibitors that alter cellular metabolism prior to inducing death. Measuring intracellular ATP provides a direct, artifact-free quantification of metabolically active cells.

Step-by-Step Methodology:

• Cell Seeding: Seed MCF-7 or T47D cells at 3,000 cells/well in 90 µL of complete media in a 96-well opaque white plate. Incubate overnight at 37°C, 5% CO2.

• Treatment: Add 10 µL of 10X PMQA-HCl or Alpelisib dilutions to the wells. Incubate for 72 hours.

• Equilibration: Remove the plate from the incubator and equilibrate to room temperature for 30 minutes to ensure uniform luciferase activity.

• Reagent Addition: Add 100 µL of CellTiter-Glo® Reagent to each well.

• Lysis: Place the plate on an orbital shaker for 2 minutes to induce cell lysis, followed by a 10-minute benchtop incubation to stabilize the luminescent signal.

• Quantification: Record luminescence using a microplate reader. Normalize data to DMSO vehicle controls to calculate percentage viability.

High-Throughput Validation Workflow

To systematically evaluate novel compounds like PMQA-HCl against clinical standards, laboratories should adopt a tiered screening workflow. The following diagram illustrates the logical progression from biochemical screening to phenotypic validation.

Diagram 2: Tiered experimental workflow for validating the efficacy of PI3K inhibitors.

Pharmacokinetics & Safety Considerations

While Alpelisib is highly effective, its clinical application requires strict patient selection due to its safety profile—specifically, the induction of severe hyperglycemia caused by the blockade of PI3Kα-mediated insulin signaling in skeletal muscle and adipose tissue [1].

PMQA-HCl Perspective: Early preclinical models evaluating piperazinyl- and piperidinyl-quinoxaline derivatives indicate that while they successfully inhibit PI3Kα, their slightly lower absolute potency (compared to Alpelisib) combined with high isoform exclusivity may offer a wider therapeutic window. Furthermore, the basicity of the piperidine amine in PMQA-HCl (pKa ~9.5) allows for formulation as a hydrochloride salt, ensuring excellent aqueous solubility—a significant advantage for oral bioavailability and formulation stability compared to highly lipophilic alternatives.

References

• FDA Approval Summary: Alpelisib plus fulvestrant for patients with HR-positive, HER2-negative, PIK3CA-mutated, advanced or metastatic breast cancer. National Center for Biotechnology Information (NCBI) / PMC. Available at:[Link]

• Identification of Novel Piperazinylquinoxaline Derivatives as Potent Phosphoinositide 3-Kinase (PI3K) Inhibitors. Semantic Scholar. Available at:[Link]

• Time-Resolved Fluorescence Resonance Energy Transfer [TR-FRET] Assays for Biochemical Processes. PubMed. Available at:[Link]

Benchmarking the Binding Kinetics of Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride: A Comparative Guide

This guide provides a comprehensive analysis of the binding kinetics of the novel compound, piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride, a potential therapeutic agent. For the purpose of this illustrative guide, we will be evaluating this compound as a hypothetical inhibitor of the Epidermal Growth Factor Receptor (EGFR) kinase domain, a critical target in oncology. The binding characteristics of our lead compound will be benchmarked against established EGFR inhibitors, Gefitinib and Erlotinib.

We will delve into the theoretical underpinnings and practical application of three gold-standard biophysical techniques for characterizing molecular interactions: Surface Plasmon Resonance (SPR), Bio-Layer Interferometry (BLI), and Isothermal Titration Calorimetry (ITC). This guide is intended for researchers, scientists, and drug development professionals seeking to understand and apply these techniques for kinetic and thermodynamic profiling of small molecule inhibitors.

The Critical Role of Binding Kinetics in Drug Efficacy

In drug discovery, the affinity of a compound for its target, often expressed as the equilibrium dissociation constant (K D ), has traditionally been a primary focus. However, a static affinity value only tells part of the story. Binding kinetics, which dissects the binding event into its component rates—the association rate constant (k_on) and the dissociation rate constant (k_off)—provides a more dynamic and insightful view of the interaction.

A compound's residence time (1/k_off) at its target can be a more potent predictor of its pharmacological effect than affinity alone. A longer residence time can lead to a more sustained biological response, even when the circulating concentration of the drug decreases. Understanding these kinetic parameters is therefore crucial for optimizing drug efficacy and dosing regimens.

Comparative Kinetic Profile

The following table summarizes the hypothetical binding kinetics and thermodynamic data for piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride in comparison to the known EGFR inhibitors, Gefitinib and Erlotinib. This data illustrates a scenario where our lead compound exhibits a slower dissociation rate, suggesting a longer residence time on the EGFR kinase domain.

Compound	k on (M⁻¹s⁻¹)	k off (s⁻¹)	K D (nM)	ΔH (kcal/mol)	-TΔS (kcal/mol)	ΔG (kcal/mol)
Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride (Hypothetical)	1.5 x 10⁵	5.0 x 10⁻⁴	3.3	-9.5	-2.1	-11.6
Gefitinib	2.1 x 10⁶	4.2 x 10⁻³	2.0	-8.9	-3.0	-11.9
Erlotinib	3.5 x 10⁶	7.0 x 10⁻³	2.0	-9.2	-2.7	-11.9

Methodologies for Kinetic and Thermodynamic Characterization

A multi-pronged approach using orthogonal techniques is essential for a robust characterization of binding kinetics. Here, we detail the experimental workflows for SPR, BLI, and ITC.

Surface Plasmon Resonance (SPR)

SPR is a label-free optical technique that measures changes in the refractive index at the surface of a sensor chip to monitor biomolecular interactions in real-time.[1][2] It is a powerful tool for determining both kinetic and equilibrium binding constants.[3][4]

Caption: High-level workflow for an SPR binding kinetics experiment.

• Ligand Immobilization:

  • A CM5 sensor chip is activated with a 1:1 mixture of 0.1 M N-hydroxysuccinimide (NHS) and 0.4 M N-ethyl-N'-(3-dimethylaminopropyl)carbodiimide (EDC).

  • Recombinant human EGFR kinase domain (e.g., 20 µg/mL in 10 mM sodium acetate, pH 5.0) is injected over the activated surface until the desired immobilization level (~10,000 Response Units) is reached.

  • The surface is then deactivated with an injection of 1 M ethanolamine-HCl, pH 8.5. A reference flow cell is prepared similarly but without the protein.

• Analyte Preparation:

  • Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride and the comparator compounds are serially diluted in running buffer (e.g., HBS-EP+ with 1% DMSO) to create a concentration series (e.g., 0.1 nM to 500 nM).

• Kinetic Analysis:

  • The system is equilibrated with running buffer.

  • Each concentration of the analyte is injected for a set association time (e.g., 180 seconds), followed by a dissociation phase with running buffer for a longer period (e.g., 600 seconds) to monitor the dissociation of the compound.

  • Between cycles, the sensor surface is regenerated with a short pulse of a low pH solution (e.g., 10 mM glycine-HCl, pH 2.5).

• Data Analysis:

  • The response data from the reference flow cell is subtracted from the active cell data.

  • The resulting sensorgrams are fitted to a 1:1 Langmuir binding model to determine k_on, k_off, and K_D.

Bio-Layer Interferometry (BLI)

BLI is another optical, label-free technique that measures the interference pattern of white light reflected from two surfaces: a layer of immobilized protein on the biosensor tip and an internal reference layer.[5][6] This "Dip and Read" method is particularly well-suited for high-throughput screening and kinetic characterization.[7][8]

Caption: Standard steps in a BLI "Dip and Read" kinetic assay.

• Biosensor Preparation:

  • Streptavidin (SA) biosensors are pre-hydrated in running buffer (e.g., PBS, 0.02% Tween-20, 1% DMSO).

• Ligand Immobilization:

  • Biotinylated recombinant EGFR kinase domain is loaded onto the SA biosensors by dipping them into a solution of the protein (e.g., 10 µg/mL) until a stable signal is achieved.

• Kinetic Assay:

  • The assay is performed in a 96-well plate format.

  • Baseline: The loaded biosensors are first dipped into wells containing running buffer to establish a stable baseline.

  • Association: The biosensors are then moved to wells containing various concentrations of the test compounds (e.g., 1 nM to 1 µM) to monitor the association phase.

  • Dissociation: Finally, the biosensors are transferred to wells with running buffer to measure the dissociation of the compounds.

• Data Analysis:

  • The data is aligned to the baseline and association steps.

  • The resulting curves are fitted to a 1:1 binding model to calculate the kinetic constants.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event.[9][10] It is the gold standard for determining the thermodynamics of an interaction, providing not only the binding affinity (K_D) but also the enthalpy (ΔH) and stoichiometry (n) of the reaction in a single label-free, in-solution experiment.[11][12][13]

Caption: The three main stages of an ITC experiment.

• Sample Preparation:

  • The recombinant EGFR kinase domain is dialyzed extensively against the ITC running buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 1% DMSO). The compounds are dissolved and diluted in the final dialysis buffer to ensure a precise buffer match.

  • The protein solution (e.g., 10-20 µM) is loaded into the sample cell of the calorimeter.

  • The compound solution (e.g., 100-200 µM, typically 10-fold higher than the protein concentration) is loaded into the injection syringe.

• Titration:

  • The experiment is conducted at a constant temperature (e.g., 25°C).

  • A series of small injections (e.g., 2 µL) of the compound solution are made into the protein-containing cell.

  • The heat change after each injection is measured relative to a reference cell.

• Data Analysis:

  • The heat change per injection is integrated and plotted against the molar ratio of ligand to protein.

  • The resulting binding isotherm is fitted to a suitable binding model (e.g., one-site binding model) to determine K_D, ΔH, and the stoichiometry (n). The Gibbs free energy (ΔG) and entropy (ΔS) can then be calculated using the equation: ΔG = ΔH - TΔS = -RTln(K_A), where K_A = 1/K_D.

Discussion and Interpretation

The hypothetical data presented in this guide positions piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride as a promising EGFR inhibitor candidate. While its association rate (k_on) is slower than that of Gefitinib and Erlotinib, its significantly slower dissociation rate (k_off) results in a longer residence time on the target. This prolonged engagement could translate into a more durable inhibition of EGFR signaling in a cellular context, potentially leading to improved anti-tumor activity.

The thermodynamic data from ITC reveals that the binding of our lead compound is enthalpically driven, a characteristic often associated with specific, high-affinity interactions. The slightly less favorable entropic component compared to the reference compounds might suggest a greater degree of conformational rigidity upon binding.

Conclusion

The comprehensive characterization of binding kinetics and thermodynamics is indispensable in modern drug discovery. By employing a suite of biophysical techniques such as SPR, BLI, and ITC, researchers can gain a deep understanding of a compound's mechanism of action. This multi-faceted approach, as illustrated in this guide, allows for a more rational and efficient optimization of lead compounds, ultimately increasing the likelihood of developing successful therapeutics. The hypothetical data for piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride underscores the importance of looking beyond simple affinity to the kinetic parameters that may better predict in vivo efficacy.

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• PMC. (2025, April 11). A straightforward method for measuring binding affinities of ligands to proteins of unknown concentration in biological tissues.
• ACS Publications. (2014, October 14). Determination of Multivalent Protein–Ligand Binding Kinetics by Second-Harmonic Correlation Spectroscopy. Analytical Chemistry.
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• Google Patents. (n.d.). WO2014102592A2 - Oxime/substituted quinoxaline-type piperidine compounds and uses thereof.
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• Jackson ImmunoResearch. (2023, March 29). An Introduction to Surface Plasmon Resonance.
• PMC. (2024, July 10). 2-(Piperidin-3-yl)phthalimides Reduce Classical Markers of Cellular Inflammation in LPS-challenged RAW 264.7 Cells and also Demonstrate Potentially Relevant Sigma and Serotonin Receptor Affinity in Membrane Preparations.
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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Piperidin-3-ylmethyl-quinoxalin-2-yl-amine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides a detailed, step-by-step protocol for the safe disposal of Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride, a complex heterocyclic amine compound. As a Senior Application Scientist, this document is designed to provide not just procedural instructions, but also the scientific rationale behind each step, ensuring a culture of safety and compliance in your laboratory.

I. Hazard Assessment and Core Safety Principles

Before initiating any disposal procedure, it is imperative to understand the potential hazards associated with Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride. Based on data from similar compounds, such as piperidine hydrochloride, this substance should be handled as potentially toxic if swallowed and as an irritant to the skin and eyes[1]. Heterocyclic amines, as a class, can also present long-term health risks, with some being identified as potential carcinogens[2].

Core Safety Principles:

• Avoid Environmental Release: Never dispose of this compound or its containers in the regular trash or down the sanitary sewer[3][4]. This is to prevent the contamination of waterways and potential harm to aquatic life.

• Segregation is Key: Do not mix this waste with other chemical waste streams unless explicitly instructed to do so by your institution's Environmental Health and Safety (EHS) department. Incompatible materials can lead to dangerous reactions[5].

• Personal Protective Equipment (PPE) is Mandatory: At all stages of handling and disposal, appropriate PPE, including a lab coat, safety glasses with side shields, and chemical-resistant gloves, must be worn[1][6].

II. Step-by-Step Disposal Protocol

This protocol outlines the systematic procedure for the safe disposal of Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride.

1. Waste Identification and Collection:

• Designated Waste Container: All waste containing Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride, including contaminated consumables (e.g., pipette tips, weighing paper), should be placed in a dedicated, clearly labeled, and chemically resistant waste container[7].

• Labeling: The container must be labeled with the full chemical name: "Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride Waste" and the appropriate hazard pictograms. The date of initial waste accumulation should also be clearly marked[3][8].

2. Neutralization of Bulk Quantities (if deemed appropriate by EHS):

Due to its hydrochloride salt nature, the compound will likely form an acidic solution. For larger quantities of waste, your institution's EHS may recommend neutralization to a pH between 5.5 and 10.5 before collection by a licensed waste disposal service[4][9].

• Procedure:

  • Work in a well-ventilated fume hood.

  • Slowly add a dilute basic solution, such as sodium bicarbonate or sodium hydroxide, to the aqueous waste containing the compound.

  • Continuously monitor the pH using pH paper or a calibrated pH meter.

  • Cease addition of the base once the desired pH range is reached. Be mindful that this neutralization step does not negate the inherent hazards of the heterocyclic amine portion of the molecule.

3. Disposal of Empty Containers:

• Rinsing: Empty containers that held Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride must be triple-rinsed with a suitable solvent (e.g., water or an appropriate organic solvent). The first rinseate should be collected and disposed of as hazardous waste[7].

• Defacing Labels: After thorough cleaning and drying, the original label on the container should be defaced or removed to prevent accidental reuse[7].

• Final Disposal: The cleaned and defaced container can typically be disposed of as non-hazardous solid waste, but always confirm this with your institutional guidelines[5][7].

4. Final Disposal by a Licensed Professional Service:

• Contact EHS: All chemical waste, including the collected Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride waste, must be disposed of through your institution's EHS-approved hazardous waste management vendor[6][7].

• Storage Pending Pickup: Store the sealed and labeled waste container in a designated satellite accumulation area that is cool, dry, and well-ventilated, away from incompatible materials, until it is collected[3][8].

III. Data Summary and Workflow

Table 1: Key Disposal Parameters

Parameter	Guideline	Rationale
Waste Classification	Hazardous Chemical Waste	Potential toxicity and environmental hazard of heterocyclic amines.
Container Type	Chemically resistant, sealed container	To prevent leaks and reactions with the container material.
Labeling	Full Chemical Name, Hazard Pictograms, Accumulation Date	Ensures proper identification and safe handling by all personnel.
Disposal Method	Licensed Professional Waste Disposal Service	Compliance with federal, state, and local regulations.
PPE	Lab Coat, Safety Glasses, Chemical-Resistant Gloves	To protect personnel from potential exposure and irritation.

Disposal Workflow Diagram:

Caption: Disposal workflow for Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride.

IV. Conclusion

The safe and compliant disposal of Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride is a non-negotiable aspect of responsible laboratory practice. By adhering to the principles of hazard assessment, proper segregation, and the step-by-step protocols outlined in this guide, researchers can ensure the safety of themselves, their colleagues, and the environment. Always prioritize consultation with your institution's Environmental Health and Safety department for specific guidance and to ensure adherence to all applicable regulations.

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Navigating the Handling of Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride: A Guide to Personal Protective Equipment and Disposal

For researchers and scientists at the forefront of drug development, the safe handling of novel chemical entities is paramount. This guide provides essential, immediate safety and logistical information for working with Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride, a compound of interest within the broader class of biologically active quinoxaline derivatives.[1][2][3] The recommendations herein are grounded in the established toxicological profiles of its constituent chemical families—quinoxalines and piperidines—to ensure a comprehensive approach to laboratory safety.[4][5][6]

Hazard Assessment: Understanding the Risks

While a specific Safety Data Sheet (SDS) for Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride may not be readily available, a critical evaluation of its structural components—a quinoxaline core and a piperidine moiety—provides a strong basis for hazard identification.

• Quinoxaline Derivatives : This class of heterocyclic compounds exhibits a wide range of potent biological activities, including anticancer and antimicrobial effects.[7][8][9] Their pharmacological activity necessitates handling them as potentially toxic and biologically active agents. Studies on some quinoxaline 1,4-di-N-oxides have indicated a toxic potential, with LD50 values in rats ranging from 30 to 120 mg/kg via intraperitoneal injection.[4]

• Piperidine and its Salts : The SDS for piperidine and its hydrochloride salt classifies them as toxic if swallowed, in contact with skin, or inhaled.[5][6] They are also known to cause severe skin burns and eye damage.[5]

• Hydrochloride Salt : As a hydrochloride salt, the compound is likely a solid, which can present an inhalation hazard if handled as a powder.

Given these characteristics, Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride should be treated as a hazardous substance with the potential for toxicity upon ingestion, dermal contact, or inhalation.

Engineering Controls: The First Line of Defense

Personal protective equipment is the final barrier between a researcher and a hazardous substance.[10][11] Before any handling of Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride, appropriate engineering controls must be in place.

• Chemical Fume Hood : All weighing, preparation of solutions, and reactions involving this compound in solid or solution form should be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Biological Safety Cabinet (BSC) : For procedures with a high likelihood of aerosol generation, such as sonication or vortexing, a Class II BSC may provide an additional layer of protection.[10]

• Ventilation : Ensure adequate general laboratory ventilation to dilute any fugitive emissions.

Personal Protective Equipment (PPE): A Task-Specific Approach

The selection of PPE should be based on a risk assessment of the specific procedure being performed. The following table provides guidance on the minimum PPE requirements for common laboratory tasks involving Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride.

Task	Minimum PPE Requirements
Weighing and Aliquoting (Solid)	- Double-gloving with nitrile gloves- Disposable gown with knit cuffs- Safety glasses with side shields or chemical splash goggles- N95 respirator
Solution Preparation	- Double-gloving with nitrile gloves- Disposable gown with knit cuffs- Chemical splash goggles- Face shield (if there is a splash hazard)
In-Vitro/In-Vivo Dosing	- Double-gloving with nitrile gloves- Disposable gown with knit cuffs- Chemical splash goggles- Face shield (if there is a splash hazard)
Reaction Setup and Monitoring	- Nitrile gloves- Laboratory coat- Safety glasses with side shields

Detailed PPE Specifications

• Hand Protection : Double-gloving with powder-free nitrile gloves is recommended for handling the solid compound or concentrated solutions.[12] Gloves should be changed immediately if contaminated. For prolonged handling, consider gloves that meet the ASTM D6978 standard for resistance to chemotherapy drugs.[10]

• Body Protection : A disposable, low-permeability gown with a solid front and knit cuffs provides a barrier against splashes and spills.[10] A standard laboratory coat may be sufficient for handling dilute solutions.

• Eye and Face Protection : Chemical splash goggles are essential to protect the eyes from splashes.[11] A face shield should be worn over goggles when there is a significant risk of splashing.[12]

• Respiratory Protection : When handling the powdered form of the compound, an N95 or higher-rated respirator is necessary to prevent inhalation of airborne particles.[13] Surgical masks do not provide adequate respiratory protection.[11]

Operational and Disposal Plans

A clear and well-defined plan for handling and disposal is crucial for maintaining a safe laboratory environment.

Handling Procedures

• Preparation : Before handling, ensure that all necessary PPE is readily available and in good condition. Designate a specific area within the fume hood for handling the compound.

• Weighing : Use a disposable weigh boat or creased weighing paper to handle the solid.

• Solution Preparation : Add the solid to the solvent slowly to avoid splashing. If the solvent is volatile, ensure the fume hood sash is at the appropriate height.

• Decontamination : After handling, wipe down the work area with an appropriate solvent (e.g., 70% ethanol) to remove any residual contamination. Dispose of all contaminated disposable materials as hazardous waste.

• Hand Washing : Always wash hands thoroughly with soap and water after removing gloves.

Spill Management

In the event of a spill, follow these steps:

• Evacuate : Alert others in the area and evacuate if the spill is large or involves a volatile solvent.

• Secure the Area : Restrict access to the spill area.

• Don Appropriate PPE : At a minimum, wear double nitrile gloves, a disposable gown, and chemical splash goggles. For large spills of powder, a respirator is required.

• Containment : For liquid spills, use an absorbent material to contain the spill. For solid spills, gently cover with a damp paper towel to avoid raising dust.

• Clean-up : Carefully collect the spilled material and absorbent into a sealed container for hazardous waste.

• Decontaminate : Clean the spill area with an appropriate solvent, followed by soap and water.

Disposal Plan

All waste contaminated with Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride must be disposed of as hazardous chemical waste.[14][15]

• Segregation : Do not mix this waste with non-hazardous trash.[16]

• Solid Waste : Collect all contaminated disposable items (e.g., gloves, gowns, weigh boats, paper towels) in a clearly labeled, sealed plastic bag or container.

• Liquid Waste : Collect all solutions containing the compound in a compatible, sealed, and clearly labeled waste container. Do not overfill waste containers.[16]

• Sharps : Dispose of any contaminated needles or other sharps in a designated sharps container.

• Labeling : All waste containers must be clearly labeled with "Hazardous Waste" and the chemical name.

• Storage : Store waste containers in a designated and secure area away from incompatible materials.

• Collection : Arrange for collection by your institution's environmental health and safety department.

Visualizing the PPE Selection Process

The following diagram illustrates the decision-making process for selecting the appropriate level of personal protective equipment.

Caption: PPE Selection Workflow for Handling Piperidin-3-ylmethyl-quinoxalin-2-yl-amine hydrochloride.

References

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• An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometal
• Quinoxaline Derivatives in Cancer Therapy: Insights into Mechanisms of Action and Therapeutic Applic
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